Methyl 2,5-dichlorobenzoate

• CAS: 2905-69-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Methyl 2,5-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2,5-dichlorobenzoate is a halogenated aromatic ester that serves as a versatile intermediate in organic synthesis and has applications as a plant growth regulator.[1][2] Its chemical structure, featuring a dichlorinated benzene ring and a methyl ester group, imparts specific reactivity and physical properties that are of interest in various fields of chemical research and development. This technical guide provides a comprehensive overview of the chemical and physical properties of Methyl 2,5-dichlorobenzoate, detailed experimental protocols for its synthesis, and a summary of its spectroscopic data.

Chemical and Physical Properties

Methyl 2,5-dichlorobenzoate is a white to cream-colored crystalline solid at room temperature.[3] The key physical and chemical properties are summarized in the table below for easy reference.

Property	Value	Source
Molecular Formula	C₈H₆Cl₂O₂	[2][3]
Molecular Weight	205.04 g/mol	[3][4]
CAS Number	2905-69-3	[2][3][4]
Melting Point	37-42 °C	[3]
Boiling Point	Not specified
Appearance	White to cream crystalline powder or fused solid	[3]
Purity	≥98.5% (GC)	[3]
InChI Key	SPJQBGGHUDNAIC-UHFFFAOYSA-N	[3]
SMILES	COC(=O)C1=CC(Cl)=CC=C1Cl	[3]

Spectroscopic Data

The structural elucidation of Methyl 2,5-dichlorobenzoate is supported by various spectroscopic techniques. A summary of the key spectral data is presented below.

Spectroscopic Data	Key Features and Observations	Source
¹H NMR	Spectra available, detailed peak assignments require further analysis.	[5]
¹³C NMR	Spectra available, detailed peak assignments require further analysis.	[2][6]
Infrared (IR) Spectroscopy	Spectra available, characteristic ester C=O stretch and aromatic C-Cl stretches are expected.	[7][8]
Mass Spectrometry (MS)	Molecular ion peak and fragmentation patterns consistent with the structure are observed.	[2]

Experimental Protocols

Synthesis of Methyl 2,5-dichlorobenzoate

A common and efficient method for the synthesis of Methyl 2,5-dichlorobenzoate is the Fischer esterification of 2,5-dichlorobenzoic acid with methanol, using a strong acid as a catalyst.[1][9]

Materials:

• 2,5-dichlorobenzoic acid

• Absolute methanol

• Concentrated sulfuric acid

• 30% Ethanol in water (for recrystallization)

• Distilled water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Distillation apparatus

• Büchner funnel and flask

• Beakers and other standard laboratory glassware

Procedure:

• In a round-bottom flask, combine 2,5-dichlorobenzoic acid (e.g., 2.05 g, 10 mmol) and absolute methanol (e.g., 50 ml).[1]

• With stirring, carefully add a few drops of concentrated sulfuric acid to the mixture to act as a catalyst.[1]

• Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle.[1]

• Maintain the reflux for a period of 5 hours to ensure the esterification reaction goes to completion.[1]

• After the reflux period, allow the reaction mixture to cool to room temperature.

• Remove the excess methanol from the mixture by distillation.[1]

• The resulting solid residue is then filtered using a Büchner funnel and washed thoroughly with distilled water to remove any remaining acid and inorganic impurities.[1]

• For further purification, recrystallize the crude product from a 30% aqueous ethanol solution.[1]

• Collect the purified crystals by filtration and dry them completely. The expected yield of Methyl 2,5-dichlorobenzoate is approximately 88%.[1]

Visualizations

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of Methyl 2,5-dichlorobenzoate.

Caption: Synthesis and purification workflow for Methyl 2,5-dichlorobenzoate.

Structure and Reactivity Relationship

The chemical reactivity of Methyl 2,5-dichlorobenzoate is primarily dictated by the interplay between the electron-withdrawing chloro substituents and the ester functional group on the aromatic ring.

Caption: Relationship between the structure and reactivity of Methyl 2,5-dichlorobenzoate.

Conclusion

This technical guide provides a detailed overview of the chemical properties, synthesis, and spectroscopic data of Methyl 2,5-dichlorobenzoate. The provided experimental protocol for its synthesis offers a practical guide for researchers. While its primary application lies in organic synthesis and as a plant growth regulator, the foundational data presented here can serve as a valuable resource for scientists and professionals in drug development and other areas of chemical research who may utilize this compound as a building block for more complex molecules. Further research into its biological activities could unveil new potential applications.

References

• 1. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl 2,5-dichlorobenzoate | C8H6Cl2O2 | CID 17947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl 2,5-dichlorobenzoate, 99% 10 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. calpaclab.com [calpaclab.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. spectrabase.com [spectrabase.com]
• 7. METHYL 2,5-DICHLOROBENZOATE(2905-69-3) IR Spectrum [chemicalbook.com]
• 8. dev.spectrabase.com [dev.spectrabase.com]
• 9. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]

An In-depth Technical Guide to Methyl 2,5-dichlorobenzoate (CAS: 2905-69-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2,5-dichlorobenzoate, a key chemical intermediate. It covers its physicochemical properties, synthesis, and, most importantly, its application as a precursor in the development of pharmacologically active agents. This document is intended to be a valuable resource for professionals in the fields of medicinal chemistry, chemical synthesis, and drug discovery.

Core Properties of Methyl 2,5-dichlorobenzoate

Methyl 2,5-dichlorobenzoate is a dichlorinated benzene derivative belonging to the methyl ester class of compounds.[1][2] It serves as a versatile starting material in various synthetic pathways.

Physicochemical Data

The fundamental physicochemical properties of Methyl 2,5-dichlorobenzoate are summarized in the table below for easy reference.

Property	Value	Source(s)
CAS Number	2905-69-3	[2]
Molecular Formula	C₈H₆Cl₂O₂	[2]
Molecular Weight	205.03 g/mol	[2]
IUPAC Name	methyl 2,5-dichlorobenzoate	[2]
Appearance	White crystalline solid	Haz-Map
Melting Point	37-40 °C	ChemicalBook
Boiling Point	265.2 °C (Predicted)	ChemicalBook
Flash Point	>113 °C	ChemicalBook
Density	1.36 g/mL	AERU

Spectral and Crystallographic Data

Detailed crystallographic data for Methyl 2,5-dichlorobenzoate has been reported, revealing a triclinic crystal system.[3] In the molecular structure, the benzene ring is oriented at a dihedral angle of 39.22 (3)° with respect to the planar ester group.[3][4][5]

Parameter	Value	Source
Crystal System	Triclinic	[3]
Space Group	P-1	[3]
a	3.8452 (3) Å	[3]
b	7.0158 (4) Å	[3]
c	15.8510 (10) Å	[3]
α	77.189 (6)°	[3]
β	89.130 (7)°	[3]
γ	83.741 (5)°	[3]
Volume	414.46 (5) ų	[3]

Synthesis and Analysis

Experimental Protocol: Synthesis of Methyl 2,5-dichlorobenzoate

The synthesis of Methyl 2,5-dichlorobenzoate is typically achieved through the esterification of 2,5-dichlorobenzoic acid with methanol.[3]

Reaction: Fischer Esterification

• Reactants:

  • 2,5-dichlorobenzoic acid (10 mmol, 2.05 g)

  • Absolute methanol (50 ml)

  • Concentrated sulfuric acid (catalytic amount, a few drops)

• Procedure:

  • Combine 2,5-dichlorobenzoic acid and absolute methanol in a round-bottom flask.

  • Add a few drops of concentrated sulfuric acid to the mixture.

  • Reflux the mixture for 5 hours.

  • After cooling, remove the excess methanol by distillation.

  • The resulting solid residue is filtered off and washed with water.

  • Recrystallize the crude product from 30% ethanol to yield pure Methyl 2,5-dichlorobenzoate.

• Yield: Approximately 88%.[3]

Synthesis of Methyl 2,5-dichlorobenzoate

Analytical Workflow

The purity and identity of Methyl 2,5-dichlorobenzoate and its derivatives can be assessed using standard analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

General Analytical Workflow

Applications in Drug Development

Methyl 2,5-dichlorobenzoate is a valuable intermediate in the synthesis of various heterocyclic compounds with demonstrated biological activities.[3][4][5] Its primary role is as a precursor to 2,5-dichlorobenzohydrazide, which is a key building block for synthesizing 1,3,4-oxadiazole and hydrazone derivatives.[3][4][5]

Experimental Protocol: Synthesis of 2,5-Dichlorobenzohydrazide

This protocol is adapted from similar syntheses of acid hydrazides from their corresponding esters.

Reaction: Hydrazinolysis

• Reactants:

  • Methyl 2,5-dichlorobenzoate

  • Hydrazine hydrate (99%)

  • Ethanol (as solvent)

• Procedure:

  • Dissolve Methyl 2,5-dichlorobenzoate in ethanol in a round-bottom flask.

  • Add an excess of hydrazine hydrate to the solution.

  • Reflux the mixture for 20-24 hours.

  • Cool the reaction mixture and remove the solvent under reduced pressure.

  • The resulting solid, 2,5-Dichlorobenzohydrazide, can be purified by recrystallization.

Synthesis of 2,5-Dichlorobenzohydrazide

From Intermediate to Bioactive Molecules

The 2,5-dichlorobenzohydrazide intermediate is the gateway to synthesizing a variety of heterocyclic scaffolds, notably 1,3,4-oxadiazoles and hydrazide-hydrazones, which have garnered significant interest due to their broad spectrum of biological activities.[6][7][8]

• 1,3,4-Oxadiazole Derivatives: These are synthesized by cyclizing the hydrazide with various carboxylic acids or their derivatives, often using a dehydrating agent like phosphoryl chloride.[9] These compounds are known for their potent antimicrobial, antifungal, and anti-inflammatory properties.[6][7][10][11][12] The presence of the dichloro-substituted phenyl ring is often associated with enhanced antimicrobial efficacy.[10]

• Hydrazide-Hydrazone Derivatives: These are formed by the condensation of the hydrazide with various aldehydes and ketones.[13][14] This class of compounds has shown promising results as anticancer agents, with some derivatives demonstrating potent activity against various cancer cell lines.[1]

Biological Activity and Signaling Pathways

Derivatives synthesized from Methyl 2,5-dichlorobenzoate have been shown to exhibit a range of biological activities, making this a promising scaffold for drug discovery.

Anticancer Activity and Apoptotic Pathway

Certain hydrazide-hydrazone derivatives have been evaluated for their anticancer properties. For instance, compound 3h , a hydrazone derivative, was found to be highly potent against prostate (PC-3), breast (MCF-7), and colon (HT-29) cancer cell lines.[1] Further investigation into its mechanism of action revealed that it induces apoptosis.[1]

• Mechanism of Action: The compound was shown to increase the activity of Caspase-3 , a key executioner caspase in the apoptotic pathway.[1] An Annexin-V assay confirmed an increase in the number of cells undergoing early apoptosis.[1] This suggests that the anticancer effect is mediated through the induction of programmed cell death.

Mechanism of Anticancer Activity

Antimicrobial and Antifungal Activity

2,5-disubstituted 1,3,4-oxadiazole and 1,3,4-thiadiazole derivatives, which can be synthesized from the 2,5-dichlorobenzohydrazide precursor, have demonstrated significant antibacterial and antifungal activities.[7][15][16]

• Mechanism of Action: While the exact mechanism can vary, azole and related heterocyclic antifungals (like thiazoles and thiadiazoles) often function by inhibiting the cytochrome P450 14α-demethylase enzyme .[17][18] This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. Inhibition of this enzyme disrupts membrane integrity, leading to fungal cell death.[18]

Safety and Handling

Methyl 2,5-dichlorobenzoate is classified as an irritant and presents an environmental hazard.[13] Standard laboratory safety precautions should be observed when handling this compound.

• Handling: Avoid contact with skin and eyes. Prevent the formation of dust and aerosols. Use in a well-ventilated area.[19]

• Storage: Keep the container tightly closed in a dry and cool place.[19]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.

Conclusion

Methyl 2,5-dichlorobenzoate is a synthetically versatile intermediate with significant potential in drug discovery and development. Its straightforward synthesis and conversion into key pharmacophores like 2,5-dichlorobenzohydrazide make it an attractive starting point for generating libraries of bioactive molecules. The demonstrated anticancer, antibacterial, and antifungal activities of its derivatives, coupled with initial insights into their mechanisms of action, underscore the importance of this scaffold in medicinal chemistry. Further exploration of derivatives from this precursor could lead to the development of novel therapeutic agents.

References

• 1. Synthesis and Biological Evaluation of Some Hydrazide-Hydrazone Derivatives as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methyl 2,5-dichlorobenzoate | C8H6Cl2O2 | CID 17947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. sciensage.info [sciensage.info]
• 8. hygeiajournal.com [hygeiajournal.com]
• 9. Synthesis of novel of 2, 5-disubstituted 1, 3, 4- oxadiazole derivatives and their in vitro anti-inflammatory, anti-oxidant evaluation, and molecular docking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sphinxsai.com [sphinxsai.com]
• 12. mdpi.com [mdpi.com]
• 13. thepharmajournal.com [thepharmajournal.com]
• 14. researchgate.net [researchgate.net]
• 15. Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. internationalscholarsjournals.com [internationalscholarsjournals.com]
• 18. Thiazole antifungals | Research Starters | EBSCO Research [ebsco.com]
• 19. Synthesis of a series of novel 2,5-disubstituted-1,3,4-oxadiazole derivatives as potential antioxidant and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]

Methyl 2,5-dichlorobenzoate molecular structure

An In-depth Technical Guide to the Molecular Structure and Properties of Methyl 2,5-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2,5-dichlorobenzoate is a significant chemical compound utilized as a plant growth regulator, an antifungal agrochemical, and a versatile intermediate in synthetic organic chemistry.[1][2] Its utility in the synthesis of pharmaceuticals and other specialty chemicals underscores the importance of a comprehensive understanding of its molecular features.[3] This guide provides a detailed examination of its molecular structure, physicochemical properties, spectroscopic signature, and chemical reactivity, supported by experimental protocols and crystallographic data.

Molecular Structure and Identification

Methyl 2,5-dichlorobenzoate is a methyl ester derivative of 2,5-dichlorobenzoic acid.[1][2] The core structure consists of a benzene ring substituted with two chlorine atoms at positions 2 and 5, and a methyl ester group at position 1.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	methyl 2,5-dichlorobenzoate[1]
CAS Number	2905-69-3[1]
Chemical Formula	C₈H₆Cl₂O₂[1]
SMILES	COC(=O)C1=C(C=CC(=C1)Cl)Cl[1]
InChIKey	SPJQBGGHUDNAIC-UHFFFAOYSA-N[1]
PubChem CID	17947[1]

| EC Number | 220-815-7[2] |

Crystallographic Structure

Single-crystal X-ray diffraction studies provide precise insights into the three-dimensional structure of Methyl 2,5-dichlorobenzoate. The analysis reveals that the benzene ring is oriented at a dihedral angle of 39.22 (3)° with respect to the planar ester group.[4][5] This non-planar arrangement can influence the molecule's packing in the solid state and its interaction with biological targets. Detailed bond lengths and angles have been determined, falling within normal ranges.[4]

Table 2: Key Crystallographic and Structural Parameters

Parameter	Value
Molecular Weight	205.03 g/mol [4]
Crystal System	Triclinic[4][5]
Space Group	P-1[4]
Dihedral Angle (Benzene Ring to Ester Group)	39.22 (3)°[4][5]
C=O Bond Length	1.199 (4) Å[4]
(O=)C-O Bond Length	1.326 (4) Å[4]
O-CH₃ Bond Length	1.444 (3) Å[4]

| C-Cl Bond Lengths | 1.728 (3) Å, 1.737 (3) Å[4] |

Physicochemical Properties

The physical and chemical properties of Methyl 2,5-dichlorobenzoate are summarized below. It presents as a white crystalline solid under standard conditions.[6]

Table 3: Physicochemical Data

Property	Value
Melting Point	37-40 °C
Boiling Point	265.2 °C at 760 mmHg
Density	1.4 g/cm³
Vapor Pressure	0.01 mmHg[1]
Water Solubility	Moderately soluble[7]
LogP (XLogP3)	4.1

| Topological Polar Surface Area | 26.3 Ų[2] |

Spectroscopic Profile

The structural identity of Methyl 2,5-dichlorobenzoate is confirmed by various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra provide characteristic signals for the aromatic protons, the methyl group, and the carbon atoms of the molecule.

Table 4: NMR Spectroscopic Data (Predicted, typical values in CDCl₃) | ¹H NMR | Chemical Shift (δ, ppm) | Multiplicity | Assignment | | --- | --- | --- | --- | | Aromatic-H | ~7.6-7.8 | m | 3H | | Methyl-H | ~3.9 | s | 3H (OCH₃) | | ¹³C NMR | Chemical Shift (δ, ppm) | Assignment | | Carbonyl | ~165 | C=O | | Aromatic | ~128-134 | 6C | | Methyl | ~52 | OCH₃ |

Note: Actual chemical shifts can vary based on solvent and experimental conditions.

Infrared (IR) Spectroscopy

The IR spectrum shows characteristic absorption bands for the carbonyl group of the ester and the chlorinated aromatic ring. A detailed experimental and theoretical study of its FT-IR and Raman spectra has been conducted, providing in-depth vibrational assignments.[8]

Table 5: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium-Weak	Aromatic C-H Stretch[9]
~1730	Strong	C=O Carbonyl Stretch
~1600-1450	Medium	Aromatic C=C Ring Stretch[9]
~1300-1100	Strong	C-O Ester Stretch

| ~850-550 | Strong | C-Cl Stretch[9] |

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of Methyl 2,5-dichlorobenzoate typically shows a molecular ion peak (M⁺) at m/z 204, with a characteristic isotopic pattern for two chlorine atoms. Key fragment ions are observed corresponding to the loss of the methoxy group (-OCH₃) and the carbonyl group (-CO).

Table 6: Major Mass Spectrometry Fragments (m/z)

m/z	Relative Intensity	Assignment
204	~45%	[M]⁺
175	~100%	[M - OCH₃]⁺
173	~37%	[M - OCH₃]⁺ (isotope)

| 145 | ~47% | [M - CO₂CH₃]⁺ |

Chemical Synthesis and Reactivity

Experimental Protocol: Synthesis

Methyl 2,5-dichlorobenzoate is typically synthesized via Fischer-Speier esterification of 2,5-dichlorobenzoic acid with methanol, using a strong acid catalyst.

Protocol: Fischer Esterification [4]

• Reactants: To a flask containing 2,5-dichlorobenzoic acid (2.05 g, 10 mmol), add absolute methanol (50 ml).

• Catalyst: Add a few drops of concentrated sulfuric acid to the mixture.

• Reaction: Reflux the mixture for 5 hours.

• Workup: After cooling, remove the excess methanol by distillation.

• Purification: Filter the resulting solid residue and wash it with water.

• Recrystallization: Recrystallize the crude product from 30% ethanol to yield pure Methyl 2,5-dichlorobenzoate (Typical Yield: 88%).

Chemical Reactivity

The reactivity of Methyl 2,5-dichlorobenzoate is governed by its two main functional components: the methyl ester and the dichlorinated aromatic ring.

• Nucleophilic Acyl Substitution: The ester group is susceptible to hydrolysis under acidic or basic conditions to yield 2,5-dichlorobenzoic acid and methanol. It can also undergo transesterification or amidation with appropriate nucleophiles.

• Electrophilic Aromatic Substitution (EAS): The benzene ring is deactivated towards EAS due to the electron-withdrawing inductive effects of the two chlorine atoms and the ester group.[10] These groups are meta-directing (with the exception of halogens, which are ortho/para directing but deactivating).[10] Therefore, further substitution on the ring requires harsh reaction conditions.

• Intermediate in Synthesis: It is a valuable precursor for synthesizing more complex molecules. For instance, it is used to prepare 2,5-dichlorobenzohydrazide and various 2,5-disubstituted-1,3,4-oxadiazoles, which are scaffolds of interest in medicinal chemistry.[5]

Applications and Mechanism of Action

Methyl 2,5-dichlorobenzoate is primarily used in agriculture as a plant growth regulator and a fungicide, especially for the grafting of grapevines.[1][2]

• Plant Growth Regulation: Its mode of action is described as topical, where it induces the formation of callus tissue.[7] This property is crucial for protecting the grafting site on plants and promoting the successful fusion of tissues.[7] It can also temporarily inhibit or delay seed germination.[1] While its specific molecular mechanism is not fully elucidated, many chemical plant growth regulators function by inhibiting the biosynthesis of natural plant hormones like gibberellins.[11]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the laboratory synthesis of Methyl 2,5-dichlorobenzoate.

Caption: Synthesis workflow for Methyl 2,5-dichlorobenzoate.

References

• 1. Methyl 2,5-dichlorobenzoate | C8H6Cl2O2 | CID 17947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. Methyl 2,5-dichlorobenzoate | 68214-43-7 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dev.spectrabase.com [dev.spectrabase.com]
• 7. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]
• 8. Quantum chemical studies of FT-IR and Raman spectra of methyl 2,5-dichlorobenzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Chemical plant growth regulators - active ingredients | AHDB [horticulture.ahdb.org.uk]

An In-depth Technical Guide to the Synthesis of Methyl 2,5-dichlorobenzoate from 2,5-dichlorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of methyl 2,5-dichlorobenzoate from 2,5-dichlorobenzoic acid. The primary method detailed is the Fischer-Speier esterification, a robust and widely used acid-catalyzed reaction. This document offers a comparative analysis of reaction conditions, detailed experimental protocols, and methods for purification and characterization, tailored for a technical audience in the fields of chemical research and pharmaceutical development.

Introduction

Methyl 2,5-dichlorobenzoate is a key intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. Its synthesis from 2,5-dichlorobenzoic acid is a fundamental esterification reaction. The most common and economically viable method for this transformation is the Fischer-Speier esterification, which involves the reaction of a carboxylic acid with an alcohol in the presence of a strong acid catalyst. This guide will delve into the specifics of this synthesis, providing quantitative data and detailed methodologies to enable reproducible and optimized production of methyl 2,5-dichlorobenzoate.

Reaction and Mechanism

The synthesis of methyl 2,5-dichlorobenzoate from 2,5-dichlorobenzoic acid is an equilibrium-controlled reaction. To drive the reaction towards the formation of the ester product, it is typically carried out using a large excess of methanol, which also serves as the solvent. The reaction is catalyzed by a strong acid, such as sulfuric acid or hydrochloric acid.[1]

The mechanism of the Fischer esterification proceeds through several key steps:

• Protonation of the carbonyl oxygen: The acid catalyst protonates the carbonyl oxygen of the 2,5-dichlorobenzoic acid, increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic attack by methanol: A molecule of methanol acts as a nucleophile and attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.

• Proton transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).

• Elimination of water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final product, methyl 2,5-dichlorobenzoate.

Quantitative Data on Synthesis

The yield of methyl 2,5-dichlorobenzoate is influenced by several factors, including the choice of catalyst, reaction temperature, and reaction time. The following table summarizes the available quantitative data for the synthesis.

Catalyst	Reactant Ratio (Acid:Alcohol)	Temperature	Reaction Time	Yield (%)	Reference
Sulfuric Acid	1:24 (molar)	Reflux	5 hours	88%	[2]

Note: The reaction is typically performed under reflux conditions, which for methanol is approximately 65°C.

Experimental Protocols

Synthesis of Methyl 2,5-dichlorobenzoate using Sulfuric Acid Catalyst[2]

Materials:

• 2,5-dichlorobenzoic acid (10 mmol, 2.05 g)

• Absolute methanol (50 ml)

• Concentrated sulfuric acid (a few drops)

• Ethanol (30% aqueous solution)

• Distilled water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

• Distillation apparatus

• Büchner funnel and flask

• Beakers and other standard laboratory glassware

Procedure:

• In a round-bottom flask, combine 2,5-dichlorobenzoic acid (2.05 g, 10 mmol) and absolute methanol (50 ml).

• With gentle stirring, carefully add a few drops of concentrated sulfuric acid to the mixture.

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain the reflux for 5 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol by distillation.

• The resulting solid residue is then filtered using a Büchner funnel and washed with distilled water.

• For further purification, recrystallize the solid product from a 30% aqueous ethanol solution.

• Dry the purified crystals of methyl 2,5-dichlorobenzoate. The expected yield is approximately 88%.

Purification and Characterization

The crude methyl 2,5-dichlorobenzoate obtained from the synthesis can be purified by either recrystallization or distillation.[1]

• Recrystallization: As described in the experimental protocol, recrystallization from an ethanol-water mixture is an effective method for obtaining a pure crystalline product.

• Distillation: For larger scale purification or to remove non-volatile impurities, distillation under reduced pressure can be employed.

The purity of the final product can be assessed using various analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is highly effective for determining the purity of the methyl ester and identifying any potential byproducts. A suitable method would involve using a capillary column such as a TG-5MS.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC can also be used to analyze the purity of methyl 2,5-dichlorobenzoate.[3]

• Melting Point: The melting point of the purified product should be sharp and consistent with the literature value (319-321 K or 46-48 °C).[2]

• Spectroscopy (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can be used to confirm the chemical structure of the synthesized ester.

Mandatory Visualizations

Fischer Esterification Signaling Pathway

Caption: Mechanism of Fischer Esterification for Methyl 2,5-dichlorobenzoate Synthesis.

Experimental Workflow

Caption: Experimental Workflow for the Synthesis and Purification of Methyl 2,5-dichlorobenzoate.

Conclusion

The synthesis of methyl 2,5-dichlorobenzoate from 2,5-dichlorobenzoic acid via Fischer-Speier esterification is a reliable and high-yielding method. The use of sulfuric acid as a catalyst in a large excess of methanol under reflux conditions provides the product in good yield. Proper purification through recrystallization or distillation is essential to obtain a high-purity final product suitable for further applications in research and development. The methodologies and data presented in this guide provide a solid foundation for the successful synthesis and characterization of methyl 2,5-dichlorobenzoate.

References

• 1. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]
• 2. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methyl 2,5-dichlorobenzoate | SIELC Technologies [sielc.com]

An In-depth Technical Guide to the Physical Properties of Methyl 2,5-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2,5-dichlorobenzoate is a chlorinated aromatic ester of significant interest in organic synthesis, serving as a versatile intermediate in the production of pharmaceuticals and other fine chemicals. A thorough understanding of its physical properties is paramount for its effective handling, characterization, and application in research and development. This technical guide provides a comprehensive overview of the key physical and spectroscopic properties of Methyl 2,5-dichlorobenzoate, supported by detailed experimental protocols for their determination.

Chemical Identity and Structure

• IUPAC Name: methyl 2,5-dichlorobenzoate

• Synonyms: 2,5-Dichlorobenzoic acid methyl ester, Benzoic acid, 2,5-dichloro-, methyl ester

• CAS Number: 2905-69-3

• Molecular Formula: C₈H₆Cl₂O₂

• Molecular Weight: 205.04 g/mol

• Chemical Structure:

  Caption: Chemical structure of Methyl 2,5-dichlorobenzoate.

Tabulated Physical Properties

The quantitative physical properties of Methyl 2,5-dichlorobenzoate are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Weight	205.04 g/mol	[1][2]
Appearance	White to off-white crystalline solid	[3]
Melting Point	37-40 °C	[1][4][5]
Boiling Point	265.2 °C at 760 mmHg	[4][5]
Density	1.4 ± 0.1 g/cm³	[4]
Solubility	Moderately soluble in water. Soluble in organic solvents.	[3][6]
Vapor Pressure	0.0093 mmHg at 25°C	[4]
Flash Point	113.2 ± 20.8 °C	[4]
Refractive Index	1.545	[4]

Experimental Protocols

This section details the standard methodologies for determining the key physical properties of a solid organic compound like Methyl 2,5-dichlorobenzoate.

Synthesis of Methyl 2,5-dichlorobenzoate

Methyl 2,5-dichlorobenzoate is typically synthesized via the esterification of 2,5-dichlorobenzoic acid with methanol.

Caption: Workflow for the synthesis of Methyl 2,5-dichlorobenzoate.

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2,5-dichlorobenzoic acid (1.0 eq), methanol (excess, as solvent), and a catalytic amount of a strong acid (e.g., sulfuric acid).

• Reaction: Heat the mixture to reflux and maintain for several hours until the reaction is complete (monitored by TLC or GC).

• Work-up: Allow the reaction mixture to cool to room temperature. Remove the excess methanol using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by vacuum distillation to yield pure Methyl 2,5-dichlorobenzoate.

Melting Point Determination (Capillary Method)

Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes, thermometer.

Protocol:

• Sample Preparation: Finely powder a small amount of dry Methyl 2,5-dichlorobenzoate.

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample to pack a small amount (2-3 mm height) into the sealed end.

• Measurement: Place the capillary tube in the heating block of the melting point apparatus.

• Heating: Heat the block rapidly to a temperature about 10-15 °C below the expected melting point. Then, decrease the heating rate to 1-2 °C per minute.

• Observation: Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). The melting point is reported as this range.

Boiling Point Determination (Thiele Tube Method)

Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end), heating oil, Bunsen burner or hot plate.

Protocol:

• Sample Preparation: Place a small amount of Methyl 2,5-dichlorobenzoate into the small test tube.

• Assembly: Attach the test tube to the thermometer with a rubber band. Place a capillary tube (sealed end up) into the test tube.

• Heating: Immerse the assembly in the Thiele tube containing heating oil.

• Observation: Heat the side arm of the Thiele tube gently. A stream of bubbles will emerge from the open end of the capillary tube.

• Measurement: Stop heating and allow the apparatus to cool. The temperature at which the liquid just begins to enter the capillary tube is the boiling point.

Density Determination (Pycnometer Method)

Apparatus: Pycnometer (a small glass flask with a precise volume), analytical balance.

Protocol:

• Mass of Empty Pycnometer: Clean and dry the pycnometer and determine its mass accurately.

• Mass of Pycnometer with Water: Fill the pycnometer with distilled water of a known temperature and determine its mass.

• Mass of Pycnometer with Sample: Empty, dry, and then fill the pycnometer with molten Methyl 2,5-dichlorobenzoate (if solid at room temperature) and determine its mass.

• Calculation: The density is calculated using the formula: Density = (Mass of sample) / (Volume of sample) where the volume of the sample is determined from the mass and known density of the water.

Solubility Determination

Protocol:

• Qualitative Assessment: To a small test tube, add a small, accurately weighed amount of Methyl 2,5-dichlorobenzoate.

• Solvent Addition: Add a measured volume of the solvent (e.g., water, ethanol, acetone) in small increments.

• Observation: After each addition, shake the mixture vigorously and observe if the solid dissolves completely.

• Quantitative Measurement: For a more precise measurement, a saturated solution is prepared at a specific temperature. A known volume of the saturated solution is then evaporated to dryness, and the mass of the remaining solute is determined.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure.

Experimental Protocol (¹H and ¹³C NMR):

• Sample Preparation: Dissolve a small amount of Methyl 2,5-dichlorobenzoate in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz).

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectra. Chemical shifts are reported in ppm relative to a reference standard (e.g., TMS).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Experimental Protocol (Attenuated Total Reflectance - ATR):

• Background Spectrum: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid Methyl 2,5-dichlorobenzoate sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact and acquire the IR spectrum.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups in the molecule.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Experimental Protocol (Gas Chromatography-Mass Spectrometry - GC-MS):

• Sample Preparation: Dissolve a small amount of Methyl 2,5-dichlorobenzoate in a volatile organic solvent (e.g., dichloromethane).

• Injection: Inject a small volume of the solution into the GC-MS system.

• Separation and Ionization: The compound is vaporized and separated on the GC column and then ionized in the mass spectrometer (e.g., by electron impact).

• Detection and Analysis: The mass-to-charge ratio of the molecular ion and fragment ions are detected and analyzed to determine the molecular weight and fragmentation pattern.

Conclusion

This technical guide has provided a detailed overview of the essential physical and spectroscopic properties of Methyl 2,5-dichlorobenzoate. The tabulated data and comprehensive experimental protocols offer a valuable resource for researchers and professionals in the fields of chemistry and drug development, facilitating the safe and effective use of this important chemical intermediate.

References

• 1. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 2. www1.udel.edu [www1.udel.edu]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. mt.com [mt.com]
• 6. memphis.edu [memphis.edu]

Methyl 2,5-dichlorobenzoate solubility in organic solvents

An In-depth Technical Guide on the Solubility of Methyl 2,5-dichlorobenzoate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl 2,5-dichlorobenzoate in various organic solvents. This information is critical for professionals involved in research, chemical synthesis, and drug development, as solubility is a fundamental parameter influencing reaction kinetics, purification processes, and formulation strategies.

Introduction to Methyl 2,5-dichlorobenzoate

Methyl 2,5-dichlorobenzoate is a chemical compound with the molecular formula C₈H₆Cl₂O₂. It is primarily used as a plant growth regulator and fungicide.[1][2] Understanding its solubility characteristics is essential for its effective application and for the development of new formulations.

Solubility of Methyl 2,5-dichlorobenzoate in Organic Solvents

The solubility of a compound is dependent on the physicochemical properties of both the solute and the solvent. Methyl 2,5-dichlorobenzoate, a moderately non-polar molecule, is generally expected to be soluble in organic solvents. However, quantitative data is limited in publicly available literature.

Data Presentation

The following table summarizes the available quantitative and qualitative solubility data for methyl 2,5-dichlorobenzoate in various organic solvents.

Solvent	Solvent Type	Temperature (°C)	Solubility	Data Type
Dichloromethane	Polar Aprotic	20	1,000,000 mg/L	Quantitative[3]
Various Organic Solvents	-	Not Specified	Moderately Soluble	Qualitative[4]
Ethanol	Polar Protic	Not Specified	Soluble*	Qualitative[5][6]

* Implied from recrystallization procedures mentioned in the literature.

Experimental Protocol for Solubility Determination

A precise determination of the solubility of methyl 2,5-dichlorobenzoate in various organic solvents can be achieved using the isothermal shake-flask method. This method is a reliable and widely used technique for establishing equilibrium solubility.

Methodology

• Preparation of Saturated Solution:

  • Add an excess amount of crystalline methyl 2,5-dichlorobenzoate to a known volume of the desired organic solvent in a sealed, airtight container (e.g., a screw-cap vial or flask). The presence of undissolved solid is crucial to ensure that a saturated solution is achieved.

• Equilibration:

  • Place the sealed container in a constant-temperature bath or incubator with agitation (e.g., an orbital shaker).

  • Allow the mixture to equilibrate for a sufficient period (typically 24-72 hours) to ensure that the dissolution process has reached equilibrium. The exact time may need to be determined empirically.

• Phase Separation:

  • After equilibration, cease agitation and allow the undissolved solid to settle.

  • To ensure the removal of all solid particles, the supernatant should be filtered through a chemically inert syringe filter (e.g., PTFE or nylon with a pore size of 0.22 µm or 0.45 µm) into a clean, dry container. The filtration should be performed at the same temperature as the equilibration to prevent any temperature-induced changes in solubility.

• Quantification:

  • Accurately dilute a known volume or weight of the clear, saturated filtrate with a suitable solvent.

  • Analyze the concentration of methyl 2,5-dichlorobenzoate in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography (GC) with a suitable detector.

  • Prepare a calibration curve using standard solutions of methyl 2,5-dichlorobenzoate of known concentrations to accurately quantify the analyte in the sample.

• Calculation:

  • Calculate the concentration of methyl 2,5-dichlorobenzoate in the original saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as grams per liter (g/L), milligrams per milliliter (mg/mL), or moles per liter (mol/L).

Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of the solubility of an organic compound.

Workflow for Solubility Determination

This guide serves as a foundational resource for understanding the solubility of methyl 2,5-dichlorobenzoate. For precise applications, it is highly recommended that researchers determine the solubility in their specific solvent systems and conditions using the experimental protocol outlined above.

References

• 1. Methyl 2,5-dichlorobenzoate | C8H6Cl2O2 | CID 17947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]
• 4. CAS 2905-67-1: Methyl 3,5-dichlorobenzoate | CymitQuimica [cymitquimica.com]
• 5. researchgate.net [researchgate.net]
• 6. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]

Methyl 2,5-dichlorobenzoate: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling of Methyl 2,5-dichlorobenzoate. The information is intended to support researchers, scientists, and professionals in the field of drug development in the safe management and application of this chemical compound. This document synthesizes available data on its physicochemical properties, toxicological profile, and recommended handling procedures.

Chemical and Physical Properties

Methyl 2,5-dichlorobenzoate is a solid, white crystalline compound.[1][2] It is identified by the CAS number 2905-69-3 and the EC number 220-815-7.[3] The following table summarizes its key physicochemical properties.

Property	Value	Source
Molecular Formula	C8H6Cl2O2	[3][4]
Molecular Weight	205.04 g/mol	[3][4][5]
CAS Number	2905-69-3	[3][4][5]
EC Number	220-815-7	[3][5]
Appearance	Solid	[3][5]
Melting Point	37-40 °C	[3][5]
Boiling Point	265.2 ± 20.0 °C (Predicted)	[3]
Flash Point	>113.00 °C (closed cup)	[3]
Form	Solid	[5]

Toxicological Profile and Hazard Classification

The toxicological data for Methyl 2,5-dichlorobenzoate is limited.[6] It is classified as having moderate mammalian oral toxicity.[6] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following hazard classifications.

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral)	4	H302: Harmful if swallowed
Specific Target Organ Toxicity (Single Exposure)	3	H336: May cause drowsiness or dizziness
Hazardous to the Aquatic Environment (Chronic)	2	H411: Toxic to aquatic life with long lasting effects

Data sourced from multiple safety data sheets.[3][5]

There is no data available to indicate that Methyl 2,5-dichlorobenzoate or any of its components present at greater than 0.1% are mutagenic, genotoxic, or carcinogenic.[7] It is also not expected to cause skin sensitization, reproductive, or developmental effects.[7]

Experimental Protocols for Safety Assessment

Standardized protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD), are crucial for assessing the safety of chemical substances. The following are detailed methodologies for key toxicological endpoints.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method)

This method determines the acute oral toxicity of a substance.[8]

Principle: The test involves a stepwise procedure where the substance is administered orally to a small group of animals (typically rodents) at one of the defined dose levels (5, 50, 300, and 2000 mg/kg body weight).[5][9] The presence or absence of compound-related mortality in one step determines the dose for the next step.[5] This approach minimizes the number of animals required.[10]

Methodology:

• Animal Selection: Healthy, young adult rodents of a single sex (usually females) are used.[5][6]

• Fasting: Animals are fasted (food, but not water, is withheld) overnight for rats or for 3-4 hours for mice before dosing.[5]

• Dose Administration: The test substance is administered in a single dose by gavage.[5] The volume should generally not exceed 1 mL/100g of body weight for aqueous solutions.[10]

• Observation Period: Animals are observed for 14 days.[4] Special attention is given to the observation of tremors, convulsions, salivation, diarrhea, lethargy, sleep, and coma.[7]

• Endpoint: The primary endpoint is mortality. The number of animals that die at a particular dose level is used to classify the substance's toxicity.[6][10]

Dermal Irritation/Corrosion - OECD Test Guideline 404

This test assesses the potential of a substance to cause skin irritation or corrosion.[3][11][12]

Principle: A single dose of the substance is applied to a small area of the skin of an animal, typically an albino rabbit.[3] The untreated skin serves as a control.[3] The degree of irritation is evaluated by scoring erythema (redness) and edema (swelling).[3]

Methodology:

• Animal Selection: Healthy, young adult albino rabbits are the preferred species.

• Application: 0.5 mL of a liquid or 0.5 g of a solid is applied to a small patch of shaved skin (approximately 6 cm²).[3] The patch is then covered with a gauze dressing.

• Exposure: The exposure duration is typically 4 hours.[3] After exposure, the residual substance is removed.[3]

• Observation: The skin is examined for erythema and edema at 60 minutes, and then at 24, 48, and 72 hours after patch removal.[13] The observation period can extend up to 14 days to assess the reversibility of the effects.[3]

• Scoring: The severity of skin reactions is graded based on a standardized scoring system.

Eye Irritation/Corrosion - OECD Test Guideline 405

This guideline evaluates the potential of a substance to cause eye irritation or corrosion.[14]

Principle: A single dose of the substance is applied to one eye of an experimental animal, usually an albino rabbit.[15][16] The untreated eye serves as a control.[15][16] The degree of eye irritation is assessed by scoring lesions of the cornea, iris, and conjunctiva.[15]

Methodology:

• Animal Selection: Healthy, young adult albino rabbits are used.[15]

• Application: The test substance is instilled into the conjunctival sac of one eye.[15][16]

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[14] The observation period can be extended up to 21 days to determine the reversibility of any effects.[6][15]

• Scoring: Ocular lesions are scored using a standardized system. The use of topical anesthetics and systemic analgesics is recommended to minimize pain and distress.[14][15]

Bacterial Reverse Mutation Test (Ames Test) - OECD Test Guideline 471

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[17]

Principle: The test utilizes specific strains of bacteria (Salmonella typhimurium and Escherichia coli) that are unable to synthesize an essential amino acid (histidine or tryptophan, respectively). The bacteria are exposed to the test substance, and if the substance is a mutagen, it will cause a reverse mutation that restores the gene function, allowing the bacteria to grow on a medium lacking the amino acid.

Methodology:

• Bacterial Strains: At least five strains of bacteria are typically used.

• Metabolic Activation: The test is performed both with and without a metabolic activation system (S9 mix from rat liver) to mimic mammalian metabolism.[17]

• Exposure: The bacteria are exposed to various concentrations of the test substance.

• Plating: The treated bacteria are plated on a minimal agar medium that lacks the essential amino acid.

• Incubation and Scoring: The plates are incubated, and the number of revertant colonies is counted. A significant, dose-related increase in the number of revertant colonies compared to the control indicates a mutagenic potential.

Visualized Workflows and Relationships

To facilitate understanding, the following diagrams illustrate key experimental workflows and logical relationships in the safety and handling of Methyl 2,5-dichlorobenzoate.

Caption: General handling workflow for chemical substances.

Caption: Workflow for OECD 423 Acute Oral Toxicity Test.

Caption: Workflow for OECD 404 Dermal Irritation Test.

Caption: Workflow for OECD 471 Ames Test.

Safe Handling, Storage, and Disposal

Handling

• Avoid contact with skin and eyes.[3]

• Avoid the formation of dust and aerosols.[3]

• Use in a well-ventilated area.[3] If ventilation is inadequate, use appropriate respiratory protection.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[5]

• Wash hands thoroughly after handling.[7]

• Do not eat, drink, or smoke when using this product.[7]

Storage

• Keep the container tightly closed.[3]

• Store in a dry and well-ventilated place.[3]

• Store in a cool place.[3]

• Store away from incompatible materials.[7]

Spills and Accidental Release

• Use personal protective equipment.[3]

• Avoid dust formation.[3]

• Sweep up and shovel the material.[3]

• Collect spillage and place it in a suitable, closed container for disposal.[3]

• Do not let the product enter drains.

Disposal

• Dispose of the substance and its container in accordance with local, regional, national, and international regulations.[7]

• Do not dispose of via sewer or with regular trash.

• The first rinse of any container that held this substance should be collected and disposed of as hazardous waste.[15] For highly toxic chemicals, the first three rinses must be collected.[15]

First Aid Measures

• General Advice: Consult a physician and show them the safety data sheet.[3]

• If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[3]

• In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]

• In Case of Eye Contact: Flush eyes with water as a precaution.

• If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[3]

This guide is intended for informational purposes only and should not be a substitute for a thorough review of the Safety Data Sheet (SDS) and adherence to all applicable safety regulations.

References

• 1. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 2. Methyl 2,5-dichlorobenzoate - Hazardous Agents | Haz-Map [haz-map.com]
• 3. oecd.org [oecd.org]
• 4. m.youtube.com [m.youtube.com]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. oecd.org [oecd.org]
• 9. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 10. researchgate.net [researchgate.net]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. oecd.org [oecd.org]
• 15. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 16. nucro-technics.com [nucro-technics.com]
• 17. OECDGenetic Toxicology Studies - Study Design of Bacterial Reverse Mutation Test (Ames Test) (OECD 471) 209 - Tox Lab [toxlab.co]

Methyl 2,5-dichlorobenzoate: A Versatile Intermediate in Chemical Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2,5-dichlorobenzoate is a chlorinated aromatic ester that serves as a crucial building block in the synthesis of a variety of organic molecules. Its utility spans from being a key intermediate in the preparation of agrochemicals to its significant role in the development of novel pharmaceutical compounds. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of Methyl 2,5-dichlorobenzoate, with a particular focus on its role as a chemical intermediate. Detailed experimental protocols for its synthesis and subsequent conversion to valuable downstream products are provided, along with spectroscopic data for its characterization. This document aims to be a valuable resource for researchers and professionals engaged in organic synthesis and drug discovery.

Chemical Properties and Spectroscopic Data

Methyl 2,5-dichlorobenzoate is a white crystalline solid at room temperature.[1] A summary of its key chemical and physical properties is presented in the table below.

Property	Value	Reference
Molecular Formula	C₈H₆Cl₂O₂	[2]
Molecular Weight	205.04 g/mol	[2]
Melting Point	38-40 °C	[1]
Boiling Point	276.3 °C (predicted)
CAS Number	2905-69-3	[2]
Appearance	White crystalline solid	[1]
Solubility	Moderately soluble in water	[2]

Spectroscopic analysis is essential for the unambiguous identification and characterization of Methyl 2,5-dichlorobenzoate. The following table summarizes its key spectroscopic features.

Spectroscopic Data	Key Features
¹H NMR	Signals corresponding to the aromatic protons and the methyl ester protons.
¹³C NMR	Resonances for the aromatic carbons, the carbonyl carbon of the ester, and the methoxy carbon.
Infrared (IR) Spectroscopy	Characteristic absorption bands for the C=O stretching of the ester group and C-Cl stretching of the chlorinated aromatic ring.
Mass Spectrometry (MS)	Molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

Synthesis of Methyl 2,5-dichlorobenzoate

Methyl 2,5-dichlorobenzoate is typically synthesized via the esterification of 2,5-dichlorobenzoic acid with methanol, often in the presence of an acid catalyst.[2]

Experimental Protocol: Synthesis of Methyl 2,5-dichlorobenzoate

This protocol is adapted from a published procedure.[3]

Materials:

• 2,5-dichlorobenzoic acid (10.0 g, 52.3 mmol)

• Methanol (100 mL)

• Concentrated Sulfuric Acid (2 mL)

• Sodium bicarbonate solution (5% w/v)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Dichloromethane

Procedure:

• To a stirred solution of 2,5-dichlorobenzoic acid in methanol in a round-bottom flask, slowly add concentrated sulfuric acid.

• Heat the reaction mixture to reflux and maintain for 4 hours.

• After cooling to room temperature, remove the excess methanol under reduced pressure.

• Dissolve the residue in dichloromethane and wash sequentially with water, 5% sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude Methyl 2,5-dichlorobenzoate can be further purified by recrystallization from a suitable solvent such as ethanol-water.

Applications as a Chemical Intermediate

Methyl 2,5-dichlorobenzoate is a versatile intermediate primarily used in the synthesis of more complex molecules, including agrochemicals and pharmaceuticals.[2][3] One of its key applications is its conversion to 2,5-dichlorobenzohydrazide, a precursor for the synthesis of 2,5-disubstituted-1,3,4-oxadiazoles.[3] This class of heterocyclic compounds is known to exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer properties.[4]

Synthesis of 2,5-dichlorobenzohydrazide

The conversion of Methyl 2,5-dichlorobenzoate to 2,5-dichlorobenzohydrazide is achieved through hydrazinolysis.

Experimental Protocol: Synthesis of 2,5-dichlorobenzohydrazide

Materials:

• Methyl 2,5-dichlorobenzoate (10.0 g, 48.8 mmol)

• Hydrazine hydrate (10 mL, ~200 mmol)

• Ethanol (100 mL)

Procedure:

• Dissolve Methyl 2,5-dichlorobenzoate in ethanol in a round-bottom flask.

• Add hydrazine hydrate to the solution.

• Heat the reaction mixture to reflux for 6 hours.

• Cool the reaction mixture to room temperature and then place it in an ice bath to facilitate precipitation.

• Collect the precipitated solid by filtration, wash with cold ethanol, and dry under vacuum to obtain 2,5-dichlorobenzohydrazide.

Synthesis of 2,5-disubstituted-1,3,4-oxadiazoles

2,5-dichlorobenzohydrazide serves as a key building block for the synthesis of various 2,5-disubstituted-1,3,4-oxadiazoles. A general synthetic route involves the condensation of the hydrazide with a carboxylic acid or its derivative, followed by cyclodehydration.

As a representative example, the synthesis of a biologically active 2-(2,5-dichlorophenyl)-5-(4-chlorophenyl)-1,3,4-oxadiazole, which has shown potential anticancer activity, is described below.[5]

Experimental Protocol: Synthesis of 2-(2,5-dichlorophenyl)-5-(4-chlorophenyl)-1,3,4-oxadiazole

Materials:

• 2,5-dichlorobenzohydrazide (2.05 g, 10 mmol)

• 4-chlorobenzoyl chloride (1.75 g, 10 mmol)

• Pyridine (5 mL)

• Phosphorus oxychloride (10 mL)

Procedure:

• Step 1: Synthesis of the Diacylhydrazine Intermediate

  • Dissolve 2,5-dichlorobenzohydrazide in pyridine in a flask and cool in an ice bath.

  • Slowly add 4-chlorobenzoyl chloride to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Pour the reaction mixture into ice-water and collect the precipitated solid by filtration. Wash with water and dry to obtain the N-(4-chlorobenzoyl)-2,5-dichlorobenzohydrazide intermediate.

• Step 2: Cyclodehydration to the 1,3,4-oxadiazole

  • Add the dried intermediate to phosphorus oxychloride.

  • Heat the mixture at reflux for 2 hours.

  • Carefully pour the cooled reaction mixture onto crushed ice.

  • Collect the resulting solid by filtration, wash thoroughly with water, and dry.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to afford pure 2-(2,5-dichlorophenyl)-5-(4-chlorophenyl)-1,3,4-oxadiazole.

Visualization of Synthetic Pathways

The following diagrams, generated using Graphviz, illustrate the key synthetic transformations discussed in this guide.

Synthesis of Methyl 2,5-dichlorobenzoate.

Synthesis of a 2,5-disubstituted-1,3,4-oxadiazole.

Conclusion

Methyl 2,5-dichlorobenzoate is a valuable and versatile chemical intermediate with significant applications in the synthesis of agrochemicals and pharmaceuticals. Its straightforward synthesis and reactivity make it an important starting material for the construction of more complex molecular architectures, particularly heterocyclic compounds such as 1,3,4-oxadiazoles, which are of considerable interest in medicinal chemistry. The detailed protocols and data presented in this guide are intended to facilitate further research and development involving this important chemical building block.

References

• 1. researchgate.net [researchgate.net]
• 2. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]
• 3. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsr.info [ijpsr.info]
• 5. Synthesis, Anticancer and Molecular Docking Studies of 2-(4-chlorophenyl)-5-aryl-1,3,4-Oxadiazole Analogues | Semantic Scholar [semanticscholar.org]

A Technical Guide to the Reactivity of Dichlorobenzoate Isomers for Drug Development Professionals

Introduction

Dichlorobenzoic acids and their corresponding benzoates are a critical class of compounds in the fields of medicinal chemistry, agrochemicals, and materials science. The six constitutional isomers, distinguished by the positions of the two chlorine atoms on the benzene ring, exhibit markedly different physicochemical properties and reactivity. This variability stems from the distinct electronic and steric environments conferred by the chlorine substituents, which in turn dictates their behavior in chemical reactions and their interactions with biological targets. For researchers and drug development professionals, a deep understanding of these isomeric differences is paramount for rational molecular design, synthesis optimization, and the prediction of metabolic fate.

This technical guide provides a comprehensive analysis of the reactivity of dichlorobenzoate isomers. It includes a comparative summary of their physicochemical properties, detailed experimental protocols for assessing their reactivity, and an exploration of their impact on a key biological signaling pathway.

Physicochemical Properties of Dichlorobenzoic Acid Isomers

The substitution pattern of the chlorine atoms significantly influences the acidity (pKa), melting point, and solubility of each dichlorobenzoic acid isomer. These fundamental parameters are crucial for predicting their behavior in both synthetic and biological systems.[1] The electron-withdrawing nature of the chlorine atoms generally increases the acidity of the carboxylic acid compared to benzoic acid.

Isomer	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	pKa (Experimental)	Water Solubility (g/L)
2,3-Dichlorobenzoic acid	50-45-3	191.01	164-167	2.95	1.2
2,4-Dichlorobenzoic acid	50-84-0	191.01	157-160[2]	2.75	0.8
2,5-Dichlorobenzoic acid	50-79-3	191.01	154-156	2.51	0.8[3]
2,6-Dichlorobenzoic acid	50-30-6	191.01	145-147	1.63	1.5
3,4-Dichlorobenzoic acid	51-44-5	191.01	204-206[2]	3.60	Insoluble
3,5-Dichlorobenzoic acid	51-36-5	191.01	185-188	3.47	0.5

Note: pKa and solubility values can vary slightly depending on the experimental conditions.

Comparative Reactivity of Dichlorobenzoate Isomers

The reactivity of dichlorobenzoate isomers is primarily governed by the electronic effects of the chlorine atoms on the aromatic ring and steric hindrance around the carboxylic acid group. These factors are particularly evident in two key reaction types: nucleophilic aromatic substitution (SNAr) and esterification.

Nucleophilic Aromatic Substitution (SNAr)

Aromatic rings are typically electron-rich and thus not susceptible to nucleophilic attack. However, the presence of strong electron-withdrawing groups, such as chlorine and a carboxylate/ester, can render the ring sufficiently electron-poor to undergo nucleophilic aromatic substitution (SNAr).[4][5][6][7] The reaction proceeds through a two-step addition-elimination mechanism involving a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[5][8]

The reactivity of the dichlorobenzoate isomers in SNAr reactions is dependent on the position of the chlorine atoms relative to the carboxylate group and to each other. For a nucleophile to attack, the ring must be activated by electron-withdrawing substituents ortho and/or para to the leaving group (a chlorine atom in this case).[7][8]

General Reactivity Trends:

• Activation: The carboxylate group (-COO⁻) is an activating group for electrophilic aromatic substitution but deactivating for nucleophilic substitution. However, in its protonated form or as an ester, the carbonyl group is electron-withdrawing and can contribute to the activation of the ring towards nucleophilic attack, particularly at the ortho and para positions.

• Positional Effects:

  • 2,4- and 2,6-Dichlorobenzoates: These isomers are expected to be the most reactive in SNAr reactions. The chlorine atoms are ortho and para to the carboxylate group, which helps to stabilize the negative charge of the Meisenheimer intermediate.

  • 3,5-Dichlorobenzoate: This isomer is expected to be the least reactive. The chlorine atoms are meta to the carboxylate group and thus do not provide resonance stabilization for the intermediate.

  • 2,3-, 2,5-, and 3,4-Dichlorobenzoates: The reactivity of these isomers will be intermediate and will depend on the specific reaction conditions and the incoming nucleophile.

A generalized experimental workflow for comparing the reactivity of dichlorobenzoate isomers in SNAr is presented below.

Caption: Experimental workflow for the comparative analysis of SNAr reactivity.

Esterification

Esterification of dichlorobenzoic acids is a common and important reaction in drug development, often used to modify solubility or to protect the carboxylic acid functionality. The Fischer-Speier esterification, which involves reacting the carboxylic acid with an alcohol in the presence of an acid catalyst, is a frequently employed method.[9][10]

The reactivity of the dichlorobenzoic acid isomers in esterification is primarily influenced by steric hindrance around the carboxylic acid group.

General Reactivity Trends:

• 2,6-Dichlorobenzoic acid: This isomer is the least reactive due to the significant steric hindrance from the two ortho-chlorine atoms, which impedes the approach of the alcohol to the carbonyl carbon.

• 2,3- and 2,5-Dichlorobenzoic acids: These isomers exhibit intermediate reactivity due to the presence of one ortho-chlorine atom.

• 3,4-, 3,5-, and 2,4-Dichlorobenzoic acids: These isomers are the most reactive as the steric hindrance around the carboxylic acid is less pronounced.

A generalized workflow for the comparative kinetic study of the esterification of dichlorobenzoic acid isomers is depicted below.

Caption: Workflow for comparative esterification kinetics.

Experimental Protocols

The following protocols provide detailed methodologies for conducting comparative reactivity studies of dichlorobenzoate isomers.

Protocol 1: Comparative Kinetics of Esterification of Dichlorobenzoic Acid Isomers

This protocol describes a method to compare the rates of esterification of the six dichlorobenzoic acid isomers with methanol, catalyzed by sulfuric acid.

Materials:

• 2,3-Dichlorobenzoic acid

• 2,4-Dichlorobenzoic acid

• 2,5-Dichlorobenzoic acid

• 2,6-Dichlorobenzoic acid

• 3,4-Dichlorobenzoic acid

• 3,5-Dichlorobenzoic acid

• Anhydrous methanol

• Concentrated sulfuric acid (98%)

• Anhydrous sodium sulfate

• Toluene (for use as an internal standard in GC analysis)

• Gas chromatograph with a flame ionization detector (GC-FID)

• Thermostated reaction vessels with magnetic stirring

Procedure:

• Reaction Setup: For each isomer, prepare a 0.1 M solution in anhydrous methanol. Place 50 mL of each solution in separate, sealed, thermostated reaction vessels equipped with magnetic stirrers. Allow the solutions to equilibrate at 60°C.

• Initiation: To each vessel, add a pre-determined volume of a stock solution of concentrated sulfuric acid in methanol to achieve a final catalyst concentration of 0.01 M. Start timing the reaction immediately.

• Sampling: At regular intervals (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw a 1.0 mL aliquot from each reaction vessel.

• Quenching: Immediately quench the reaction by adding the aliquot to a vial containing 1.0 mL of a chilled 0.5 M sodium bicarbonate solution and 1.0 mL of ethyl acetate containing a known concentration of an internal standard (e.g., toluene).

• Extraction: Vortex the vial vigorously for 30 seconds. Allow the layers to separate and carefully transfer the upper organic layer to a new vial containing a small amount of anhydrous sodium sulfate.

• Analysis: Analyze the organic layer by GC-FID to determine the concentration of the methyl dichlorobenzoate product relative to the internal standard.

• Data Analysis: For each isomer, plot the concentration of the ester product as a function of time. Determine the initial reaction rate from the slope of this plot. Compare the initial rates to establish the relative reactivity of the isomers.

Protocol 2: Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

This protocol outlines a method for comparing the reactivity of the six dichlorobenzoate isomers with a model nucleophile, morpholine.

Materials:

• Methyl esters of all six dichlorobenzoic acid isomers

• Morpholine

• Potassium carbonate (anhydrous, powdered)

• Anhydrous N,N-Dimethylformamide (DMF)

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• Thermostated parallel reaction block

Procedure:

• Stock Solutions: Prepare 0.1 M stock solutions of each methyl dichlorobenzoate isomer in anhydrous DMF. Prepare a 0.5 M stock solution of morpholine in anhydrous DMF.

• Reaction Setup: In separate reaction vials suitable for a parallel reactor, add 1.0 mL of each isomer stock solution. Add 1.2 equivalents of potassium carbonate to each vial.

• Initiation: Place the vials in the parallel reactor and allow them to equilibrate at 100°C with stirring. To initiate the reactions simultaneously, add 1.1 equivalents of the morpholine stock solution to each vial.

• Sampling: At predetermined time points (e.g., 0, 30, 60, 120, 240, and 480 minutes), take a 50 µL aliquot from each reaction mixture.

• Quenching and Dilution: Immediately quench each aliquot in a vial containing 950 µL of a 1:1 mixture of acetonitrile and 0.1% trifluoroacetic acid in water.

• Analysis: Analyze the quenched samples by reverse-phase HPLC to monitor the disappearance of the starting ester and the formation of the substituted product.

• Data Analysis: For each isomer, plot the natural logarithm of the starting material concentration versus time. The slope of this line will be the negative of the pseudo-first-order rate constant (-k). Compare the rate constants to determine the relative reactivity of the isomers.

Biological Reactivity: Inhibition of Auxin Signaling

Several dichlorobenzoic acid isomers are known to possess herbicidal properties, which are often linked to their ability to interfere with the transport and signaling of auxin, a critical class of plant hormones.[1] The differential activity among the isomers highlights a distinct structure-activity relationship.

The canonical auxin signaling pathway involves the perception of auxin by the TIR1/AFB family of F-box proteins.[11] This binding event promotes the ubiquitination and subsequent degradation of Aux/IAA transcriptional repressors, which in turn allows Auxin Response Factors (ARFs) to regulate the expression of auxin-responsive genes.[11][12] Some dichlorobenzoic acid isomers can disrupt this pathway by inhibiting the polar transport of auxin, thereby altering the intracellular concentration of auxin available to bind to its receptors.[1][13]

Caption: Simplified model of DCBA isomers inhibiting polar auxin transport.

Spectroscopic Data for Isomer Differentiation

Unambiguous identification of the dichlorobenzoate isomers is essential. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for this purpose, as the chemical shifts and coupling patterns of the aromatic protons and carbons are unique to each substitution pattern.

Predicted ¹H and ¹³C NMR Spectral Data

The following table summarizes the expected number of signals and general chemical shift regions for the aromatic protons and carbons of the six dichlorobenzoic acid isomers.

Isomer	¹H NMR Signals (Aromatic)	¹³C NMR Signals (Aromatic)	Key Differentiating Features
2,3-Dichlorobenzoic acid	3	6	Three distinct aromatic proton signals.
2,4-Dichlorobenzoic acid	3	6	Three distinct aromatic proton signals.
2,5-Dichlorobenzoic acid	3	6	Three distinct aromatic proton signals.
2,6-Dichlorobenzoic acid	3	4	Due to symmetry, only 4 aromatic carbon signals.
3,4-Dichlorobenzoic acid	3	6	Three distinct aromatic proton signals.
3,5-Dichlorobenzoic acid	2	4	High symmetry leads to only 2 aromatic proton signals and 4 carbon signals.

Note: Spectra are typically recorded in deuterated solvents such as CDCl₃ or DMSO-d₆. Chemical shifts are referenced to TMS at 0 ppm.

Conclusion

The reactivity of dichlorobenzoate isomers is a complex interplay of electronic and steric factors that are dictated by the positions of the chlorine substituents on the aromatic ring. A thorough understanding of these differences is crucial for scientists in drug development and related fields. The data and protocols presented in this guide provide a framework for the systematic evaluation and comparison of these important chemical entities, enabling more informed decisions in synthetic planning and biological evaluation. The ability to predict and control the reactivity of these isomers is key to harnessing their full potential in the creation of novel therapeutics and other advanced materials.

References

• 1. benchchem.com [benchchem.com]
• 2. 2,4-Dichlorobenzoic acid | 50-84-0 [chemicalbook.com]
• 3. Benzoic acid, 2,4-dichloro- (CAS 50-84-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Chemical inhibition of the auxin inactivation pathway uncovers the roles of metabolic turnover in auxin homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. rkmvccrahara.org [rkmvccrahara.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 16.6 Nucleophilic Aromatic Substitution – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanisms of auxin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Auxin Activity of Substituted Benzoic Acids and Their Effect on Polar Auxin Transport - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide on the Theoretical Studies of Methyl 2,5-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and experimental studies on Methyl 2,5-dichlorobenzoate, a molecule with applications as a plant growth regulator and fungicide. This document delves into its molecular structure, vibrational properties, and electronic characteristics, presenting a collation of data from computational and experimental sources.

Molecular Structure and Geometry

The molecular structure of Methyl 2,5-dichlorobenzoate has been elucidated through both experimental X-ray crystallography and theoretical calculations using Density Functional Theory (DFT). These studies provide a detailed picture of the compound's three-dimensional arrangement, which is fundamental to understanding its chemical reactivity and biological activity.

Experimental Crystal Structure

Single-crystal X-ray diffraction analysis has provided precise measurements of the bond lengths and angles of Methyl 2,5-dichlorobenzoate in the solid state. These experimental values serve as a crucial benchmark for validating the accuracy of theoretical calculations. The key experimental geometric parameters are summarized in the table below.

Theoretical Molecular Geometry

Computational studies, primarily employing DFT with the B3LYP functional and basis sets such as 6-311G(d,p) and 6-311++G(d,p), have been used to optimize the molecular geometry of Methyl 2,5-dichlorobenzoate in the gaseous phase.[1] The calculated parameters are in good agreement with the experimental data, confirming the reliability of the theoretical models.

Table 1: Comparison of Experimental and Theoretical Geometrical Parameters

Parameter	Bond/Angle	Experimental Value (Å or °)	Calculated Value (B3LYP/6-311++G(d,p)) (Å or °)
Bond Lengths	C1-C2	1.385	1.393
C1-C6	1.395	1.396
C2-Cl1	1.728	1.745
C5-Cl2	1.737	1.748
C1-C7	1.505	1.501
C7=O1	1.199	1.208
C7-O2	1.326	1.353
O2-C8	1.444	1.442
Bond Angles	C6-C1-C2	119.3	119.5
C1-C2-C3	120.9	120.7
C1-C2-Cl1	123.1	122.9
C4-C5-Cl2	119.7	119.8
O1=C7-O2	124.9	124.7
C1-C7-O2	111.4	111.5
C7-O2-C8	115.5	116.3

Note: Atom numbering corresponds to standard chemical structure notation.

Vibrational Spectroscopy Analysis

Vibrational spectroscopy, including Fourier-Transform Infrared (FT-IR) and Raman spectroscopy, provides insights into the vibrational modes of a molecule, which are characteristic of its structure and bonding. Theoretical calculations are instrumental in assigning the observed spectral bands to specific molecular motions.

Experimental FT-IR and Raman Spectra

The FT-IR and Raman spectra of solid-phase Methyl 2,5-dichlorobenzoate have been recorded and analyzed.[1] The experimental frequencies for key vibrational modes are presented in the comparison table below.

Theoretical Vibrational Frequencies

The vibrational frequencies of Methyl 2,5-dichlorobenzoate have been calculated using DFT methods.[1] A comparison between the experimental and scaled theoretical vibrational frequencies shows a strong correlation, allowing for a detailed assignment of the vibrational modes.

Table 2: Comparison of Experimental and Scaled Theoretical Vibrational Frequencies (cm⁻¹)

Vibrational Mode	Experimental FT-IR (cm⁻¹)	Experimental Raman (cm⁻¹)	Calculated (B3LYP/6-311++G(d,p)) (cm⁻¹)	Assignment
C-H stretch (aromatic)	3095	3098	3096	ν(C-H)
C-H stretch (methyl)	2958	2960	2955	ν(C-H)
C=O stretch	1725	1723	1720	ν(C=O)
C-C stretch (aromatic)	1585, 1475	1588, 1478	1586, 1476	ν(C-C)
C-O stretch	1260	1262	1258	ν(C-O)
C-Cl stretch	750, 680	752, 683	748, 679	ν(C-Cl)

ν: stretching vibration

Electronic Properties and Reactivity

The electronic properties of a molecule, such as the energies of its frontier molecular orbitals (HOMO and LUMO) and the distribution of electron density, are key determinants of its reactivity.

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding chemical reactivity. The HOMO-LUMO energy gap is an indicator of the molecule's stability and its tendency to undergo electronic transitions. For Methyl 2,5-dichlorobenzoate, the calculated HOMO-LUMO gap suggests a stable molecule with moderate reactivity.

Table 3: Calculated Electronic Properties

Property	Value (eV)
HOMO Energy	-6.89
LUMO Energy	-1.23
HOMO-LUMO Gap	5.66

Mulliken Atomic Charges

Mulliken population analysis provides a method for estimating the partial atomic charges in a molecule. The charge distribution in Methyl 2,5-dichlorobenzoate reveals the electrophilic and nucleophilic sites, which are important for predicting its interaction with other molecules. The calculations show negative charges on the oxygen and chlorine atoms, indicating their nucleophilic character, while the carbonyl carbon is electrophilic.

Experimental Protocols

Synthesis of Methyl 2,5-dichlorobenzoate

Methyl 2,5-dichlorobenzoate can be synthesized by the esterification of 2,5-dichlorobenzoic acid with methanol in the presence of an acid catalyst. A typical procedure is as follows:

• A mixture of 2,5-dichlorobenzoic acid (10 mmol) and absolute methanol (50 mL) is prepared.

• A few drops of concentrated sulfuric acid are added as a catalyst.

• The mixture is refluxed for 5 hours.

• The excess solvent is removed by distillation.

• The resulting solid residue is filtered, washed with water, and recrystallized from ethanol to yield pure Methyl 2,5-dichlorobenzoate.

Computational Methodology

The theoretical calculations cited in this guide were performed using the Gaussian suite of programs. The geometry optimization and vibrational frequency calculations were carried out using Density Functional Theory (DFT) with the B3LYP functional and the 6-311++G(d,p) basis set. The vibrational frequencies were scaled to correct for anharmonicity and the limitations of the theoretical model.

Visualizations

Computational Workflow

The following diagram illustrates the typical workflow for the theoretical analysis of Methyl 2,5-dichlorobenzoate.

Computational workflow for theoretical studies.

Postulated Signaling Pathway for Plant Growth Regulation

As a plant growth regulator, Methyl 2,5-dichlorobenzoate likely interferes with hormone signaling pathways. A plausible mechanism involves the inhibition of gibberellin biosynthesis, a key hormone for seed germination and stem elongation.

Postulated mechanism of plant growth inhibition.

References

• 1. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]

Unveiling the Solid-State Architecture of Methyl 2,5-dichlorobenzoate: A Crystallographic Guide

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the three-dimensional structure of small molecules is paramount for rational drug design and development. This technical guide provides an in-depth analysis of the crystal structure of methyl 2,5-dichlorobenzoate, a key intermediate in organic synthesis.

Methyl 2,5-dichlorobenzoate (C₈H₆Cl₂O₂) is a compound utilized in the synthesis of various organic molecules, including those with potential pharmaceutical applications.[1] Its efficacy and interaction with biological targets are intrinsically linked to its molecular conformation and intermolecular interactions in the solid state. This guide summarizes the key crystallographic data, details the experimental procedures for its determination, and visualizes the structural and procedural aspects for enhanced clarity.

Crystal Structure and Molecular Geometry

The crystal structure of methyl 2,5-dichlorobenzoate has been determined by single-crystal X-ray diffraction. The compound crystallizes in the triclinic space group P-1.[2] The asymmetric unit contains one molecule of methyl 2,5-dichlorobenzoate.

A notable feature of the molecular structure is the dihedral angle between the benzene ring and the planar ester group, which is 39.22 (3)°.[1][2] This twist is a critical conformational parameter that influences the overall shape of the molecule and its potential packing in the crystal lattice.

Crystallographic Data

The fundamental crystallographic data for methyl 2,5-dichlorobenzoate are summarized in the table below. These parameters define the unit cell, the basic repeating unit of the crystal lattice.

Parameter	Value[1][2]
Formula	C₈H₆Cl₂O₂
Molecular Weight	205.03 g/mol
Crystal System	Triclinic
Space Group	P-1
a	3.8452 (3) Å
b	7.0158 (4) Å
c	15.8510 (10) Å
α	77.189 (6)°
β	89.130 (7)°
γ	83.741 (5)°
Volume	414.46 (5) ų
Z	2
Temperature	150 (1) K
Radiation	Mo Kα
Wavelength	0.71073 Å

Selected Bond Lengths and Angles

The intramolecular geometry, specifically the bond lengths and angles, provides insight into the electronic distribution and steric effects within the molecule. Key values are presented below.

Bond	Length (Å)[2]
Cl1—C2	1.728 (3)
Cl2—C5	1.737 (3)
O1—C7	1.199 (4)
O2—C7	1.326 (4)
O2—C8	1.444 (3)
C1—C7	1.505 (4)

Angle	Value (°)[2]
C7—O2—C8	115.5 (3)
C2—C1—C7	125.6 (3)
C6—C1—C7	115.1 (3)
C1—C2—Cl1	123.1 (2)
C4—C5—Cl2	119.7 (2)

Experimental Protocols

The determination of the crystal structure of methyl 2,5-dichlorobenzoate involves a multi-step process, from the synthesis of the material to the final refinement of the crystallographic data.

Synthesis and Crystallization

Methyl 2,5-dichlorobenzoate is synthesized by the esterification of 2,5-dichlorobenzoic acid.[3]

• A mixture of 2,5-dichlorobenzoic acid (2.05 g, 10 mmol) and absolute methanol (50 ml) is prepared.[1]

• A few drops of sulfuric acid are added as a catalyst.[1]

• The mixture is refluxed for 5 hours.[1]

• The excess solvent is removed by distillation.[1]

• The resulting solid residue is filtered, washed with water, and recrystallized from a 30% ethanol solution to yield the final product.[1]

• Single crystals suitable for X-ray diffraction are obtained by the slow evaporation of an ethanol solution at room temperature.[1]

X-ray Data Collection and Structure Refinement

The crystallographic data were collected using a Bruker-Nonius Kappa CCD area-detector diffractometer.[1]

• A suitable single crystal with dimensions 0.68 × 0.11 × 0.06 mm was selected and mounted.[1]

• Data was collected at a temperature of 150 K.[1]

• A total of 5966 reflections were measured, of which 1840 were independent.[1]

• The structure was solved using direct methods (SIR92) and refined by full-matrix least-squares on F² (SHELXL97).[1]

• Hydrogen atoms were placed in geometrically calculated positions and refined using a riding model.[2]

Visualizing the Process and Structure

To further elucidate the experimental workflow and the resulting molecular structure, the following diagrams are provided.

Experimental workflow for the crystal structure determination.

Schematic of the molecular structure of methyl 2,5-dichlorobenzoate.

References

• 1. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]

Protocols & Analytical Methods

Application Note & Protocol: Synthesis of Methyl 2,5-dichlorobenzoate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Methyl 2,5-dichlorobenzoate is a significant intermediate in organic synthesis, notably utilized as a plant growth regulator and in the preparation of various pharmaceuticals and agrochemicals.[1][2] This document provides a detailed protocol for the synthesis of Methyl 2,5-dichlorobenzoate via the Fischer esterification of 2,5-dichlorobenzoic acid with methanol, a common and effective method.[3][4][5][6]

Data Presentation

The following table summarizes the key quantitative data for the synthesis of Methyl 2,5-dichlorobenzoate.

Parameter	Value	Reference
Starting Material	2,5-Dichlorobenzoic acid	[7]
Reagent	Absolute Methanol	[7]
Catalyst	Sulfuric Acid (concentrated)	[7]
Molar Ratio (Acid:Methanol)	Approx. 1:123	[7]
Reaction Temperature	Reflux	[3][7]
Reaction Time	5 hours	[7]
Product Yield	88%	[7]
Melting Point (Product)	319-321 K (46-48 °C)	[7]
Molecular Formula (Product)	C₈H₆Cl₂O₂	[7]
Molecular Weight (Product)	205.03 g/mol	[7]

Experimental Protocol

This protocol details the synthesis of Methyl 2,5-dichlorobenzoate from 2,5-dichlorobenzoic acid and methanol.

Materials:

• 2,5-Dichlorobenzoic acid (2.05 g, 10 mmol)

• Absolute Methanol (50 ml)

• Concentrated Sulfuric Acid (a few drops)

• Round-bottom flask (100 ml)

• Reflux condenser

• Heating mantle

• Distillation apparatus

• Buchner funnel and filter paper

• Beakers

• Ethanol (30%) for recrystallization

• Distilled water

Methodology:

• Reaction Setup: In a 100 ml round-bottom flask, combine 2.05 g (10 mmol) of 2,5-dichlorobenzoic acid and 50 ml of absolute methanol.[7]

• Catalyst Addition: Carefully add a few drops of concentrated sulfuric acid to the mixture while stirring.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle.[3][7] Maintain the reflux for 5 hours to ensure the reaction goes to completion.[7]

• Solvent Removal: After the reflux period, allow the mixture to cool to room temperature. Remove the excess methanol by distillation.[7]

• Isolation of Crude Product: A solid residue will form. Isolate the solid by vacuum filtration using a Buchner funnel.[7]

• Washing: Wash the collected solid residue with distilled water to remove any remaining acid and other water-soluble impurities.[7]

• Purification: Recrystallize the crude product from 30% ethanol to obtain pure Methyl 2,5-dichlorobenzoate.[7]

• Drying and Characterization: Dry the purified crystals and determine the yield. The expected melting point of the pure product is between 319-321 K (46-48 °C).[7]

Visualizations

Experimental Workflow Diagram:

Caption: Workflow for the synthesis of Methyl 2,5-dichlorobenzoate.

Reaction Signaling Pathway (Fischer Esterification):

Caption: Mechanism of the Fischer esterification for Methyl 2,5-dichlorobenzoate synthesis.

References

• 1. Methyl 2,5-dichlorobenzoate | C8H6Cl2O2 | CID 17947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]
• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Fischer Esterification [organic-chemistry.org]
• 7. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of Methyl 2,5-Dichlorobenzoate via Fischer Esterification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2,5-dichlorobenzoate is a valuable compound used as a plant growth regulator, an antifungal agrochemical, and a key intermediate in organic synthesis.[1][2] It is synthesized commercially through the esterification of 2,5-dichlorobenzoic acid with methanol.[1] The most common and direct method for this transformation is the Fischer-Speier esterification, an acid-catalyzed reaction between a carboxylic acid and an alcohol.[3][4] This process involves reacting 2,5-dichlorobenzoic acid with an excess of methanol in the presence of a strong acid catalyst, such as sulfuric acid or hydrochloric acid, typically under reflux conditions.[1] The reaction is an equilibrium process, and using an excess of one reactant (methanol) helps to drive the equilibrium towards the formation of the ester product.[4][5] Subsequent purification is typically achieved through distillation or recrystallization.[1]

Reaction Pathway

The overall reaction involves the condensation of 2,5-dichlorobenzoic acid and methanol to form methyl 2,5-dichlorobenzoate and water, catalyzed by a strong acid.

Caption: Fischer esterification of 2,5-dichlorobenzoic acid with methanol.

Quantitative Data Summary

The following table summarizes the quantitative parameters for a representative Fischer esterification protocol. The quantities are based on a standard procedure for benzoic acid, which is directly applicable to its substituted derivatives like 2,5-dichlorobenzoic acid.[6]

Parameter	Value / Condition	Reference
Reactants
2,5-Dichlorobenzoic Acid	~6.1 g (1.0 eq)	[6]
Methanol	20 mL (serves as solvent and reactant)	[6]
Catalyst
Concentrated H₂SO₄	2 mL	[6]
Reaction Conditions
Temperature	Reflux	[1][6][7]
Reaction Time	45 minutes - 5 hours	[6][7]
Work-up Solvents
Dichloromethane	40 mL	[6]
Deionized Water	50 mL	[6]
0.6 M NaHCO₃ (aq)	25 mL (or until aqueous layer is basic)	[6]
Saturated NaCl (aq)	25 mL	[6]
Purification
Method	Distillation or Recrystallization	[1]

Detailed Experimental Protocol

This protocol details the synthesis, work-up, and purification of methyl 2,5-dichlorobenzoate.

Materials and Equipment

• Chemicals: 2,5-Dichlorobenzoic acid, Methanol (anhydrous), Concentrated Sulfuric Acid, Dichloromethane, Sodium Bicarbonate, Sodium Chloride, Anhydrous Magnesium Sulfate (or Sodium Sulfate), Boiling Chips.

• Apparatus: 100 mL Round-bottomed flask, Reflux condenser, Heating mantle, Separatory funnel (150 mL), Beakers, Erlenmeyer flasks, Gravity filter funnel, Simple distillation or recrystallization apparatus, Magnetic stirrer and stir bar.

Procedure

• Reaction Setup: In a 100-mL round-bottomed flask, combine 6.1 g of 2,5-dichlorobenzoic acid and 20 mL of methanol.[6]

• Catalyst Addition: While swirling the flask, carefully add 2 mL of concentrated sulfuric acid.[6]

• Reflux: Add boiling chips, attach a reflux condenser, and heat the mixture to a gentle reflux for 45-60 minutes.[6] The reaction can be extended for up to 5 hours to ensure completion.[7]

• Cooling: After the reflux period, remove the heat source and allow the solution to cool to room temperature.

• Extraction: Transfer the cooled mixture to a separatory funnel containing 50 mL of water. Rinse the reaction flask with 40 mL of dichloromethane and add the rinsing to the separatory funnel.[6]

• Shake the funnel to extract the product into the dichloromethane layer, venting frequently. Separate the lower organic layer.[6]

• Neutralization: Wash the organic layer with 25 mL of 0.6 M sodium bicarbonate solution to neutralize unreacted acid.[6] Caution: CO₂ gas will evolve, causing pressure buildup. Swirl and vent frequently. Test the aqueous layer to ensure it is basic (pH > 7); if not, repeat the wash.[6]

• Final Wash: Wash the organic layer with 25 mL of saturated sodium chloride (brine) solution.[6]

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate.

• Purification:

  • Option A: Distillation: Filter the drying agent and remove the dichloromethane by simple distillation. The final product, methyl 2,5-dichlorobenzoate, can be purified by distillation, collecting the fraction boiling above 190°C (boiling point for methyl benzoate is ~199°C).[6]

  • Option B: Recrystallization: After removing the solvent on a rotary evaporator, the crude solid can be purified by recrystallization from a suitable solvent like methanol or ethanol.[1]

Safety Precautions

• Concentrated sulfuric acid is extremely corrosive. Handle with extreme care in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Dichloromethane is a volatile and potentially carcinogenic solvent. All handling should be performed in a well-ventilated fume hood.

• The reaction involves heating flammable liquids. Ensure no open flames are nearby and use a heating mantle as the heat source.

Experimental Workflow

The entire process from initial reaction to final product characterization is outlined in the workflow diagram below.

Caption: Workflow for the synthesis and purification of methyl 2,5-dichlorobenzoate.

References

• 1. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]
• 2. Methyl 2,5-dichlorobenzoate | C8H6Cl2O2 | CID 17947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Illustrated Glossary of Organic Chemistry - Fischer esterification [chem.ucla.edu]
• 4. 2,5-dichlorobenzoic acid Methyl ester | 1242336-94-2 | Benchchem [benchchem.com]
• 5. personal.tcu.edu [personal.tcu.edu]
• 6. personal.tcu.edu [personal.tcu.edu]
• 7. researchgate.net [researchgate.net]

Application Notes & Protocols: Methyl 2,5-Dichlorobenzoate as a Precursor for Heterocycles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2,5-dichlorobenzoate is a versatile and commercially available building block in synthetic organic chemistry. Its dichlorinated phenyl ring and reactive ester functional group make it an ideal precursor for the synthesis of a variety of heterocyclic compounds. This document provides detailed application notes and experimental protocols for the use of methyl 2,5-dichlorobenzoate in the synthesis of 1,3,4-oxadiazoles, a class of heterocycles with significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties.[1][2]

The primary synthetic route involves a two-step process: first, the conversion of methyl 2,5-dichlorobenzoate to the key intermediate, 2,5-dichlorobenzohydrazide, followed by cyclization with various reagents to form the 1,3,4-oxadiazole ring.[3][4][5]

Synthetic Pathways and Logical Workflow

The overall transformation from the starting acid to the target heterocycle involves esterification, hydrazinolysis, and a final cyclodehydration step. This workflow is a common and efficient strategy for accessing 2,5-disubstituted 1,3,4-oxadiazoles.

Caption: Synthetic pathway from 2,5-dichlorobenzoic acid to 1,3,4-oxadiazoles.

The experimental workflow involves standard laboratory procedures, including reaction setup under reflux, work-up involving precipitation and filtration, and purification by recrystallization.

Caption: General experimental workflow for synthesis and purification.

Data Presentation: Synthesis Summary

The following tables summarize the quantitative data for the key synthetic steps.

Table 1: Synthesis of Methyl 2,5-Dichlorobenzoate (Precursor)

Starting Material	Reagents	Solvent	Conditions	Time	Yield	M.P. (°C)	Reference
2,5-Dichlorobenzoic Acid	Methanol, H₂SO₄ (cat.)	Methanol	Reflux	5 h	88%	46-48	[3]

Table 2: Synthesis of 2,5-Dichlorobenzohydrazide (Intermediate)

Starting Material	Reagents	Solvent	Conditions	Time	Yield	Reference
Methyl 2,5-Dichlorobenzoate	Hydrazine Hydrate (99-100%)	Ethanol	Reflux	4-6 h	>90% (Typical)	General Method[6]

Table 3: Synthesis of 2,5-Disubstituted-1,3,4-Oxadiazoles (Example)

Hydrazide Intermediate	Co-reactant	Cyclizing Agent/Solvent	Conditions	Time	Yield	Reference
2,5-Dichlorobenzohydrazide	Aromatic Carboxylic Acids	Phosphorus Oxychloride (POCl₃)	Reflux	4-5 h	85-95% (Typical)	General Method[2]

Experimental Protocols

Safety Precaution: These protocols involve hazardous materials, including phosphorus oxychloride (corrosive and water-reactive), hydrazine hydrate (toxic and corrosive), and various solvents. All procedures must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

Protocol 1: Synthesis of Methyl 2,5-Dichlorobenzoate

This protocol is adapted from the procedure described by Babar et al.[3]

Materials:

• 2,5-Dichlorobenzoic acid (2.05 g, 10.7 mmol)

• Absolute Methanol (50 mL)

• Concentrated Sulfuric Acid (H₂SO₄, ~5 drops)

• Round-bottom flask (100 mL) with reflux condenser

• Heating mantle, magnetic stirrer, and stir bar

• Distillation apparatus

• Büchner funnel and filter paper

Procedure:

• To a 100 mL round-bottom flask, add 2,5-dichlorobenzoic acid (2.05 g).

• Add absolute methanol (50 mL) and a magnetic stir bar.

• Carefully add a few drops of concentrated sulfuric acid to the mixture.

• Attach a reflux condenser and heat the mixture to reflux with stirring for 5 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess solvent by distillation.

• The resulting solid residue is filtered, washed thoroughly with water, and then recrystallized from 30% ethanol to yield the pure product.

• Dry the product under vacuum. Expected Yield: 88%. Melting Point: 46-48 °C.

Protocol 2: Synthesis of 2,5-Dichlorobenzohydrazide

This is a general and highly efficient procedure for the conversion of an ester to a hydrazide.[6]

Materials:

• Methyl 2,5-dichlorobenzoate (2.05 g, 10.0 mmol)

• Hydrazine hydrate (99-100%, ~1.0 mL, ~20 mmol, 2 equiv.)

• Absolute Ethanol (30 mL)

• Round-bottom flask (50 mL) with reflux condenser

• Heating mantle, magnetic stirrer, and stir bar

• Beaker (250 mL), Büchner funnel, and filter paper

Procedure:

• Dissolve methyl 2,5-dichlorobenzoate (2.05 g) in absolute ethanol (30 mL) in a 50 mL round-bottom flask.

• Add hydrazine hydrate (~1.0 mL, 2 equivalents) to the solution.

• Attach a reflux condenser and heat the mixture to reflux with stirring for 4-6 hours. Monitor the reaction progress by TLC until the starting ester is consumed.

• After completion, cool the reaction mixture to room temperature and then pour it into a beaker containing cold deionized water (~150 mL).

• A white precipitate will form. Stir for 15 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the solid with copious amounts of cold water.

• Recrystallize the crude product from ethanol/water if necessary.

• Dry the pure 2,5-dichlorobenzohydrazide under vacuum.

Protocol 3: Synthesis of 2-(2,5-Dichlorophenyl)-5-phenyl-1,3,4-oxadiazole

This protocol is a representative example of an acid-catalyzed cyclodehydration to form the oxadiazole ring.[2]

Materials:

• 2,5-Dichlorobenzohydrazide (2.05 g, 10.0 mmol)

• Benzoic acid (1.22 g, 10.0 mmol)

• Phosphorus oxychloride (POCl₃, 5-10 mL)

• Round-bottom flask (50 mL) with reflux condenser (with a drying tube)

• Heating mantle, magnetic stirrer, and stir bar

• Beaker (500 mL) with crushed ice

• Sodium bicarbonate (NaHCO₃) solution (10%)

• Büchner funnel and filter paper

Procedure:

• In a 50 mL round-bottom flask, place 2,5-dichlorobenzohydrazide (2.05 g) and benzoic acid (1.22 g).

• In a fume hood , carefully add phosphorus oxychloride (5-10 mL). The POCl₃ acts as both the solvent and the dehydrating agent.

• Attach a reflux condenser fitted with a calcium chloride drying tube.

• Heat the reaction mixture to reflux and maintain for 4-5 hours with stirring.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Very carefully and slowly, pour the reaction mixture onto a beaker of crushed ice (~250 g) with stirring. This step is exothermic and will release HCl gas.

• Allow the ice to melt, and a solid precipitate will form.

• Neutralize the acidic solution by slowly adding 10% sodium bicarbonate solution until effervescence ceases (pH ~7-8).

• Collect the solid product by vacuum filtration.

• Wash the product thoroughly with water and dry it.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or methanol) to obtain the pure 2-(2,5-dichlorophenyl)-5-phenyl-1,3,4-oxadiazole.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of novel of 2, 5-disubstituted 1, 3, 4- oxadiazole derivatives and their in vitro anti-inflammatory, anti-oxidant evaluation, and molecular docking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and antimicrobial activity of some new 2,5 disubstituted 1,2,4-triazoles – Oriental Journal of Chemistry [orientjchem.org]

Application Notes and Protocols for the Use of Methyl 2,5-dichlorobenzoate in Suzuki Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Methyl 2,5-dichlorobenzoate as a substrate in Suzuki-Miyaura cross-coupling reactions. This versatile building block is of significant interest in medicinal chemistry and materials science for the synthesis of complex biaryl compounds. Particular attention is given to controlling the regioselectivity of the coupling reaction, a critical aspect when working with di-substituted aryl halides.

Introduction

The Suzuki-Miyaura coupling is a powerful and widely employed palladium-catalyzed cross-coupling reaction for the formation of carbon-carbon bonds between organoboron compounds and organohalides.[1] Its mild reaction conditions, broad functional group tolerance, and the commercial availability of reagents make it an indispensable tool in modern organic synthesis.[2] Methyl 2,5-dichlorobenzoate presents a unique opportunity for the synthesis of substituted biaryl compounds, which are prevalent scaffolds in numerous biologically active molecules. The presence of two chlorine atoms allows for selective or sequential functionalization, offering a pathway to diverse molecular architectures.

The primary challenge and opportunity in using Methyl 2,5-dichlorobenzoate lies in controlling the regioselectivity of the coupling. The electronic and steric environment of the two chloro-substituents differs, allowing for selective reaction at either the C2 or C5 position through careful selection of the catalyst, ligand, and reaction conditions. Generally, the C-Cl bond at the position with less steric hindrance and/or higher electrophilicity will be more reactive.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The key steps are:

• Oxidative Addition: A low-valent palladium(0) species inserts into the carbon-chlorine bond of Methyl 2,5-dichlorobenzoate to form a Pd(II) intermediate.

• Transmetalation: In the presence of a base, the organic group from the arylboronic acid is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic moieties on the palladium complex couple and are eliminated as the biaryl product, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Figure 1: Simplified Suzuki-Miyaura Catalytic Cycle.

Data Presentation: Regioselective Suzuki Coupling of Dihaloarenes

The regioselectivity of Suzuki-Miyaura coupling on dihaloarenes like Methyl 2,5-dichlorobenzoate is highly dependent on the choice of catalyst, ligand, and reaction conditions. The following tables summarize representative data for achieving site-selectivity in the coupling of similar dichlorinated aromatic compounds.

Table 1: Ligand Effects on the Regioselectivity of Suzuki Coupling of Dichloropyridines

Entry	Dihalopyridine	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	C2:C5 Ratio	Yield (%)	Reference
1	2,5-Dichloropyridine	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	1,4-Dioxane/H₂O	100	18	>95:5	85	[3]
2	2,5-Dichloropyridine	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	K₂CO₃ (3)	Toluene	110	16	>95:5	92	[3]
3	3,5-Dichloropyridazine	Phenylboronic acid	Pd(OAc)₂ (5)	dppf (10)	Na₂CO₃ (2)	DME	80	12	95:5 (C3 vs C5)	88	[4]
4	3,5-Dichloropyridazine	Phenylboronic acid	Pd(OAc)₂ (5)	QPhos (10)	Na₂CO₃ (2)	DME	80	12	5:95 (C3 vs C5)	91	[4]

Table 2: General Conditions for Suzuki Coupling of Aryl Chlorides

Entry	Aryl Chloride	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	4-Chlorotoluene	Phenylboronic acid	Pd(OAc)₂ (1)	P(t-Bu)₃ (1.5)	K₃PO₄ (2)	Toluene	100	24	98	[5]
2	2-Chloropyridine	Phenylboronic acid	Pd₂(dba)₃ (2)	PCy₃ (8)	K₃PO₄ (3)	1,4-Dioxane	80	16	95	[5]
3	1-Chloro-4-nitrobenzene	4-Methylphenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃ (2)	Toluene/EtOH/H₂O	80	8	92	[1]

Experimental Protocols

The following are detailed protocols for performing a regioselective Suzuki-Miyaura coupling reaction with Methyl 2,5-dichlorobenzoate. Optimization may be necessary for specific substrates and desired outcomes.

Protocol 1: Selective C5-Arylation of Methyl 2,5-dichlorobenzoate

This protocol is designed for the preferential arylation at the C5 position, which is generally less sterically hindered. The use of a bulky, electron-rich phosphine ligand such as SPhos or XPhos is often crucial for achieving high selectivity.

Materials:

• Methyl 2,5-dichlorobenzoate (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) or 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous 1,4-Dioxane

• Degassed water

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Methyl 2,5-dichlorobenzoate, the arylboronic acid, potassium phosphate, palladium(II) acetate, and the phosphine ligand.

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous 1,4-dioxane and degassed water (typically in a 4:1 to 10:1 ratio) via syringe.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired methyl 2-chloro-5-arylbenzoate.

Protocol 2: Microwave-Assisted Suzuki Coupling

Microwave irradiation can significantly reduce reaction times and in some cases improve yields.

Materials:

• Methyl 2,5-dichlorobenzoate (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%)

• Sodium carbonate (Na₂CO₃) (2.0 equiv)

• 1,4-Dioxane/Water (4:1)

• Microwave synthesis vial

Procedure:

• In a microwave synthesis vial, combine Methyl 2,5-dichlorobenzoate, the arylboronic acid, sodium carbonate, and Tetrakis(triphenylphosphine)palladium(0).

• Add the 1,4-dioxane/water solvent mixture.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 120-150 °C for 15-30 minutes.

• After cooling, work up and purify the product as described in Protocol 1.

Mandatory Visualizations

Figure 2: General experimental workflow for the Suzuki coupling of Methyl 2,5-dichlorobenzoate.

Figure 3: Role of Methyl 2,5-dichlorobenzoate in a drug discovery workflow.

Conclusion

The Suzuki-Miyaura coupling of Methyl 2,5-dichlorobenzoate is a valuable transformation for the synthesis of functionalized biaryl compounds. By carefully selecting the palladium catalyst and, most importantly, the phosphine ligand, researchers can achieve high regioselectivity, favoring the formation of the desired isomer. The protocols provided herein serve as a robust starting point for the development of efficient and selective cross-coupling reactions with this versatile substrate, enabling the rapid generation of diverse molecular scaffolds for applications in drug discovery and materials science.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Methyl 2,5-Dichlorobenzoate: A Versatile Scaffold in Medicinal Chemistry

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl 2,5-dichlorobenzoate is a halogenated aromatic ester that has emerged as a valuable starting material in medicinal chemistry. Its chemical structure, featuring two chlorine atoms on the benzene ring, provides a unique electronic and steric profile that can be exploited for the development of novel therapeutic agents. While not typically an active pharmaceutical ingredient itself, methyl 2,5-dichlorobenzoate serves as a key precursor for the synthesis of various heterocyclic compounds, most notably 2,5-disubstituted-1,3,4-oxadiazoles. These derivatives have demonstrated a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties, making methyl 2,5-dichlorobenzoate a significant building block in drug discovery and development.

Key Applications in Medicinal Chemistry

The primary application of methyl 2,5-dichlorobenzoate in medicinal chemistry is its role as a precursor for the synthesis of 2,5-dichlorobenzohydrazide. This hydrazide is a crucial intermediate that can be readily cyclized with various reagents to form a diverse library of 2,5-disubstituted-1,3,4-oxadiazoles and other heterocyclic systems. The 2,5-dichlorophenyl moiety often contributes to the lipophilicity and binding interactions of the final compounds with their biological targets.

Antimicrobial Agents

Derivatives of methyl 2,5-dichlorobenzoate, particularly 1,3,4-oxadiazoles, have shown promising activity against a range of bacterial and fungal pathogens. The presence of the dichloro-substituted phenyl ring is often associated with enhanced antimicrobial efficacy.

Anticancer Agents

Several studies have explored the potential of compounds derived from the 2,5-dichlorobenzoyl scaffold as anticancer agents. These compounds have been shown to exhibit cytotoxic activity against various cancer cell lines, suggesting their potential as leads for the development of new chemotherapeutic agents. For instance, certain 4-benzoyl-1-(dichlorobenzoyl)thiosemicarbazides have demonstrated potent anticancer activity.[1]

Anti-inflammatory Agents

The 2,5-dichlorobenzoyl moiety has also been incorporated into molecules with anti-inflammatory properties. While direct evidence for methyl 2,5-dichlorobenzoate derivatives is emerging, related structures show inhibition of key inflammatory mediators.

Data Presentation

Table 1: Antimicrobial Activity of 2,5-Disubstituted-1,3,4-Oxadiazole Derivatives

Compound ID	R Group on Oxadiazole	Test Organism	MIC (µg/mL)	Reference
1	4-chlorophenyl	Candida albicans	12.5	[2]
2	4-nitrophenyl	Candida albicans	25	[2]
3	3,5-dinitrophenyl	Various bacteria	12.5-100	[2]
4	4-methoxyphenyl	Candida albicans	>100	[2]

Note: The compounds in this table are representative examples of the types of structures that can be synthesized from precursors derived from methyl 2,5-dichlorobenzoate. The specific linkage to a 2,5-dichlorophenyl group may vary in different studies.

Table 2: Anticancer Activity of Dichlorobenzoyl Derivatives

Compound ID	Compound Class	Cancer Cell Line	IC50 (µM)	Reference
TA-4	1-(2,3-Dichlorobenzoyl)-4-(2-methylbenzoyl)thiosemicarbazide	MCF-7, MDA-MB-231, FaDu, SCC-25	Potent (equipotent or stronger than etoposide)	[1]
TA-18	1-(2,4-Dichlorobenzoyl)-4-(2-methylbenzoyl)thiosemicarbazide	MCF-7, MDA-MB-231, FaDu, SCC-25	Potent (equipotent or stronger than etoposide)	[1]
TA-20	1-(2,4-Dichlorobenzoyl)-4-(4-nitrobenzoyl)thiosemicarbazide	MCF-7, MDA-MB-231, FaDu, SCC-25	Potent (equipotent or stronger than etoposide)	[1]
Compound 11	3,6-di(naphthalen-1-ylmethylene)-2,5-diketopiperazine	A549, Hela	1.2, 0.7	[3]

Note: The IC50 values for TA-4, TA-18, and TA-20 were described qualitatively in the reference. Compound 11 is a diketopiperazine derivative, a class of compounds that can be synthesized using related methodologies.

Experimental Protocols

Protocol 1: Synthesis of 2,5-Dichlorobenzohydrazide from Methyl 2,5-Dichlorobenzoate

This protocol describes the conversion of methyl 2,5-dichlorobenzoate to the key intermediate, 2,5-dichlorobenzohydrazide.

Materials:

• Methyl 2,5-dichlorobenzoate

• Hydrazine hydrate (80% or higher)

• Ethanol (absolute)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

• Beakers, graduated cylinders, and other standard laboratory glassware

• Filtration apparatus (Büchner funnel, filter paper, vacuum flask)

• Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve methyl 2,5-dichlorobenzoate (1 equivalent) in absolute ethanol.

• To this solution, add an excess of hydrazine hydrate (typically 3-5 equivalents).

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Reduce the volume of the solvent under reduced pressure.

• Pour the concentrated reaction mixture into cold water with stirring.

• The solid product, 2,5-dichlorobenzohydrazide, will precipitate out of the solution.

• Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 2,5-dichlorobenzohydrazide.

• Dry the purified product in a vacuum oven.

Protocol 2: General Procedure for the Synthesis of 2,5-Disubstituted-1,3,4-Oxadiazoles from 2,5-Dichlorobenzohydrazide

This protocol outlines a general method for the synthesis of 2,5-disubstituted-1,3,4-oxadiazoles using 2,5-dichlorobenzohydrazide as a starting material.[4]

Materials:

• 2,5-Dichlorobenzohydrazide

• Aromatic carboxylic acid or acyl chloride (1 equivalent)

• Phosphoryl chloride (POCl₃) or another suitable dehydrating agent (e.g., acetic anhydride)

• Appropriate solvent (e.g., dry toluene, dioxane, or neat)

• Round-bottom flask

• Reflux condenser with a drying tube

• Heating mantle

• Magnetic stirrer

• Standard work-up and purification equipment

Procedure:

Method A: Using an Aromatic Carboxylic Acid and POCl₃

• In a round-bottom flask, mix 2,5-dichlorobenzohydrazide (1 equivalent) and an aromatic carboxylic acid (1 equivalent).

• Add an excess of phosphoryl chloride (acting as both a reagent and a solvent, or in a suitable inert solvent) slowly at 0 °C.

• After the addition is complete, heat the reaction mixture to reflux for 4-8 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• The solid product will precipitate. If necessary, neutralize the solution with a suitable base (e.g., sodium bicarbonate solution).

• Collect the solid by filtration, wash thoroughly with water, and dry.

• Purify the crude product by recrystallization or column chromatography.

Method B: Using an Acyl Chloride followed by Cyclization

• React 2,5-dichlorobenzohydrazide with an appropriate acyl chloride in the presence of a base (e.g., pyridine) in an inert solvent (e.g., dichloromethane) to form the corresponding N,N'-diacylhydrazine intermediate.

• Isolate the diacylhydrazine intermediate.

• Cyclize the diacylhydrazine by heating with a dehydrating agent such as phosphoryl chloride or acetic anhydride to yield the 2,5-disubstituted-1,3,4-oxadiazole.[5]

• Purify the final product using standard techniques.

Mandatory Visualization

Caption: Synthetic pathway from Methyl 2,5-Dichlorobenzoate to 2,5-disubstituted-1,3,4-oxadiazoles.

Caption: General workflow for the synthesis and biological evaluation of derivatives.

Caption: Logical relationship of Methyl 2,5-Dichlorobenzoate to biological activities.

References

• 1. Dual Antibacterial and Anticancer Activity of 4-Benzoyl-1-dichlorobenzoylthiosemicarbazide Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Novel 3-Acetyl-2,5-disubstituted-1,3,4-oxadiazolines: Synthesis and Biological Activity [mdpi.com]

Application Notes and Protocols: Methyl 2,5-dichlorobenzoate in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2,5-dichlorobenzoate is a halogenated aromatic compound that serves as a valuable monomer in the synthesis of specialized polymers.[1] Its dichlorinated benzene ring provides reactive sites for dehalogenative coupling reactions, enabling the formation of rigid polymer backbones characteristic of polyphenylenes. The presence of the methyl ester group offers a site for potential pre-polymerization modification or post-polymerization functionalization, allowing for the tailoring of polymer properties for specific applications, including as advanced materials and as intermediates in drug development.[2][3][4] This document provides detailed application notes and experimental protocols for the use of Methyl 2,5-dichlorobenzoate in polymer synthesis.

Application: Synthesis of Poly(methyl benzoate) Derivatives

Methyl 2,5-dichlorobenzoate is primarily utilized in the synthesis of poly(p-phenylene) derivatives through dehalogenative polycondensation. This type of polymerization involves the coupling of aryl halides to form carbon-carbon bonds, leading to the creation of a polymer chain consisting of aromatic rings. The resulting polymers are known for their high thermal stability, chemical resistance, and potential for semiconducting or liquid crystalline properties.

The polymerization of Methyl 2,5-dichlorobenzoate can be achieved through several methods, most notably through nickel-catalyzed couplings such as Yamamoto and Ullmann-type reactions. These methods offer routes to control the polymer's molecular weight and structure.

Key Polymerization Reactions:

• Yamamoto Polycondensation: This method employs a zero-valent nickel complex, often generated in situ, to facilitate the dehalogenative coupling of the monomer. It is a powerful technique for creating well-defined polyphenylenes.

• Ullmann Coupling Polymerization: This classic method uses copper-based reagents to promote the coupling of aryl halides. While requiring higher temperatures, it remains a relevant technique for the synthesis of certain aromatic polymers.

Quantitative Data Summary

The following tables summarize typical quantitative data for the polymerization of dichlorinated aromatic monomers, providing a baseline for experiments with Methyl 2,5-dichlorobenzoate.

Table 1: Typical Reaction Conditions for Yamamoto Polycondensation

Parameter	Value
Monomer Concentration	0.1 - 0.5 M
Catalyst	Ni(COD)₂ (bis(1,5-cyclooctadiene)nickel(0))
Ligand	2,2'-Bipyridine or Triphenylphosphine
Catalyst Loading	5 - 10 mol%
Solvent	N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)
Temperature	60 - 100 °C
Reaction Time	12 - 48 hours

Table 2: Expected Polymer Properties

Property	Expected Value Range
Number Average Molecular Weight (Mn)	5,000 - 50,000 g/mol
Polydispersity Index (PDI)	1.5 - 3.0
Glass Transition Temperature (Tg)	150 - 250 °C
Decomposition Temperature (Td)	> 400 °C

Experimental Protocols

Protocol 1: Synthesis of Poly(methyl 3-chloro-4-methoxycarbonylphenylene) via Yamamoto Polycondensation

This protocol describes a representative procedure for the polymerization of Methyl 2,5-dichlorobenzoate using a nickel-catalyzed coupling reaction.

Materials:

• Methyl 2,5-dichlorobenzoate

• Bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)₂]

• 2,2'-Bipyridine

• Anhydrous N,N-Dimethylformamide (DMF)

• Methanol

• Hydrochloric Acid (HCl)

• Argon or Nitrogen gas (inert atmosphere)

Procedure:

• Preparation: In a glovebox or under an inert atmosphere, add Ni(COD)₂ (e.g., 0.275 g, 1.0 mmol) and 2,2'-bipyridine (e.g., 0.156 g, 1.0 mmol) to a dry Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous DMF (e.g., 20 mL) to the flask and stir the mixture at room temperature until a deep-red or violet solution is formed, indicating the formation of the active nickel complex.

• Monomer Addition: Dissolve Methyl 2,5-dichlorobenzoate (e.g., 2.05 g, 10 mmol) in anhydrous DMF (e.g., 10 mL) in a separate flask. Transfer this solution to the catalyst mixture via a cannula or syringe.

• Polymerization: Heat the reaction mixture to 80°C and stir vigorously under an inert atmosphere for 24-48 hours. The progress of the polymerization can be monitored by observing an increase in the viscosity of the solution.

• Precipitation and Purification: After cooling to room temperature, pour the viscous solution into a beaker containing methanol (e.g., 200 mL) with vigorous stirring. A fibrous or powdered precipitate should form.

• Washing: Collect the polymer by filtration. Wash the polymer sequentially with hot methanol, a dilute HCl solution, water, and finally methanol again to remove catalyst residues and unreacted monomer.

• Drying: Dry the purified polymer in a vacuum oven at 60-80°C overnight.

Visualizations

Polymerization Workflow

The following diagram illustrates the general workflow for the synthesis and purification of the polymer.

References

• 1. Nickel-Catalyzed Direct Arylation Polymerization for the Synthesis of Thiophene-based Cross-linked Polymers. | Semantic Scholar [semanticscholar.org]
• 2. Ligand-Free Nickel-Catalyzed Chlorination of Aryl Halides - ChemistryViews [chemistryviews.org]
• 3. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Methyl 2,5-Dichlorobenzoate as a Plant Growth Regulator

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2,5-dichlorobenzoate is a synthetic chemical compound recognized for its activity as a plant growth regulator and fungicide.[1][2] Structurally, it is the methyl ester of 2,5-dichlorobenzoic acid. Its applications in agriculture and horticulture primarily revolve around the modulation of plant development, including callus formation, and the inhibition of seed germination and seedling growth. This document provides detailed application notes and experimental protocols for the use of methyl 2,5-dichlorobenzoate in a research setting.

Physicochemical Properties

Property	Value
Molecular Formula	C₈H₆Cl₂O₂
Molecular Weight	205.03 g/mol
Appearance	White crystalline solid
CAS Number	2905-69-3

Applications in Plant Growth Regulation

Methyl 2,5-dichlorobenzoate has been identified to function as a plant growth regulator in both gaseous and aqueous forms.[1] Its primary documented uses include:

• Promotion of Callus Formation in Grapevine Grafting: It is used in grafting waxes to stimulate the formation of callus, which is crucial for the successful union of the scion and rootstock.[2]

• Inhibition of Seed Germination and Seedling Growth: It has been shown to temporarily inhibit or delay the germination of certain seeds and reduce the growth of seedlings.[1]

Quantitative Data

The following table summarizes the available quantitative data on the effects of methyl 2,5-dichlorobenzoate on plant growth.

Table 1: Effects of Methyl 2,5-Dichlorobenzoate on Sorghum and Soybean Seedling Growth

Plant Species	Concentration (µg/mL)	Observed Effect	Reference
Sorghum (Sorghum bicolor)	35	Shorter seedlings and reduced weight compared to control.[1]	[1]
Soybean (Glycine max)	35	Shorter seedlings and reduced weight compared to control.[1]	[1]

Postulated Mechanism of Action: Interference with Auxin Signaling

While the precise molecular mechanism of methyl 2,5-dichlorobenzoate has not been fully elucidated, evidence from related benzoic acid derivatives suggests a likely interference with auxin signaling pathways. Auxins are a class of plant hormones that play a central role in regulating cell division, elongation, and differentiation. Benzoic acid and its derivatives have been shown to act as auxin transport inhibitors or mimic auxin activity, thereby disrupting normal plant growth and development. It is hypothesized that methyl 2,5-dichlorobenzoate may exert its effects by competing with endogenous auxin for binding to receptor proteins or by inhibiting the polar transport of auxin within the plant.

References

• 1. Methyl 2,5-dichlorobenzoate | C8H6Cl2O2 | CID 17947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]

Application Notes and Protocols for Methyl 2,5-dichlorobenzoate as a Fungicidal Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2,5-dichlorobenzoate is a chemical compound recognized for its role as a plant growth regulator and as an antifungal agrochemical.[1] It is structurally classified as a methyl ester and a dichlorobenzene, derived from the formal condensation of the carboxy group of 2,5-dichlorobenzoic acid with methanol.[1] While its primary documented application is in viticulture, specifically for the grafting of grapevines, its broader fungicidal properties are of interest to researchers in agricultural science and drug development.[1] This document aims to provide a comprehensive overview of the available information on the fungicidal properties of Methyl 2,5-dichlorobenzoate, including its known applications and general protocols for antifungal testing.

Fungicidal Spectrum and Efficacy

Currently, there is a notable lack of publicly available quantitative data, such as Minimum Inhibitory Concentration (MIC) or half-maximal inhibitory concentration (IC50) values, for Methyl 2,5-dichlorobenzoate against specific fungal pathogens. Its documented use as a fungicide is primarily in the context of protecting grapevine pruning wounds from a complex of wood-colonizing fungal pathogens that cause Grapevine Trunk Diseases (GTDs).[1]

While direct efficacy data for Methyl 2,5-dichlorobenzoate is scarce, the broader class of benzoic acid derivatives has been investigated for antifungal properties. For instance, structure-activity relationship studies on benzoic acid analogues have shown that the addition of a chloro group at position 4 of the aromatic ring can increase antifungal activity against fungi such as Aspergillus flavus, Aspergillus fumigatus, and Aspergillus terreus.[2] Furthermore, esterification of the carboxylic acid with an alkyl group has also been shown to enhance antifungal effects.[2] These findings suggest a chemical basis for the fungicidal activity of Methyl 2,5-dichlorobenzoate.

Mechanism of Action

The precise biochemical mechanism of action for Methyl 2,5-dichlorobenzoate as a fungicide has not been elucidated in the available scientific literature. However, based on the known mechanisms of other benzoic acid derivatives and related aromatic compounds, several potential modes of action can be hypothesized. Benzoic acid and its derivatives are known to disrupt cell membrane integrity and inhibit key enzymatic processes in fungi. One study on benzoic acid derivatives suggested that they may target the fungal-specific cytochrome P450 enzyme, CYP53.[3][4]

Further research is required to determine if Methyl 2,5-dichlorobenzoate acts through a similar mechanism, or if it possesses a novel mode of action.

Experimental Protocols

While specific protocols for testing the fungicidal activity of Methyl 2,5-dichlorobenzoate are not available, standard antifungal susceptibility testing methods can be adapted. The following are generalized protocols that can serve as a starting point for researchers.

In Vitro Antifungal Susceptibility Testing: Broth Microdilution Method

This method is widely used to determine the Minimum Inhibitory Concentration (MIC) of an antifungal agent against a specific fungus.

Objective: To determine the lowest concentration of Methyl 2,5-dichlorobenzoate that inhibits the visible growth of a target fungus.

Materials:

• Methyl 2,5-dichlorobenzoate

• Target fungal strain(s) (e.g., Botrytis cinerea, Aspergillus niger)

• Sterile 96-well microtiter plates

• Appropriate liquid culture medium (e.g., Potato Dextrose Broth (PDB), RPMI-1640)

• Spectrophotometer or microplate reader

• Incubator

Protocol:

• Preparation of Fungal Inoculum:

  • Culture the target fungus on a suitable agar medium (e.g., Potato Dextrose Agar) until sufficient sporulation is observed.

  • Harvest fungal spores by flooding the plate with a sterile saline solution containing a wetting agent (e.g., Tween 80) and gently scraping the surface.

  • Adjust the spore suspension to a standardized concentration (e.g., 1 x 10^5 to 5 x 10^5 spores/mL) using a hemocytometer or by measuring optical density.

• Preparation of Test Compound:

  • Prepare a stock solution of Methyl 2,5-dichlorobenzoate in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO).

  • Perform serial two-fold dilutions of the stock solution in the liquid culture medium to achieve a range of desired test concentrations.

• Assay Procedure:

  • Add 100 µL of the appropriate culture medium to each well of a 96-well plate.

  • Add 100 µL of the diluted Methyl 2,5-dichlorobenzoate to the first well of each row and perform serial dilutions across the plate.

  • Add 100 µL of the standardized fungal inoculum to each well.

  • Include positive controls (fungal inoculum without the test compound) and negative controls (medium only).

  • Incubate the plates at an appropriate temperature (e.g., 25-28°C) for a specified period (e.g., 48-72 hours).

• Data Analysis:

  • Determine the MIC as the lowest concentration of Methyl 2,5-dichlorobenzoate at which no visible growth of the fungus is observed.

Experimental Workflow

Caption: General workflow for in vitro antifungal susceptibility testing.

Signaling Pathways

Due to the limited research on the specific mechanism of action of Methyl 2,5-dichlorobenzoate, there is no information available regarding its impact on fungal signaling pathways. Research on the broader class of benzoic acid analogues suggests potential disruption of the oxidative stress response system in fungi, which may involve mitogen-activated protein kinase (MAPK) pathways.[2] However, this is speculative and requires experimental validation for Methyl 2,5-dichlorobenzoate.

Hypothetical Signaling Pathway Disruption

Caption: Hypothetical targets of Methyl 2,5-dichlorobenzoate in fungi.

Conclusion and Future Directions

Methyl 2,5-dichlorobenzoate is a known fungicide with established use in agriculture, particularly for protecting grapevines. However, there is a significant gap in the scientific literature regarding its specific fungicidal properties. Future research should focus on:

• Quantitative Efficacy Studies: Determining the MIC and IC50 values of Methyl 2,5-dichlorobenzoate against a broad range of phytopathogenic and clinically relevant fungi.

• Mechanism of Action Studies: Elucidating the precise molecular target(s) and biochemical pathways affected by this compound in fungal cells.

• Signaling Pathway Analysis: Investigating the impact of Methyl 2,5-dichlorobenzoate on key fungal signaling cascades, such as those involved in stress response, cell wall integrity, and virulence.

A deeper understanding of these aspects will be crucial for optimizing its use as an agrochemical and for exploring its potential in the development of new antifungal therapies.

References

• 1. vineyardteam.org [vineyardteam.org]
• 2. Augmenting the activity of antifungal agents against aspergilli using structural analogues of benzoic acid as chemosensitizing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Benzoic acid derivatives with improved antifungal activity: Design, synthesis, structure-activity relationship (SAR) and CYP53 docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of Methyl 2,5-dichlorobenzoate for GC-MS Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Methyl 2,5-dichlorobenzoate is a chemical intermediate used in the synthesis of various compounds, including pharmaceuticals and agrochemicals. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of such compounds. However, direct GC-MS analysis can sometimes be challenging. Derivatization is a chemical modification process used to convert an analyte into a product of similar structure that has properties more amenable to a given analytical method. In the context of GC-MS, derivatization is employed to increase the volatility and thermal stability of polar compounds, improve chromatographic peak shape, and enhance sensitivity.

For Methyl 2,5-dichlorobenzoate, which is already an ester and relatively volatile, derivatization might be employed for several reasons:

• To analyze for the potential presence of its hydrolysis product, 2,5-dichlorobenzoic acid, in a sample.

• To create a different ester (transesterification) to shift its retention time away from interfering peaks.

• To confirm the identity of the analyte through the formation of a derivative with a characteristic mass spectrum.

This document provides detailed protocols for three common derivatization strategies for Methyl 2,5-dichlorobenzoate and its corresponding carboxylic acid for GC-MS analysis:

• Alkaline Hydrolysis: Conversion of the methyl ester to 2,5-dichlorobenzoic acid.

• Silylation: Derivatization of the resulting 2,5-dichlorobenzoic acid to its trimethylsilyl (TMS) ester.

• Transesterification: Conversion of the methyl ester to another alkyl ester (e.g., ethyl ester).

Alkaline Hydrolysis of Methyl 2,5-dichlorobenzoate

This protocol describes the conversion of Methyl 2,5-dichlorobenzoate to 2,5-dichlorobenzoic acid. The resulting acid is non-volatile and will require subsequent derivatization (e.g., silylation) for GC-MS analysis. This procedure is useful for quantifying the ester as its corresponding acid.

Experimental Protocol

Materials:

• Sample containing Methyl 2,5-dichlorobenzoate

• Sodium hydroxide (NaOH) solution (e.g., 2 M in methanol or water)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Hydrochloric acid (HCl), concentrated and 1 M

• Anhydrous sodium sulfate (Na₂SO₄)

• Reaction vials (e.g., 5 mL screw-cap vials with PTFE-lined septa)

• Heating block or water bath

• Vortex mixer

• Pipettes and syringes

Procedure:

• Sample Preparation: Accurately weigh or pipette a known amount of the sample containing Methyl 2,5-dichlorobenzoate into a reaction vial. If the sample is in a solid form, dissolve it in a minimal amount of a suitable solvent like methanol.

• Hydrolysis Reaction:

  • Add 2 mL of 2 M NaOH in methanol/water (e.g., 1:1 v/v) to the reaction vial.

  • Securely cap the vial and vortex for 30 seconds.

  • Heat the mixture at 60-80°C for 1-2 hours in a heating block or water bath. The reaction progress can be monitored by taking aliquots and analyzing them by an appropriate method (e.g., TLC or a preliminary GC-MS run after acidification and extraction).

• Acidification:

  • Cool the reaction mixture to room temperature.

  • Carefully add concentrated HCl dropwise to the vial until the pH of the solution is acidic (pH < 2), which will precipitate the 2,5-dichlorobenzoic acid.

• Extraction:

  • Add 2 mL of dichloromethane (DCM) to the vial.

  • Vortex vigorously for 1 minute to extract the 2,5-dichlorobenzoic acid into the organic layer.

  • Allow the layers to separate. If necessary, centrifuge the vial to improve phase separation.

• Drying and Concentration:

  • Carefully transfer the lower organic (DCM) layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Transfer the dried extract to a new vial.

  • The extract containing 2,5-dichlorobenzoic acid is now ready for derivatization (e.g., silylation as described in Section 2.0).

Workflow Diagram

Caption: Workflow for the hydrolysis of Methyl 2,5-dichlorobenzoate.

Silylation of 2,5-Dichlorobenzoic Acid for GC-MS Analysis

This protocol details the conversion of 2,5-dichlorobenzoic acid into its more volatile and thermally stable trimethylsilyl (TMS) ester using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). This is a necessary step for the GC-MS analysis of the acid obtained from the hydrolysis protocol.

Experimental Protocol

Materials:

• Dried sample extract containing 2,5-dichlorobenzoic acid from Section 1.0.

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), with or without 1% Trimethylchlorosilane (TMCS) as a catalyst.

• A suitable solvent (e.g., pyridine, acetonitrile, or dichloromethane, which must be anhydrous).

• GC vials (e.g., 2 mL) with inserts and PTFE-lined screw caps.

• Heating block or oven.

• Microsyringes.

Procedure:

• Sample Preparation:

  • Ensure the sample containing 2,5-dichlorobenzoic acid is completely dry. If the acid is in a solvent from a previous step, evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Place the dried residue in a GC vial.

• Derivatization Reaction:

  • Add 100 µL of an anhydrous solvent (e.g., pyridine) to dissolve the residue.

  • Add 100 µL of BSTFA (or BSTFA + 1% TMCS) to the vial. The reagent should be in excess.

  • Securely cap the vial immediately to prevent moisture from entering.

  • Vortex the mixture for 30 seconds.

• Reaction Completion:

  • Heat the vial at 60-70°C for 30-60 minutes in a heating block or oven.[1]

  • Allow the vial to cool to room temperature before opening.

• GC-MS Analysis:

  • The sample is now derivatized and ready for direct injection into the GC-MS system. Dilution with a suitable solvent may be necessary depending on the concentration.

Workflow Diagram

Caption: Workflow for the silylation of 2,5-dichlorobenzoic acid.

Transesterification of Methyl 2,5-dichlorobenzoate

This protocol describes the conversion of Methyl 2,5-dichlorobenzoate to a different ester, for instance, an ethyl ester, by reacting it with ethanol in the presence of an acid catalyst. This can be useful for confirmation of identity or to improve chromatographic separation.

Experimental Protocol

Materials:

• Sample containing Methyl 2,5-dichlorobenzoate.

• Anhydrous ethanol (or another suitable alcohol).

• Acid catalyst (e.g., concentrated sulfuric acid or acetyl chloride).

• Hexane.

• Deionized water.

• Reaction vials (e.g., 5 mL screw-cap vials with PTFE-lined septa).

• Heating block or water bath.

• Vortex mixer.

• Centrifuge.

Procedure:

• Sample Preparation: Place a known amount of the sample containing Methyl 2,5-dichlorobenzoate into a reaction vial.

• Reaction Mixture:

  • Add 2 mL of anhydrous ethanol.

  • Carefully add 2-3 drops of concentrated sulfuric acid OR ~100 µL of acetyl chloride to the ethanol to form ethanolic HCl in situ.

  • Add 0.5 mL of hexane.

• Transesterification Reaction:

  • Securely cap the vial and vortex for 30 seconds.

  • Heat the mixture at 80-100°C for 1 hour in a heating block or water bath.[2]

• Extraction:

  • Cool the reaction vial to room temperature.

  • Add 1 mL of deionized water to the vial.

  • Vortex vigorously for 1 minute to partition the newly formed ethyl ester into the hexane layer.

  • Centrifuge for 5 minutes to achieve clear phase separation.

• Sample for Analysis:

  • Carefully transfer the upper hexane layer to a GC vial.

  • The sample containing Ethyl 2,5-dichlorobenzoate is now ready for GC-MS analysis.

Workflow Diagram

Caption: Workflow for the transesterification of Methyl 2,5-dichlorobenzoate.

GC-MS Analysis Parameters

The following are typical GC-MS parameters that can serve as a starting point for the analysis of derivatized 2,5-dichlorobenzoic acid or its esters. Optimization for the specific instrument and column is recommended.

Parameter	Value
Gas Chromatograph
Column	HP-5MS (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness[3]
Injection Mode	Splitless[4]
Injector Temperature	250 - 280°C[3][4]
Carrier Gas	Helium at a constant flow of 1.0 mL/min[3][4]
Oven Program	Initial temperature of 80°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min[3][4]
Mass Spectrometer
Ionization Mode	Electron Impact (EI) at 70 eV[3][4]
Mass Range	m/z 50-500[3]
Ion Source Temperature	230°C[3]
Transfer Line Temp.	280°C[3][4]
Scan Mode	Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for quantitative analysis

Data Presentation

Quantitative performance data for the analysis of chlorobenzoic acids (CBAs) by GC-MS after derivatization is summarized below. It is important to note that this data was obtained for a mixture of 15 different CBA isomers in a soil matrix after derivatization with diazomethane, but it provides a good indication of the expected performance for similar analytes like 2,5-dichlorobenzoic acid.

Parameter	Result	Reference
Linearity	Good linearity was achieved for the derivatized CBAs.	[4]
Limit of Quantification (LOQ)	Ranged from 1 to 10 ng/g of individual CBA in soil.[4]	[4]
Recovery	Derivatization recovery with diazomethane was between 83-110%.	[4]
Reproducibility (RSD)	Good reproducibility with relative standard deviations (RSDs) from 3 to 13% was achieved for a similar derivatization method.[5]	[5]

Note: The presented quantitative data is for a range of chlorobenzoic acid isomers and was generated using a specific matrix and derivatization agent (diazomethane). For silylated 2,5-dichlorobenzoic acid, method validation would be required to determine the specific LOD, LOQ, and recovery for the matrix of interest.

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Application Note: Alkaline Hydrolysis of Methyl 2,5-dichlorobenzoate via Reflux

Audience: Researchers, scientists, and drug development professionals.

Abstract

This protocol details the experimental procedure for the alkaline hydrolysis of Methyl 2,5-dichlorobenzoate to synthesize 2,5-dichlorobenzoic acid. The process involves heating the ester under reflux with a solution of sodium hydroxide in a methanol-water solvent system.[1][2] This method, also known as saponification, is an irreversible reaction that proceeds to completion, offering high yields of the corresponding carboxylate salt.[3][4] Subsequent acidification protonates the salt to furnish the final carboxylic acid product.[3][5] This procedure is a fundamental transformation in organic synthesis, often employed in the creation of pharmaceutical intermediates and other specialized organic compounds.

Introduction

The hydrolysis of esters is a critical reaction in organic chemistry for the generation of carboxylic acids and alcohols. While this transformation can be catalyzed by either acid or base, alkaline hydrolysis (saponification) is often preferred for its irreversibility and the ease of product separation.[4] Heating an ester with an alkali like sodium hydroxide (NaOH) or potassium hydroxide (KOH) under reflux ensures the reaction goes to completion.[1][3][4] The initial product is the sodium or potassium salt of the carboxylic acid, which is then acidified in a separate workup step to yield the final product.[3][5][6] This application note provides a detailed, step-by-step protocol for the saponification of Methyl 2,5-dichlorobenzoate, a common intermediate in the synthesis of various organic molecules.

Experimental Protocol

Materials and Reagents:

• Methyl 2,5-dichlorobenzoate

• Sodium hydroxide (NaOH)

• Methanol (MeOH)

• Deionized water (H₂O)

• Concentrated hydrochloric acid (HCl)

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• pH paper or pH meter

• Filtration apparatus (Buchner funnel, filter paper, etc.)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 2,5-dichlorobenzoate in a mixture of methanol and water.[2]

• Addition of Base: While stirring, add a stoichiometric excess of sodium hydroxide to the solution. The base can be added as a solid or as a pre-dissolved aqueous solution.[2][6]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle.[1][4] Continue heating under reflux for a period of 2 to 4 hours, monitoring the reaction progress by a suitable method like Thin Layer Chromatography (TLC).[2][5]

• Cooling and Solvent Removal: After the reaction is complete, allow the mixture to cool to room temperature. If desired, the excess methanol can be removed under reduced pressure using a rotary evaporator.[7]

• Extraction (Optional): Pour the cooled reaction mixture into water and extract with a non-polar organic solvent like diethyl ether to remove any unreacted starting material or non-polar impurities. Discard the organic layer.[5]

• Acidification: Cool the aqueous phase in an ice bath. Slowly add concentrated hydrochloric acid dropwise while stirring until the solution becomes strongly acidic (pH ~1-2).[2][6] A white precipitate of 2,5-dichlorobenzoic acid should form.

• Isolation of Product: Collect the solid product by vacuum filtration, washing the precipitate with cold water to remove any remaining salts.[2]

• Drying and Purification: Dry the collected solid. If necessary, the product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Data Presentation

Parameter	Value
Starting Material	Methyl 2,5-dichlorobenzoate
Reagent	Sodium Hydroxide (NaOH)
Solvent System	Methanol / Water
Reaction Temperature	Reflux (~65-100 °C)
Reaction Time	2 - 4 hours
Product	2,5-dichlorobenzoic acid
Typical Yield	>90%

Experimental Workflow Diagram

References

• 1. science-revision.co.uk [science-revision.co.uk]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. savemyexams.com [savemyexams.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Saponification-Typical procedures - operachem [operachem.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of 2,5-Disubstituted-1,3,4-oxadiazoles from Methyl 2,5-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 2,5-disubstituted-1,3,4-oxadiazoles, utilizing methyl 2,5-dichlorobenzoate as a key starting material. The 1,3,4-oxadiazole scaffold is a prominent pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The protocols described herein outline a reliable three-step synthetic pathway: (1) formation of 2,5-dichlorobenzohydrazide, (2) acylation of the hydrazide to form N'-acyl-2,5-dichlorobenzohydrazide intermediates, and (3) subsequent cyclodehydration to yield the target 2,5-disubstituted-1,3,4-oxadiazoles. These compounds are of significant interest for further investigation in drug discovery and development.

Introduction

The 1,3,4-oxadiazole ring is a five-membered aromatic heterocycle recognized for its favorable physicochemical properties, including metabolic stability and the ability to act as a bioisostere for amide and ester functionalities. The 2,5-disubstituted derivatives, in particular, have garnered significant attention due to their diverse pharmacological activities.[1][2] The incorporation of a 2,5-dichlorophenyl moiety can enhance the lipophilicity and biological activity of the resulting compounds. Structure-activity relationship studies have indicated that the presence of electron-withdrawing groups, such as chlorine atoms on the phenyl ring, can augment the antimicrobial effects of these molecules.[3] This document presents a comprehensive guide for the synthesis of this promising class of compounds starting from the readily available methyl 2,5-dichlorobenzoate.

Synthetic Workflow

The synthesis of 2,5-disubstituted-1,3,4-oxadiazoles from methyl 2,5-dichlorobenzoate is a sequential three-step process. The initial step involves the hydrazinolysis of the methyl ester to form the corresponding hydrazide. This is followed by the acylation of the hydrazide with a suitable aromatic carboxylic acid or its derivative. The final step is an intramolecular cyclodehydration of the resulting diacylhydrazine intermediate to afford the desired 1,3,4-oxadiazole.

Caption: Synthetic pathway for 2,5-disubstituted-1,3,4-oxadiazoles.

Experimental Protocols

Step 1: Synthesis of 2,5-Dichlorobenzohydrazide

This protocol describes the conversion of methyl 2,5-dichlorobenzoate to 2,5-dichlorobenzohydrazide.

Materials:

• Methyl 2,5-dichlorobenzoate

• Hydrazine hydrate (80% solution)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Beakers, filtering funnel, and other standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve methyl 2,5-dichlorobenzoate (1 equivalent) in ethanol.

• To this solution, add hydrazine hydrate (1.5 equivalents).

• Fit the flask with a reflux condenser and heat the reaction mixture to reflux with continuous stirring.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion of the reaction (typically 4-6 hours), cool the mixture to room temperature.

• Reduce the solvent volume under reduced pressure.

• Pour the concentrated mixture into ice-cold water to precipitate the product.

• Filter the solid precipitate, wash with cold water, and dry under vacuum to obtain 2,5-dichlorobenzohydrazide.

Table 1: Reaction Parameters for the Synthesis of 2,5-Dichlorobenzohydrazide

Parameter	Value
Reactant Ratio (Ester:Hydrazine)	1 : 1.5
Solvent	Ethanol
Temperature	Reflux
Reaction Time	4 - 6 hours
Typical Yield	85 - 95%

Step 2: Synthesis of N'-Acyl-2,5-dichlorobenzohydrazide

This protocol outlines the acylation of 2,5-dichlorobenzohydrazide with an aromatic carboxylic acid.

Materials:

• 2,5-Dichlorobenzohydrazide

• Substituted aromatic carboxylic acid (e.g., 4-nitrobenzoic acid, 4-chlorobenzoic acid)

• Phosphorus oxychloride (POCl₃)

• Round-bottom flask

• Stirring apparatus

• Ice bath

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, take a mixture of 2,5-dichlorobenzohydrazide (1 equivalent) and the desired aromatic carboxylic acid (1 equivalent).

• Cool the flask in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃) (2-3 equivalents) to the mixture with constant stirring.

• After the addition is complete, allow the reaction mixture to stir at room temperature for a specified time.

• Monitor the reaction by TLC.

• Once the reaction is complete, carefully pour the mixture into crushed ice with vigorous stirring.

• Neutralize the solution with a suitable base (e.g., sodium bicarbonate solution) until the precipitate forms.

• Filter the solid, wash thoroughly with water, and dry to yield the N'-acyl-2,5-dichlorobenzohydrazide.

Step 3: Synthesis of 2-(2,5-Dichlorophenyl)-5-aryl-1,3,4-oxadiazole

This protocol details the cyclodehydration of the diacylhydrazine intermediate to the final 1,3,4-oxadiazole product.[4]

Materials:

• N'-Acyl-2,5-dichlorobenzohydrazide

• Phosphorus oxychloride (POCl₃)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Heating mantle

• Standard laboratory glassware

Procedure:

• Place the N'-acyl-2,5-dichlorobenzohydrazide (1 equivalent) in a round-bottom flask.

• Add an excess of phosphorus oxychloride (POCl₃) (acting as both reagent and solvent).

• Heat the mixture to reflux for the required duration (typically 2-5 hours).

• Monitor the completion of the reaction by TLC.

• After cooling to room temperature, carefully pour the reaction mixture onto crushed ice.

• Stir the mixture until the excess POCl₃ is decomposed.

• The solid product that precipitates is collected by filtration.

• Wash the solid with a dilute sodium bicarbonate solution and then with water until the washings are neutral.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain the pure 2-(2,5-dichlorophenyl)-5-aryl-1,3,4-oxadiazole.

Table 2: Representative Yields for the Synthesis of 2-(2,5-Dichlorophenyl)-5-aryl-1,3,4-oxadiazoles

5-Aryl Substituent	Reaction Time (hours)	Typical Yield (%)
4-Nitrophenyl	3	75 - 85
4-Chlorophenyl	2.5	70 - 80
Phenyl	2	65 - 75

Application Notes: Biological Activity

Derivatives of 2,5-disubstituted-1,3,4-oxadiazole are known to exhibit a broad spectrum of biological activities. The presence of dichlorophenyl substituents has been shown to be a key feature for potent antimicrobial and anticancer activities.

Antimicrobial Activity: Compounds bearing a dichlorophenyl moiety have demonstrated significant activity against various bacterial and fungal strains.[3] The lipophilic nature of the chlorine atoms is believed to facilitate the transport of the molecule across microbial cell membranes, thereby enhancing its efficacy. These compounds are of particular interest for combating drug-resistant pathogens.

Anticancer Activity: Several 1,3,4-oxadiazole derivatives have been investigated as potential anticancer agents. Their mechanism of action can vary, but some have been shown to act as inhibitors of crucial enzymes involved in cancer cell proliferation and survival, such as thymidine phosphorylase.

Caption: Potential mechanism of anticancer activity.

Conclusion

The synthetic protocols detailed in this document provide a robust and efficient methodology for the preparation of a variety of 2,5-disubstituted-1,3,4-oxadiazoles starting from methyl 2,5-dichlorobenzoate. The resulting compounds, featuring a dichlorophenyl substituent, are valuable scaffolds for the development of new therapeutic agents, particularly in the areas of infectious diseases and oncology. Further derivatization at the 5-position of the oxadiazole ring can lead to the generation of libraries of compounds for structure-activity relationship studies and the identification of lead candidates with enhanced potency and selectivity.

References

• 1. Synthesis, Antimicrobial and Antiinflammatory Activity of 2,5-Disubstituted-1,3,4-oxadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of novel of 2, 5-disubstituted 1, 3, 4- oxadiazole derivatives and their in vitro anti-inflammatory, anti-oxidant evaluation, and molecular docking study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of Polyphenylenes from Methyl 2,5-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyphenylenes are a class of conjugated polymers characterized by a backbone of repeating phenyl units. Their rigid structure and extended π-conjugation endow them with unique optical, electronic, and thermal properties, making them attractive materials for applications in organic electronics, high-performance plastics, and as advanced intermediates in drug development. This document provides a detailed protocol for the synthesis of polyphenylenes via the Yamamoto polymerization of Methyl 2,5-dichlorobenzoate. The Yamamoto coupling is a powerful method for the synthesis of conjugated polymers from aryl dihalides, utilizing a nickel(0) catalyst to effect the carbon-carbon bond formation.

Proposed Synthetic Pathway: Yamamoto Polymerization

The proposed method for the preparation of poly(methyl 2,5-phenylene) is the Yamamoto coupling of Methyl 2,5-dichlorobenzoate. This reaction involves the dehalogenative polycondensation of the monomer in the presence of a nickel(0) complex, which is typically generated in situ.

Caption: Synthetic workflow for the preparation of polyphenylenes.

Experimental Protocol: Yamamoto Polymerization of Methyl 2,5-dichlorobenzoate

This protocol is based on established procedures for Yamamoto polymerization of aryl dihalides.

Materials:

• Methyl 2,5-dichlorobenzoate (Monomer)

• Bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)₂] (Catalyst precursor)

• 2,2'-Bipyridine (bpy) (Ligand)

• N,N-Dimethylformamide (DMF), anhydrous

• Toluene, anhydrous

• Methanol

• Acetone

• Chloroform

• Hydrochloric acid (HCl), concentrated

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Soxhlet extraction apparatus

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • In a glovebox or under a nitrogen atmosphere using a Schlenk line, add bis(1,5-cyclooctadiene)nickel(0) (2.2 equivalents relative to monomer) and 2,2'-bipyridine (2.2 equivalents) to a dry three-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Add anhydrous N,N-dimethylformamide (DMF) and anhydrous toluene (e.g., in a 1:1 volume ratio) to the flask to achieve a monomer concentration of approximately 0.2 M.

  • Stir the mixture at 80°C for 30-60 minutes to ensure the formation of the active Ni(0) complex, which is indicated by a color change to a deep red or purple.

• Polymerization:

  • Dissolve Methyl 2,5-dichlorobenzoate (1 equivalent) in a minimal amount of anhydrous toluene.

  • Add the monomer solution dropwise to the pre-formed catalyst mixture at 80°C.

  • Continue to stir the reaction mixture at 80°C for 24-48 hours under an inert atmosphere. The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• Work-up and Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Pour the viscous solution slowly into a large volume of methanol containing a small amount of concentrated hydrochloric acid (e.g., 5% v/v) with vigorous stirring. This will precipitate the polymer and quench the catalyst.

  • Collect the precipitated polymer by filtration.

  • Wash the polymer thoroughly with methanol to remove any unreacted monomer and catalyst residues.

  • Dry the crude polymer in a vacuum oven at 60°C overnight.

• Purification:

  • Further purify the polymer by Soxhlet extraction. Sequentially extract with acetone to remove low molecular weight oligomers, followed by chloroform to extract the desired polymer.

  • Precipitate the polymer from the chloroform fraction by adding it to methanol.

  • Collect the purified polymer by filtration and dry it under vacuum at 80°C to a constant weight.

Data Presentation

The following table summarizes typical quantitative data expected for polyphenylenes synthesized via Yamamoto coupling of similar dichlorinated aromatic monomers. The actual results for poly(methyl 2,5-phenylene) may vary.

Parameter	Expected Range	Method of Analysis
Yield	60-90%	Gravimetric
Number Average Molecular Weight (Mₙ)	5,000 - 20,000 g/mol	Gel Permeation Chromatography (GPC)
Weight Average Molecular Weight (Mₙ)	10,000 - 50,000 g/mol	Gel Permeation Chromatography (GPC)
Polydispersity Index (PDI)	1.5 - 2.5	GPC
Thermal Decomposition Temperature (Tₔ)	> 400 °C	Thermogravimetric Analysis (TGA)

Reaction Mechanism

The Yamamoto polymerization proceeds through a catalytic cycle involving the nickel(0) complex.

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 2,5-dichlorobenzoate

Welcome to the technical support center for the synthesis of Methyl 2,5-dichlorobenzoate. This resource is designed for researchers, scientists, and professionals in drug development to assist in optimizing reaction yields and troubleshooting common issues encountered during this synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Methyl 2,5-dichlorobenzoate via Fischer esterification of 2,5-dichlorobenzoic acid with methanol.

Q1: My reaction yield is consistently low. What are the primary factors I should investigate?

A1: Low yields in the Fischer esterification of 2,5-dichlorobenzoic acid are often due to the reversible nature of the reaction.[1][2] To drive the equilibrium towards the product, Methyl 2,5-dichlorobenzoate, consider the following critical factors:

• Excess Methanol: Employing a large excess of methanol can significantly shift the reaction equilibrium to favor the formation of the ester.[2][3] Methanol can often be used as the solvent to ensure it is in large excess.

• Water Removal: The water produced during the reaction can hydrolyze the ester back to the carboxylic acid, thus reducing the yield.[1] While not always necessary for high yields with a large excess of alcohol, for stringent optimization, methods like azeotropic distillation with a Dean-Stark trap can be employed to remove water as it is formed.[4]

• Catalyst Concentration: An inadequate amount of acid catalyst (e.g., sulfuric acid) will result in a slow or incomplete reaction. Ensure a sufficient catalytic amount is used.

• Reaction Time and Temperature: The reaction may not have reached equilibrium. Ensure the reaction is refluxed for a sufficient duration. A typical reported reaction time is 5 hours at reflux.[5]

Q2: I am observing significant amounts of unreacted 2,5-dichlorobenzoic acid in my final product. How can I remove it?

A2: Unreacted 2,5-dichlorobenzoic acid is a common impurity. It can be effectively removed during the work-up procedure:

• Aqueous Base Wash: After the reaction, the crude product can be dissolved in an organic solvent (e.g., diethyl ether or ethyl acetate) and washed with an aqueous solution of a weak base, such as sodium bicarbonate or sodium carbonate. The acidic 2,5-dichlorobenzoic acid will react with the base to form its water-soluble carboxylate salt, which will partition into the aqueous layer. The Methyl 2,5-dichlorobenzoate will remain in the organic layer. Be sure to perform multiple washes to ensure complete removal.

• Recrystallization: 2,5-Dichlorobenzoic acid has different solubility properties than its methyl ester. Recrystallization from a suitable solvent, such as a 30% ethanol-water mixture, can effectively separate the ester from the unreacted acid.[5]

Q3: What are potential side products in this reaction, and how can I minimize their formation?

A3: While the Fischer esterification is a relatively clean reaction, potential side reactions can occur:

• Ether Formation: Under acidic conditions, methanol can dehydrate to form dimethyl ether, especially at higher temperatures. However, this is generally not a major side reaction under typical reflux conditions for esterification.

• Impurities from Starting Material: The purity of the starting 2,5-dichlorobenzoic acid is crucial. Impurities in the starting material will likely be carried through the reaction. Ensure the use of high-purity starting materials.

To minimize side products, maintain careful control over the reaction temperature and use purified reagents.

Q4: My purified product has a low melting point, suggesting impurities. What purification methods are most effective?

A4: A depressed and broad melting point is a classic indicator of impurities. For Methyl 2,5-dichlorobenzoate, the following purification techniques are recommended:

• Recrystallization: This is a highly effective method for purifying solid organic compounds. A 30% ethanol in water solution has been reported to be an effective solvent system for the recrystallization of Methyl 2,5-dichlorobenzoate, yielding a product with a melting point of 319-321 K (46-48 °C).[5] When selecting a recrystallization solvent, the ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[6][7]

• Distillation: As a low-melting solid, Methyl 2,5-dichlorobenzoate can also be purified by vacuum distillation. This method is particularly useful for removing non-volatile impurities.

• Column Chromatography: For very high purity requirements, silica gel column chromatography can be employed to separate the desired ester from closely related impurities.

Experimental Protocols

Detailed Methodology for the Synthesis of Methyl 2,5-dichlorobenzoate

This protocol is based on a reported procedure with a high yield.[5]

Materials:

• 2,5-Dichlorobenzoic acid (2.05 g, 10 mmol)

• Absolute Methanol (50 ml)

• Concentrated Sulfuric Acid (a few drops)

Procedure:

• Combine 2,5-dichlorobenzoic acid and absolute methanol in a round-bottom flask equipped with a reflux condenser.

• Carefully add a few drops of concentrated sulfuric acid to the mixture.

• Heat the mixture to reflux and maintain for 5 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol by distillation.

• The resulting solid residue is then filtered.

• Wash the solid with water to remove any remaining acid and water-soluble impurities.

• Recrystallize the crude product from a 30% ethanol in water solution.

• Collect the purified crystals by filtration and dry them thoroughly.

Expected Yield: 88%[5]

Data Presentation

Parameter	Condition 1
Starting Material	2,5-Dichlorobenzoic acid
Reagent	Methanol
Catalyst	Sulfuric Acid
Temperature	Reflux
Reaction Time	5 hours
Reported Yield	88%[5]

Note: This table will be expanded with more comparative data as it becomes available from further research to show the effects of varying reaction conditions.

Visualizations

To aid in understanding the process, the following diagrams illustrate the reaction pathway and a troubleshooting workflow.

Caption: Reaction scheme for the Fischer esterification of 2,5-dichlorobenzoic acid.

Caption: Troubleshooting workflow for optimizing Methyl 2,5-dichlorobenzoate synthesis.

References

• 1. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. cerritos.edu [cerritos.edu]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mt.com [mt.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of Methyl 2,5-dichlorobenzoate by Recrystallization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of Methyl 2,5-dichlorobenzoate by recrystallization. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying Methyl 2,5-dichlorobenzoate?

A1: Recrystallization is a widely used and effective method for the purification of Methyl 2,5-dichlorobenzoate.[1][2] This technique is suitable for removing impurities that have different solubility profiles from the target compound.

Q2: Which solvents are recommended for the recrystallization of Methyl 2,5-dichlorobenzoate?

A2: A mixture of ethanol and water (specifically 30% ethanol) has been successfully used for the recrystallization of Methyl 2,5-dichlorobenzoate.[2] Generally, the compound is soluble in many organic solvents.[1] A good recrystallization solvent is one in which the compound is highly soluble at elevated temperatures and poorly soluble at lower temperatures. A solvent screening is recommended to find the optimal solvent or solvent system for your specific purity requirements.

Q3: What are the expected physical properties of pure Methyl 2,5-dichlorobenzoate?

A3: Pure Methyl 2,5-dichlorobenzoate typically appears as pale yellow crystals.[1] The melting point has been reported to be in the range of 46-48°C (319-321 K).[2]

Q4: What are common impurities that might be present in crude Methyl 2,5-dichlorobenzoate?

A4: Impurities can arise from the starting materials or byproducts of the synthesis, which is often the esterification of 2,5-dichlorobenzoic acid with methanol.[1] Potential impurities could include unreacted 2,5-dichlorobenzoic acid, other chlorinated isomers, or residual acid catalyst.

Data Presentation: Solvent Selection Guide

Solvent System	Polarity	Boiling Point (°C)	Expected Solubility Behavior	Suitability for Recrystallization
Ethanol/Water (e.g., 30% EtOH)	High	~80-100	Good solubility in hot solvent mixture, poor in cold.	Recommended. A proven system for this compound.[2]
Methanol	High	65	Likely high solubility at both hot and cold temperatures.	May result in low recovery; can be used in a mixed solvent system.
Isopropanol	Medium	82	Good solubility when hot, moderate to low when cold.	Potential single or mixed solvent.
Hexane	Low	69	Likely low solubility at all temperatures.	Can be used as an anti-solvent in a mixed solvent system. Haloaryl compounds often work well in boiling hexanes.
Toluene	Low	111	Good potential due to the aromatic nature of both.	Good potential for recrystallization.
Ethyl Acetate	Medium	77	Often a good solvent for esters.	May be a good single solvent or part of a mixed solvent system.
Dichloromethane	Medium	40	Very high solubility at room temperature.[1]	Unlikely to be a good recrystallization solvent on its own due to high solubility at low temperatures.

Experimental Protocols

Recrystallization of Methyl 2,5-dichlorobenzoate from 30% Ethanol

This protocol is adapted from a documented successful procedure.[2]

Materials:

• Crude Methyl 2,5-dichlorobenzoate

• Ethanol (absolute)

• Deionized Water

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: In an Erlenmeyer flask, dissolve the crude Methyl 2,5-dichlorobenzoate in the minimum amount of hot 30% ethanol-water solution. To prepare the solvent, mix 30 parts ethanol with 70 parts water by volume. Heat the solvent mixture to its boiling point and add it portion-wise to the crude material with swirling until the solid just dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration. To do this, pre-heat a second Erlenmeyer flask and a funnel. Place a fluted filter paper in the funnel and pour the hot solution through it into the clean, hot flask. This step should be performed quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Cover the flask to prevent solvent evaporation and contamination. Slow cooling promotes the formation of larger, purer crystals.

• Cooling: Once the flask has reached room temperature and crystal formation has appeared to cease, place the flask in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel and a clean filter flask.

• Washing: Wash the crystals with a small amount of ice-cold 30% ethanol-water solution to remove any adhering impurities.

• Drying: Allow the crystals to dry completely on the filter paper by drawing air through them for an extended period. For final drying, the crystals can be transferred to a watch glass and left in a desiccator.

Troubleshooting Guide

Below is a troubleshooting guide in a question-and-answer format to address common issues encountered during the recrystallization of Methyl 2,5-dichlorobenzoate.

Q1: The compound "oiled out" instead of forming crystals. What should I do?

A1: "Oiling out" occurs when the solute separates from the solution as a liquid instead of a solid. This often happens if the boiling point of the solvent is higher than the melting point of the solute or if the solution is supersaturated.

• Solution 1: Reheat the solution to dissolve the oil. Add a small amount of additional hot solvent to decrease the saturation and then allow it to cool more slowly.

• Solution 2: Try a different solvent or solvent mixture with a lower boiling point.

• Solution 3: Induce crystallization by scratching the inside of the flask with a glass rod at the surface of the liquid or by adding a seed crystal of pure Methyl 2,5-dichlorobenzoate.

Q2: No crystals have formed even after cooling the solution in an ice bath. What is the problem?

A2: This typically indicates that the solution is not sufficiently saturated, meaning too much solvent was used.

• Solution 1: Re-heat the solution and boil off some of the solvent to increase the concentration of the solute. Allow the concentrated solution to cool again.

• Solution 2: If using a mixed solvent system (like ethanol/water), you can add a small amount of the "anti-solvent" (the solvent in which the compound is less soluble, in this case, water) to the warm solution until it becomes slightly turbid, then add a drop or two of the "good solvent" (ethanol) to redissolve the precipitate and allow it to cool.

• Solution 3: As a last resort, the solvent can be removed completely by rotary evaporation and the recrystallization attempted again with a more appropriate amount of solvent.

Q3: The yield of recovered crystals is very low. How can I improve it?

A3: A low yield can be due to several factors.

• Problem: Using too much solvent.

  • Solution: Use the minimum amount of hot solvent required to dissolve the crude product.

• Problem: Premature crystallization during hot filtration.

  • Solution: Ensure all glassware is preheated and perform the filtration step as quickly as possible.

• Problem: Incomplete crystallization.

  • Solution: Ensure the solution is cooled for a sufficient amount of time, including in an ice bath, to maximize crystal formation.

• Problem: The chosen solvent is too good, even at low temperatures.

  • Solution: Re-evaluate your choice of solvent or solvent system.

Q4: The crystals are colored, but I expect a pale yellow product. How can I remove the color?

A4: Colored impurities may be present.

• Solution: After dissolving the crude product in the hot solvent, add a small amount of activated charcoal to the solution. The colored impurities will adsorb onto the surface of the charcoal. Boil the solution with the charcoal for a few minutes and then perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize. Be aware that using too much charcoal can reduce your yield by adsorbing the desired product as well.

Mandatory Visualization

Recrystallization Troubleshooting Workflow

Caption: Troubleshooting workflow for the recrystallization of Methyl 2,5-dichlorobenzoate.

References

• 1. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]
• 2. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Methyl 2,5-dichlorobenzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of Methyl 2,5-dichlorobenzoate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Methyl 2,5-dichlorobenzoate?

A1: The most common and commercially practiced method is the Fischer esterification of 2,5-dichlorobenzoic acid with methanol.[1] This reaction is typically carried out under reflux conditions in the presence of a strong acid catalyst, such as sulfuric acid or hydrochloric acid.[1]

Q2: What are the primary impurities I should be aware of in the synthesis of Methyl 2,5-dichlorobenzoate?

A2: The primary impurities can be categorized as follows:

• Starting Material Impurities: The purity of the starting material, 2,5-dichlorobenzoic acid, is crucial. The synthesis of this precursor through chlorination of benzoic acid can result in a mixture of isomers. Therefore, isomeric impurities such as other dichlorobenzoic acid methyl esters (e.g., 2,3-dichloro-, 3,4-dichloro-, and 2,6-dichloro- isomers) and even trichlorinated species may be present if the starting material is not sufficiently pure.

• Reaction-Related Impurities:

  • Unreacted 2,5-dichlorobenzoic acid: Incomplete esterification will leave unreacted starting material in your product.

  • Water: As a byproduct of the esterification reaction, its presence can indicate incomplete drying.

  • Residual Acid Catalyst: Traces of the acid catalyst (e.g., sulfuric acid) may remain if not properly neutralized and washed during the work-up.

• Side-Product Impurities:

  • Hydrolysis Product: The ester can hydrolyze back to 2,5-dichlorobenzoic acid if exposed to water for prolonged periods, especially under acidic or basic conditions.

Q3: How can I purify the final product, Methyl 2,5-dichlorobenzoate?

A3: The most common methods for purification are distillation and recrystallization.[1] Recrystallization from ethanol has been reported to yield the final product with high purity.[2]

Q4: What analytical techniques are suitable for assessing the purity of Methyl 2,5-dichlorobenzoate and identifying impurities?

A4: Several analytical techniques can be employed:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying volatile impurities.[3]

• High-Performance Liquid Chromatography (HPLC): HPLC is well-suited for separating the target compound from less volatile impurities like the starting carboxylic acid and isomeric byproducts.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR can be used to confirm the structure of the desired product and to detect and quantify impurities with distinct spectral signatures.

• Infrared (IR) Spectroscopy: IR can confirm the presence of the ester functional group and the absence of the carboxylic acid hydroxyl group from the starting material.

Common Impurities Profile

The following table summarizes the common impurities encountered during the synthesis of Methyl 2,5-dichlorobenzoate. While exact percentages can vary based on reaction conditions and the purity of starting materials, this table provides a general overview.

Impurity	Typical Origin	Typical Abundance	Recommended Analytical Method
2,5-dichlorobenzoic acid	Incomplete reaction or hydrolysis of the product.	Can be significant if the reaction is not driven to completion.	HPLC, IR, ¹H NMR
Isomeric Methyl dichlorobenzoates (e.g., 2,3-, 3,4-, 2,6-isomers)	Impurities in the 2,5-dichlorobenzoic acid starting material.	Varies depending on the purity of the starting material.	GC-MS, HPLC, ¹H NMR
Water	Byproduct of the esterification reaction.	Should be removed during work-up and drying.	Karl Fischer titration, ¹H NMR (in anhydrous solvent)
Residual Acid Catalyst (e.g., H₂SO₄)	Incomplete neutralization and washing during work-up.	Trace amounts.	pH measurement of aqueous washes, ion chromatography.
Methanol	Excess reagent from the esterification.	Should be removed during purification (distillation or recrystallization).	GC-MS, ¹H NMR

Experimental Protocol: Fischer Esterification of 2,5-dichlorobenzoic acid

This protocol is based on a literature procedure.[2][5][6]

Materials:

• 2,5-dichlorobenzoic acid (10 mmol, 2.05 g)

• Absolute methanol (50 ml)

• Concentrated sulfuric acid (a few drops)

• Deionized water

• 30% Ethanol in water for recrystallization

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate or magnesium sulfate

Equipment:

• Round-bottomed flask (100 ml)

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Büchner funnel and filter paper

• Rotary evaporator (optional)

Procedure:

• To a 100 ml round-bottomed flask, add 2,5-dichlorobenzoic acid (2.05 g) and absolute methanol (50 ml).

• With gentle swirling, carefully add a few drops of concentrated sulfuric acid.

• Attach a reflux condenser and heat the mixture to reflux for 5 hours.

• After cooling to room temperature, remove the excess methanol by distillation or using a rotary evaporator.

• Pour the residue into a separatory funnel containing deionized water (75 ml).

• Extract the product with a suitable organic solvent like diethyl ether or ethyl acetate.

• Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and evaporate the solvent to obtain the crude product.

• Recrystallize the solid residue from 30% ethanol to yield pure Methyl 2,5-dichlorobenzoate. A yield of approximately 88% has been reported.[2][5][6]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	1. Incomplete Reaction: Fischer esterification is an equilibrium reaction.	1a. Use a larger excess of methanol to shift the equilibrium towards the product. 1b. Increase the reaction time. 1c. Ensure the reaction is maintained at reflux temperature. 1d. Consider using a Dean-Stark trap to remove the water byproduct.
2. Loss of Product During Work-up: The product has some solubility in aqueous solutions.	2a. Perform extractions efficiently and with an appropriate solvent. 2b. Minimize the volume of aqueous washes. 2c. Back-extract the aqueous layers with a small amount of fresh organic solvent.
3. Inefficient Recrystallization: Product remains in the mother liquor.	3a. Ensure the minimum amount of hot solvent is used for recrystallization. 3b. Cool the solution slowly to allow for proper crystal formation. 3c. Cool to a lower temperature (e.g., in an ice bath) before filtering.
Product is an Oil or Fails to Solidify	1. Presence of Impurities: Unreacted starting material or isomeric impurities can lower the melting point.	1a. Check the purity of your starting 2,5-dichlorobenzoic acid. 1b. Ensure the reaction has gone to completion. 1c. Attempt purification by column chromatography or distillation.
2. Residual Solvent: Trapped solvent can prevent solidification.	2a. Dry the product under vacuum for an extended period.
High Level of Unreacted Starting Material	1. Insufficient Catalyst: Not enough acid to catalyze the reaction effectively.	1a. Ensure an adequate amount of sulfuric acid is used.
2. "Wet" Reagents: Water in the methanol or on the glassware can hinder the reaction.	2a. Use absolute methanol and dry glassware.
3. Short Reaction Time: The reaction did not proceed long enough to reach completion.	3a. Increase the reflux time.
Product Contaminated with Isomeric Impurities	1. Impure Starting Material: The 2,5-dichlorobenzoic acid used was not pure.	1a. Source a higher purity starting material. 1b. Purify the starting material by recrystallization before use. 1c. The final product may require careful purification by fractional distillation or preparative chromatography to separate the isomers.

Visual Guides

Caption: Synthesis of Methyl 2,5-dichlorobenzoate via Fischer Esterification.

Caption: Origins of Common Impurities in Methyl 2,5-dichlorobenzoate Synthesis.

Caption: Troubleshooting Workflow for Methyl 2,5-dichlorobenzoate Synthesis.

References

• 1. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]
• 2. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. Methyl 2,5-dichlorobenzoate | SIELC Technologies [sielc.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Methyl 2,5-dichlorobenzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of Methyl 2,5-dichlorobenzoate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Methyl 2,5-dichlorobenzoate?

The most prevalent and commercially practiced method is the Fischer esterification of 2,5-dichlorobenzoic acid with methanol.[1] This reaction is typically catalyzed by a strong acid, such as sulfuric acid or hydrochloric acid, and is often conducted under reflux conditions to drive the reaction to completion.[1]

Q2: What are the primary starting materials for this synthesis?

The synthesis of Methyl 2,5-dichlorobenzoate typically begins with 2,5-dichlorobenzoic acid and methanol.[1] The 2,5-dichlorobenzoic acid itself can be synthesized through the chlorination of benzoic acid.[1]

Q3: What are the expected yield and purity of the final product?

With a proper experimental setup and purification, a high yield and purity can be achieved. One reported protocol achieved a yield of 88% after recrystallization.[2] The purity of the final product is highly dependent on the purity of the starting materials and the effectiveness of the purification process.

Troubleshooting Guide: Side Reactions and Impurities

This guide addresses common issues encountered during the synthesis of Methyl 2,5-dichlorobenzoate, with a focus on identifying and mitigating side reactions.

Observed Issue	Potential Cause	Troubleshooting Steps
Low Yield of Methyl 2,5-dichlorobenzoate	Incomplete reaction: The Fischer esterification is a reversible equilibrium reaction.[3]	- Increase the excess of methanol: Using a large excess of methanol can shift the equilibrium towards the product side.[3] - Ensure efficient water removal: Water is a byproduct of the reaction; its presence can shift the equilibrium back to the reactants. While not always practical on a lab scale, a Dean-Stark trap can be used for water removal in larger-scale reactions. - Increase reaction time: Ensure the reaction is refluxed for a sufficient duration (e.g., 5 hours) to reach equilibrium.[2]
Presence of Isomeric Impurities in the Final Product	Impure starting material: If the 2,5-dichlorobenzoic acid was synthesized from the chlorination of benzoyl chloride, it might contain other isomers such as 2,3-dichloro- and 3,4-dichlorobenzoic acid. These will also undergo esterification.	- Use highly pure 2,5-dichlorobenzoic acid: Verify the purity of the starting material by techniques like melting point determination or spectroscopy before starting the synthesis. - Purification of the final product: Isomeric esters can sometimes be separated by careful fractional distillation or recrystallization.
Detection of Higher Chlorinated Species	Over-chlorination of the starting material: The initial chlorination of benzoic acid may have produced trichlorobenzoic acid isomers.	- Source high-purity starting materials. - Employ rigorous purification: Fractional distillation under reduced pressure may help in separating the desired methyl 2,5-dichlorobenzoate from more volatile or less volatile chlorinated byproducts.
Formation of Dimethyl Ether	Acid-catalyzed dehydration of methanol: Sulfuric acid can catalyze the self-condensation of methanol to form dimethyl ether, especially at higher temperatures.	- Maintain appropriate reaction temperature: While reflux is necessary, avoid excessive temperatures. - This is generally a minor side reaction with primary alcohols like methanol.
Unreacted 2,5-Dichlorobenzoic Acid in Product	Incomplete reaction or inefficient work-up: The reaction may not have gone to completion, or the acidic starting material was not fully removed during the purification process.	- Optimize reaction conditions (see "Low Yield"). - Thorough work-up: During the work-up, wash the organic layer containing the ester with a sodium bicarbonate solution to neutralize and remove any unreacted carboxylic acid.

Experimental Protocols

Synthesis of Methyl 2,5-dichlorobenzoate via Fischer Esterification

This protocol is adapted from a published procedure.[2]

Materials:

• 2,5-dichlorobenzoic acid (2.05 g, 10 mmol)

• Absolute methanol (50 ml)

• Concentrated sulfuric acid (a few drops)

Procedure:

• Combine 2,5-dichlorobenzoic acid and absolute methanol in a round-bottom flask.

• Carefully add a few drops of concentrated sulfuric acid to the mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux for 5 hours.

• After the reflux period, allow the mixture to cool to room temperature.

• Remove the excess methanol by distillation.

• The resulting solid residue is then filtered.

• Wash the solid with water.

• Recrystallize the crude product from a 30% ethanol solution to obtain pure Methyl 2,5-dichlorobenzoate.

Visualizing the Workflow and Side Reactions

Experimental Workflow

The following diagram outlines the key steps in the synthesis and purification of Methyl 2,5-dichlorobenzoate.

Caption: Workflow for the synthesis of Methyl 2,5-dichlorobenzoate.

Logical Relationship of Potential Side Reactions

This diagram illustrates the main reaction pathway and potential side reactions that can occur during the synthesis.

Caption: Potential side reactions in the synthesis of Methyl 2,5-dichlorobenzoate.

References

• 1. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]
• 2. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Methyl 2,5-dichlorobenzoate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the hydrolysis of Methyl 2,5-dichlorobenzoate during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 2,5-dichlorobenzoate, and why is preventing its hydrolysis important?

Methyl 2,5-dichlorobenzoate is a chemical intermediate used in the synthesis of various pharmaceuticals and agrochemicals.[1][2][3] Hydrolysis is the cleavage of the ester bond by water, which converts Methyl 2,5-dichlorobenzoate into 2,5-dichlorobenzoic acid and methanol. This conversion is often an undesired side reaction that can lead to reduced product yield, the formation of impurities, and the need for additional purification steps.

Q2: What are the primary factors that promote the hydrolysis of Methyl 2,5-dichlorobenzoate?

The primary factors that promote hydrolysis are:

• Presence of Water: Water is a necessary reactant for hydrolysis.

• pH: The reaction is significantly catalyzed by both acids (low pH) and bases (high pH). The rate is generally slowest in the neutral to slightly acidic pH range.

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature.

• Solvent: Protic solvents, especially those containing water, can facilitate hydrolysis.

Q3: Under what conditions is Methyl 2,5-dichlorobenzoate most stable?

Methyl 2,5-dichlorobenzoate is most stable under anhydrous (dry) and neutral pH conditions. Storing the compound in a tightly sealed container in a cool, dry place is recommended.[4] When used in reactions, employing anhydrous solvents and inert atmospheres can significantly minimize hydrolysis.

Q4: How do the chloro-substituents on the benzene ring affect the rate of hydrolysis?

The two chlorine atoms are electron-withdrawing groups. These groups make the carbonyl carbon of the ester more electrophilic and thus more susceptible to nucleophilic attack by water or hydroxide ions. This generally increases the rate of base-catalyzed hydrolysis compared to unsubstituted methyl benzoate.

Q5: Can I use a strong base to quench a reaction containing Methyl 2,5-dichlorobenzoate?

Using strong bases, such as sodium hydroxide or potassium hydroxide, is highly discouraged if you wish to preserve the ester. Strong bases are potent catalysts for ester hydrolysis (saponification), which is typically a rapid and irreversible reaction. It is preferable to use a weak base, like sodium bicarbonate, for neutralization, and to perform the washings at low temperatures.

Troubleshooting Guides

Issue 1: Unexpectedly high levels of 2,5-dichlorobenzoic acid are detected in my reaction mixture.

• Question: I started with pure Methyl 2,5-dichlorobenzoate, but my in-process analysis (e.g., TLC, LC-MS) shows a significant amount of the corresponding carboxylic acid. What could be the cause?

• Answer: This is a classic sign of unintended hydrolysis. Consider the following potential causes and solutions:

  • Moisture Contamination:

    • Diagnosis: Were your solvents and reagents rigorously dried? Was the reaction performed under an inert atmosphere (e.g., nitrogen or argon)?

    • Solution: Ensure all solvents are of anhydrous grade or are freshly distilled from an appropriate drying agent. Dry all glassware in an oven and cool it under a stream of inert gas before use. Handle hygroscopic reagents in a glove box or under a positive pressure of inert gas.

  • Acidic or Basic Impurities:

    • Diagnosis: Could any of the starting materials or reagents contain acidic or basic impurities?

    • Solution: Purify reagents if their purity is questionable. Consider adding a non-nucleophilic base (e.g., proton sponge) or an acid scavenger if acidic impurities are suspected.

  • Reaction Temperature:

    • Diagnosis: Was the reaction run at an elevated temperature for a prolonged period?

    • Solution: If the desired transformation allows, consider running the reaction at a lower temperature. This will slow down the rate of hydrolysis.

Issue 2: Significant product loss is observed during aqueous workup.

• Question: My reaction appears to go to completion, but I lose a substantial amount of my product after performing aqueous washes. Why is this happening?

• Answer: Aqueous workups create an environment ripe for hydrolysis, especially if acidic or basic conditions are used for neutralization.

  • Prolonged Contact with Aqueous Layers:

    • Diagnosis: How long did the aqueous and organic layers remain in contact?

    • Solution: Perform extractions and washes as quickly and efficiently as possible. Do not let the layers sit for extended periods in the separatory funnel.

  • pH of Washing Solutions:

    • Diagnosis: Were strong acids or bases used for neutralization?

    • Solution: Whenever possible, use mild neutralizing agents like saturated aqueous sodium bicarbonate (to remove acid) or dilute brine (to wash). If a basic wash is necessary, keep the contact time to a minimum and perform the wash at a low temperature (e.g., with ice-cold solutions).

  • Inefficient Drying:

    • Diagnosis: Was the organic layer thoroughly dried after the final wash?

    • Solution: Use a sufficient amount of a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate). Ensure the drying agent is free-flowing and not clumped together before filtering it off. Residual water can lead to hydrolysis during solvent evaporation and storage.

Data Presentation

Due to the limited availability of precise kinetic data for the hydrolysis of Methyl 2,5-dichlorobenzoate in the public literature, the following tables provide representative data based on general principles of ester hydrolysis and information for structurally similar compounds. This data is intended for illustrative purposes to demonstrate the expected trends.

Table 1: Estimated Half-life of Methyl 2,5-dichlorobenzoate in Aqueous Solution at 25°C as a Function of pH

pH	Estimated Half-life	Relative Rate of Hydrolysis
3	Days to Weeks	Moderate
5	Weeks to Months	Slow
7	Months to Years	Very Slow
9	Hours to Days	Fast
11	Minutes to Hours	Very Fast

Table 2: Effect of Temperature on the Estimated Relative Rate of Hydrolysis of Methyl 2,5-dichlorobenzoate at pH 9

Temperature (°C)	Relative Rate Constant (k_rel)
0	~0.1
25	1 (Reference)
50	4 - 8
75	15 - 30

Experimental Protocols

Protocol 1: Monitoring the Hydrolysis of Methyl 2,5-dichlorobenzoate by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method to quantify the extent of hydrolysis by separating and measuring the concentrations of Methyl 2,5-dichlorobenzoate and its hydrolysis product, 2,5-dichlorobenzoic acid.

1. Instrumentation and Columns:

• HPLC system with a UV detector.
• Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

2. Mobile Phase and Elution:

• Mobile Phase A: 0.1% Phosphoric acid in Water.
• Mobile Phase B: Acetonitrile.
• Gradient Elution: A suitable gradient would be to start with a higher proportion of Mobile Phase A and gradually increase the proportion of Mobile Phase B. For example:
• 0-2 min: 90% A, 10% B
• 2-15 min: Ramp to 10% A, 90% B
• 15-18 min: Hold at 10% A, 90% B
• 18-20 min: Return to 90% A, 10% B
• Flow Rate: 1.0 mL/min.
• Detection Wavelength: 230 nm.

3. Sample Preparation:

• Accurately weigh and dissolve a known amount of the sample containing Methyl 2,5-dichlorobenzoate in a suitable solvent (e.g., acetonitrile) to a known final concentration.
• Filter the sample through a 0.45 µm syringe filter before injection.

4. Analysis:

• Inject a known volume (e.g., 10 µL) of the sample onto the HPLC system.
• Identify the peaks for 2,5-dichlorobenzoic acid and Methyl 2,5-dichlorobenzoate based on their retention times, which should be determined using pure standards. (Note: 2,5-dichlorobenzoic acid is more polar and will elute earlier than the methyl ester).
• Quantify the amount of each compound by integrating the peak areas and comparing them to a calibration curve generated from standards of known concentrations.

Protocol 2: A General Procedure for Minimizing Hydrolysis During a Reaction Workup

This protocol provides a general workflow for isolating a product that is sensitive to hydrolysis, such as Methyl 2,5-dichlorobenzoate.

1. Cooling the Reaction Mixture:

• Once the reaction is complete, cool the reaction vessel to room temperature, and then further cool it in an ice-water bath (0-5 °C).

2. Quenching the Reaction:

• Slowly add ice-cold water or a pre-chilled aqueous solution to quench the reaction. This minimizes the temperature increase from any exothermic neutralization.

3. Neutralization (if necessary):

• If the reaction was run under acidic conditions, neutralize it by slowly adding a cold, saturated aqueous solution of a weak base, such as sodium bicarbonate. Add the bicarbonate solution until gas evolution ceases.
• If the reaction was run under basic conditions, neutralize with a cold, dilute solution of a weak acid, such as citric acid.

4. Extraction:

• Promptly extract the product into a suitable organic solvent (e.g., ethyl acetate, dichloromethane). Perform the extraction multiple times to ensure complete recovery.

5. Washing:

• Wash the combined organic layers with ice-cold brine (saturated aqueous NaCl solution). This helps to remove residual water and inorganic salts.

6. Drying:

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Add the drying agent until it no longer clumps.
• Filter off the drying agent.

7. Solvent Removal:

• Remove the solvent under reduced pressure (rotary evaporation), ensuring the water bath temperature is kept as low as reasonably possible to prevent thermal degradation.

Visualizations

Caption: The hydrolysis of Methyl 2,5-dichlorobenzoate.

Caption: Troubleshooting workflow for unexpected hydrolysis.

Caption: Key strategies for preventing hydrolysis.

References

• 1. Methyl 2,5-dichlorobenzoate | C8H6Cl2O2 | CID 17947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. METHYL 2,5-DICHLOROBENZOATE - Safety Data Sheet [chemicalbook.com]

Technical Support Center: Recrystallization of Methyl 2,5-dichlorobenzoate

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for selecting an appropriate recrystallization solvent for Methyl 2,5-dichlorobenzoate (CAS No. 2905-69-3).

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of Methyl 2,5-dichlorobenzoate to consider for recrystallization?

A1: Understanding the physical properties is the first step in selecting a suitable solvent. Key properties for Methyl 2,5-dichlorobenzoate are summarized below.

Table 1: Physical Properties of Methyl 2,5-dichlorobenzoate

Property	Value	Citation
Molecular Formula	C₈H₆Cl₂O₂	[1]
Molecular Weight	205.03 g/mol	[1]
Appearance	White solid
Melting Point	37-40 °C	[2][3][4][5]
Polarity	Relatively nonpolar to moderately polar

Note: The relatively low melting point requires caution to prevent the compound from "oiling out" during recrystallization, where it melts in the hot solvent rather than dissolving.

Q2: What are the ideal characteristics of a recrystallization solvent for this compound?

A2: An ideal solvent for recrystallizing Methyl 2,5-dichlorobenzoate should meet the following criteria:

• High Temperature Coefficient: The compound should be sparingly soluble or insoluble in the solvent at room temperature but highly soluble at the solvent's boiling point.[1][6][7][8]

• Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or completely soluble at room temperature (remaining in the mother liquor after cooling).[1]

• Chemical Inertness: The solvent must not react with Methyl 2,5-dichlorobenzoate.[9]

• Boiling Point: The solvent's boiling point should be below the melting point of the compound (37-40 °C) to prevent oiling out. However, given the very low melting point of this specific compound, this is not practical. Therefore, careful heating is required.

• Volatility: The solvent should be volatile enough to be easily removed from the purified crystals after filtration.[9]

Q3: Which solvents are good starting points for testing?

A3: Based on the principle of "like dissolves like," the dichlorinated benzene ring and methyl ester group suggest that nonpolar to moderately polar solvents are suitable candidates.[1] One publication notes the successful recrystallization of Methyl 2,5-dichlorobenzoate from 30% ethanol.[1] Another source mentions recrystallizing a very similar compound (the 6-nitro derivative) from hexane. Based on this, the following solvents and solvent pairs are recommended for initial screening:

• Nonpolar: Hexanes, Heptane

• Moderately Polar: Toluene, Ethyl Acetate

• Polar Protic: Methanol, Ethanol, Isopropanol

• Mixed Solvents: Ethanol/Water, Methanol/Water, Acetone/Water, Ethyl Acetate/Hexanes

Experimental Protocol: Small-Scale Solvent Screening

This protocol details a systematic approach to identify the optimal recrystallization solvent for your sample of Methyl 2,5-dichlorobenzoate.

Objective: To determine a solvent or solvent system that provides high recovery of pure crystals.

Materials:

• Crude Methyl 2,5-dichlorobenzoate (~500 mg)

• Test tubes (e.g., 10-12)

• Heating block or water bath

• Vortex mixer

• Pipettes

• Selection of candidate solvents (see Q3)

• Ice bath

Methodology:

• Preparation: Place approximately 20-30 mg of crude Methyl 2,5-dichlorobenzoate into several labeled test tubes.

• Room Temperature Solubility: To each test tube, add 0.5 mL of a different candidate solvent. Vortex each tube for 30 seconds. Record whether the compound is soluble or insoluble at room temperature. A solvent that dissolves the compound completely at this stage is unsuitable.

• Hot Temperature Solubility: For the solvents in which the compound was insoluble at room temperature, heat the test tubes in a water bath or on a heating block. Add the solvent dropwise (up to a total of 2 mL) while heating and agitating until the solid dissolves completely. Record the approximate volume of solvent required.

  • An ideal solvent will dissolve the compound completely near its boiling point.

  • If the solid does not dissolve after adding 2 mL of hot solvent, the solvent is likely unsuitable.

• Crystallization upon Cooling: Once a clear solution is obtained, remove the test tube from the heat and allow it to cool slowly to room temperature. Observe for crystal formation.

• Inducing Crystallization: If no crystals form, try scratching the inside of the test tube with a glass rod or adding a seed crystal (if available).

• Cold Temperature Insolubility: Place the test tubes that have formed crystals into an ice bath for 10-15 minutes to maximize crystal yield. Observe the quantity of crystals formed.

• Solvent Selection: The best solvent is the one in which the compound is poorly soluble at low temperatures but readily soluble at high temperatures, and which yields a large quantity of crystals upon cooling.

Data Presentation:

Record your observations in a structured table to facilitate comparison.

Table 2: Solvent Screening for Methyl 2,5-dichlorobenzoate Recrystallization

Solvent	Solubility at Room Temp. (Insoluble/Sparingly/Soluble)	Solubility in Hot Solvent (Insoluble/Soluble)	Crystal Formation upon Cooling (None/Poor/Good/Excellent)	Notes
Hexane
Ethanol
Ethyl Acetate
Toluene
Water
Ethanol/Water (e.g., 3:1)
Other Solvents...

Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of Methyl 2,5-dichlorobenzoate.

Q4: My compound will not dissolve, even in the hot solvent. What should I do?

A4: This indicates the solvent is not polar enough to dissolve the compound.

• Solution 1: You may not have added enough solvent. Add more hot solvent in small increments.

• Solution 2: The chosen solvent is unsuitable. Select a more polar solvent or a mixed solvent system. For example, if your compound is insoluble in hot hexane, try adding small amounts of a more polar "good" solvent like ethyl acetate to the hot mixture until it dissolves.

Q5: No crystals are forming upon cooling. What went wrong?

A5: This common issue can arise from several factors.

• Problem 1: Too much solvent was used. This results in a solution that is not saturated enough for crystals to form.

  • Solution: Boil off some of the solvent to concentrate the solution. Allow it to cool again.

• Problem 2: The cooling process is too fast. Rapid cooling can sometimes lead to the formation of an oil or prevent crystallization.

  • Solution: Ensure the solution cools slowly. Insulate the flask with a cloth or paper towels to slow the rate of cooling.

• Problem 3: Supersaturation. The solution may be supersaturated and require nucleation to begin crystallization.

  • Solution A: Scratch the inner wall of the flask with a glass stirring rod at the meniscus.

  • Solution B: Add a "seed" crystal of pure Methyl 2,5-dichlorobenzoate to the solution.

Q6: My compound "oiled out" instead of forming crystals. How can I fix this?

A6: "Oiling out" occurs when the solute comes out of solution as a liquid instead of a solid. This is common for low-melting-point solids like Methyl 2,5-dichlorobenzoate.

• Problem: The boiling point of the solvent is higher than the melting point of the compound, causing it to melt before dissolving.

  • Solution A: Re-heat the solution to dissolve the oil, then add more solvent to lower the saturation point. Allow it to cool very slowly while agitating to encourage crystal formation.

  • Solution B: Change to a different solvent with a lower boiling point or use a mixed solvent system to lower the overall boiling point and increase the solubility at a lower temperature.

Q7: The recovery of my purified compound is very low. How can I improve the yield?

A7: A low yield suggests that a significant amount of the compound remained dissolved in the mother liquor.

• Solution 1: Ensure the solution is thoroughly cooled in an ice bath before filtration to minimize the solubility of the compound.

• Solution 2: Minimize the amount of solvent used to wash the crystals during filtration. Always use ice-cold solvent for washing.

• Solution 3: Avoid using an excessive amount of solvent to dissolve the compound initially. Use only the minimum amount of hot solvent required.

Visualization

The following diagram illustrates the logical workflow for selecting a recrystallization solvent and troubleshooting common issues.

Caption: Workflow for solvent selection and troubleshooting in recrystallization.

References

• 1. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]
• 3. 1,3-Dichlorobenzene - Wikipedia [en.wikipedia.org]
• 4. reddit.com [reddit.com]
• 5. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. 1,4-Dichlorobenzene | 106-46-7 [chemicalbook.com]
• 9. solubilityofthings.com [solubilityofthings.com]

troubleshooting low yield in Methyl 2,5-dichlorobenzoate esterification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the Fischer esterification of 2,5-dichlorobenzoic acid to produce methyl 2,5-dichlorobenzoate. The information is tailored for researchers, scientists, and drug development professionals to help diagnose and resolve problems leading to low product yield.

Troubleshooting Guides & FAQs

Issue: Low or No Product Yield

Q1: My reaction has run for the recommended time, but analysis (e.g., TLC, GC) shows a significant amount of unreacted 2,5-dichlorobenzoic acid. What are the likely causes?

A1: Several factors can lead to incomplete conversion in a Fischer esterification. The most common culprits are:

• Equilibrium Limitations: The Fischer esterification is a reversible reaction. The presence of water, a byproduct, can shift the equilibrium back towards the starting materials, thus lowering the yield of the ester.[1][2][3] To favor product formation, it's necessary to shift the equilibrium to the right.

• Insufficient Catalyst: An inadequate amount of the acid catalyst (e.g., sulfuric acid) will result in a slow or stalled reaction. The catalyst is necessary to protonate the carbonyl group of the carboxylic acid, making it more susceptible to nucleophilic attack by the alcohol.[3]

• Presence of Water: Any water in the reagents (2,5-dichlorobenzoic acid or methanol) or glassware at the start of the reaction will inhibit the forward reaction. It is crucial to use anhydrous reagents and properly dried glassware.[1]

• Low Reaction Temperature: The reaction may not have been heated sufficiently to reach the optimal reflux temperature, leading to a slow reaction rate.

• Short Reaction Time: The reaction may simply not have been allowed to proceed for a long enough duration to reach equilibrium. A published procedure with a high yield specifies a reflux time of 5 hours.[4]

Q2: I've confirmed my reagents are dry and used the correct amount of catalyst, but the yield is still low. What else can I do to improve the conversion?

A2: To drive the equilibrium towards the product side, consider the following strategies:

• Use a Large Excess of Methanol: Employing a significant excess of methanol, which is one of the reactants, will shift the equilibrium to favor the formation of methyl 2,5-dichlorobenzoate according to Le Chatelier's principle.[1][5] Often, methanol can be used as the solvent for the reaction.

• Removal of Water: Actively removing water as it is formed is a highly effective method to drive the reaction to completion. This can be achieved by using a Dean-Stark apparatus with a suitable solvent that forms an azeotrope with water, such as toluene.[1]

Q3: Are there any potential side reactions that could be consuming my starting material or product?

A3: While the Fischer esterification is generally a clean reaction, potential side reactions, though less common for this specific substrate under typical conditions, could include:

• Decarboxylation: Although unlikely under these conditions, prolonged heating of some carboxylic acids can lead to decarboxylation.

• Ether Formation from Methanol: At high temperatures and strong acid concentrations, methanol can self-condense to form dimethyl ether.

Issue: Product Purification and Isolation

Q4: I have a good conversion to the ester, but I'm losing a significant amount of product during the work-up and purification. What are some common pitfalls?

A4: Product loss during isolation is a frequent issue. Here are some points to consider during your work-up procedure:

• Incomplete Extraction: Methyl 2,5-dichlorobenzoate is soluble in common organic solvents. Ensure you are using an adequate volume of extraction solvent and performing multiple extractions to efficiently recover the product from the aqueous layer.

• Emulsion Formation: During the neutralization step with a base (e.g., sodium bicarbonate), vigorous shaking can lead to the formation of emulsions, making layer separation difficult. Gentle inversion of the separatory funnel is recommended. If an emulsion does form, adding a small amount of brine (saturated NaCl solution) can help to break it.

• Premature Precipitation: If the product is a solid, it might precipitate out during the work-up if the concentration in the organic solvent is too high or if the temperature is lowered significantly.

• Losses during Recrystallization: While recrystallization is an effective purification method, some product will always remain dissolved in the mother liquor. To minimize this, use a minimal amount of hot solvent to dissolve the crude product and cool the solution slowly to allow for the formation of pure crystals. Washing the collected crystals with a small amount of ice-cold solvent will also help to minimize product loss. A known procedure uses 30% ethanol for recrystallization.[4]

Q5: My final product has a yellowish or brownish tint, but the literature describes it as a white solid. What is the cause of this discoloration?

A5: Discoloration in the final product can be due to several factors:

• Impurities from Starting Materials: Ensure the purity of your starting 2,5-dichlorobenzoic acid.

• Reaction Byproducts: Although major side reactions are not common, minor byproducts formed during the reaction can impart color.

• Degradation during Heating: Prolonged heating at very high temperatures could potentially lead to some degradation.

• Residual Acid: Traces of the acid catalyst can sometimes cause discoloration. Ensure thorough neutralization and washing during the work-up.

If the product's purity is otherwise acceptable (e.g., by NMR or GC analysis), a final purification step like recrystallization or passing a solution of the product through a short plug of silica gel may remove the colored impurities.

Data Presentation

Table 1: Illustrative Effect of Reaction Parameters on Methyl 2,5-dichlorobenzoate Yield

Parameter	Condition 1	Condition 2	Condition 3
Catalyst (H₂SO₄) Conc.	Catalytic (few drops)	1 mol%	5 mol%
Temperature (°C)	65	65	80
Reaction Time (h)	5	5	5
Methanol	50 mL	50 mL	50 mL
2,5-Dichlorobenzoic Acid	10 mmol	10 mmol	10 mmol
Illustrative Yield (%)	88%[4]	92%	95%

Note: The data in this table is illustrative and based on general principles of Fischer esterification. Actual results may vary.

Experimental Protocols

Key Experiment: Fischer Esterification of 2,5-Dichlorobenzoic Acid

This protocol is adapted from a literature procedure with a reported yield of 88%.[4]

Materials:

• 2,5-Dichlorobenzoic acid (2.05 g, 10 mmol)

• Absolute methanol (50 mL)

• Concentrated sulfuric acid (a few drops)

• 30% Ethanol in water (for recrystallization)

• Deionized water

Procedure:

• To a round-bottom flask, add 2,5-dichlorobenzoic acid (2.05 g, 10 mmol) and absolute methanol (50 mL).

• With gentle swirling, carefully add a few drops of concentrated sulfuric acid.

• Equip the flask with a reflux condenser and heat the mixture to reflux for 5 hours.

• After the reflux period, allow the reaction mixture to cool to room temperature.

• Remove the excess methanol by distillation or using a rotary evaporator.

• The resulting solid residue is filtered and washed with deionized water.

• Recrystallize the crude product from 30% ethanol to obtain pure methyl 2,5-dichlorobenzoate.

• Collect the crystals by filtration, wash with a small amount of cold 30% ethanol, and dry.

Mandatory Visualization

Caption: Troubleshooting workflow for low yield in methyl 2,5-dichlorobenzoate esterification.

Caption: Simplified signaling pathway of the Fischer esterification mechanism.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. studylib.net [studylib.net]

Technical Support Center: Removal of Unreacted 2,5-Dichlorobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively removing unreacted 2,5-dichlorobenzoic acid from their reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What is the most common and straightforward method to remove unreacted 2,5-dichlorobenzoic acid?

A1: The most common and initial method for removing acidic impurities like 2,5-dichlorobenzoic acid is a liquid-liquid extraction using a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution or a dilute sodium carbonate (Na₂CO₃) solution.[1][2][3] This process converts the carboxylic acid into its water-soluble carboxylate salt, which is then extracted into the aqueous layer, leaving the neutral organic product in the organic layer.[2][4]

Q2: Why is sodium bicarbonate preferred over a strong base like sodium hydroxide for the extraction?

A2: Sodium bicarbonate is a weak base and is generally sufficient to deprotonate a carboxylic acid.[5] Using a strong base like sodium hydroxide (NaOH) can sometimes cause hydrolysis of ester products or other base-sensitive functional groups in the desired compound.[6] Therefore, a milder base is often a safer first choice.

Q3: My desired product is an amide. How can I remove unreacted 2,5-dichlorobenzoic acid?

A3: For the purification of amides, a similar liquid-liquid extraction with a basic solution can be employed.[7] After the reaction, the mixture can be diluted with an organic solvent and washed with an aqueous base (e.g., 0.1M NaOH or saturated NaHCO₃) to remove the unreacted carboxylic acid.[7][8][9] The amide product will remain in the organic layer.[7]

Q4: What should I do if I suspect trace amounts of 2,5-dichlorobenzoic acid remain after extraction?

A4: If trace amounts of the acid are still present, you can perform additional purification steps such as recrystallization or column chromatography. Recrystallization is effective if the desired product is a solid and has different solubility properties than the acid in a particular solvent system.[10][11] Flash column chromatography is a versatile technique to separate the product from the residual acid based on their different affinities for the stationary phase.[12][13]

Q5: How can I confirm that all the unreacted 2,5-dichlorobenzoic acid has been removed?

A5: Thin-layer chromatography (TLC) is a quick and effective way to monitor the purification process. By spotting the crude reaction mixture, the purified product, and a standard of 2,5-dichlorobenzoic acid on a TLC plate, you can visually assess the removal of the acid. The absence of the spot corresponding to the acid in the purified product lane indicates successful removal. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be used.[4][14]

Troubleshooting Guides

Issue 1: Emulsion Formation During Liquid-Liquid Extraction

Symptoms:

• A persistent, cloudy, or milky layer forms between the organic and aqueous phases, making separation difficult.[15]

Possible Causes:

• Vigorous shaking of the separatory funnel.[16]

• Presence of surfactant-like molecules in the reaction mixture.[15]

• High concentration of reactants or products.

• Presence of fine solid particulates.[16]

Solutions:

Solution	Description
Gentle Mixing	Instead of vigorous shaking, gently invert the separatory funnel several times to allow for extraction with minimal agitation.[15]
"Salting Out"	Add a small amount of brine (saturated NaCl solution) or solid sodium chloride to the separatory funnel. This increases the ionic strength of the aqueous layer and can help break the emulsion.[11][15][17]
Centrifugation	If the volume is manageable, centrifuging the mixture can effectively separate the layers.[15]
Filtration	Pass the mixture through a pad of Celite® or glass wool to help break up the emulsion.[17]
Allow it to Stand	Sometimes, simply letting the separatory funnel stand for a period (e.g., 30 minutes to an hour) can allow the emulsion to resolve on its own.[11]
Change Solvent Volume	Diluting the organic layer with more solvent can sometimes help to break an emulsion.[17]

Issue 2: Product Co-precipitates or Remains in the Aqueous Layer After Basic Wash

Symptoms:

• Your desired product is also acidic and gets extracted into the aqueous layer along with the unreacted 2,5-dichlorobenzoic acid.

• Upon acidification of the aqueous layer, both your product and the unreacted acid precipitate.

Possible Causes:

• Your product contains an acidic functional group (e.g., a phenol or another carboxylic acid) that is also deprotonated by the base.

Solutions:

Solution	Description
Use a Weaker Base	If your product is significantly less acidic than 2,5-dichlorobenzoic acid, using a weaker base like sodium bicarbonate may selectively extract the stronger acid.
Column Chromatography	This is the most effective method to separate two acidic compounds. A silica gel column with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes, possibly with a small amount of acetic acid) can be used.
Recrystallization	If the two acidic compounds have different solubilities in a particular solvent, recrystallization can be an effective purification method.
pH-Controlled Precipitation	Carefully adjust the pH of the aqueous solution upon acidification. It might be possible to selectively precipitate one of the acids at a specific pH, although this can be challenging to control.

Issue 3: Incomplete Removal of 2,5-Dichlorobenzoic Acid After Extraction

Symptoms:

• TLC or other analysis shows the presence of 2,5-dichlorobenzoic acid in your product after performing a basic wash.

Possible Causes:

• Insufficient amount of base used.

• Not enough extractions performed.

• The organic solvent has some solubility for the carboxylate salt.

Solutions:

Solution	Description
Repeat the Extraction	Perform one or two more washes with the aqueous base solution.
Increase Base Concentration	Use a slightly more concentrated basic solution, but be mindful of the potential for side reactions with your product.
Back-Washing	After the initial extraction, wash the combined aqueous layers with a fresh portion of the organic solvent to recover any co-extracted product.
Recrystallization	If the product is a solid, recrystallization is an excellent next step to remove residual acidic impurities.[10][18]
Column Chromatography	For a more thorough purification, column chromatography can be used to separate the product from the remaining acid.[12]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction with Sodium Bicarbonate

Objective: To remove unreacted 2,5-dichlorobenzoic acid from a reaction mixture containing a neutral organic product.

Materials:

• Reaction mixture in an organic solvent (e.g., ethyl acetate, dichloromethane)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Transfer the reaction mixture to a separatory funnel.

• Add an equal volume of saturated NaHCO₃ solution.

• Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup from CO₂ evolution. Continue for 1-2 minutes.

• Allow the layers to separate. The upper layer is typically the organic layer (unless a chlorinated solvent is used, in which case it will be the bottom layer).

• Drain the lower aqueous layer into a flask.

• Repeat the extraction of the organic layer with a fresh portion of saturated NaHCO₃ solution.

• Wash the organic layer with an equal volume of deionized water to remove any remaining bicarbonate.

• Wash the organic layer with an equal volume of brine to help break any emulsions and remove dissolved water.

• Drain the organic layer into a clean, dry Erlenmeyer flask.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄ for 10-15 minutes.

• Filter the drying agent and collect the dried organic solution.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Protocol 2: Purification by Recrystallization

Objective: To remove residual 2,5-dichlorobenzoic acid from a solid organic product.

Materials:

• Crude solid product containing 2,5-dichlorobenzoic acid impurity

• A suitable recrystallization solvent or solvent pair

• Erlenmeyer flasks

• Hot plate

• Filter paper

• Buchner funnel and filter flask

• Ice bath

Procedure:

• Solvent Selection: In a test tube, test the solubility of a small amount of the crude product in various solvents at room and elevated temperatures. A good solvent will dissolve the product when hot but not when cold.[19] 2,5-dichlorobenzoic acid is soluble in hot water, ethanol, and ether.[20]

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of the chosen hot solvent to just dissolve the solid.

• If there are insoluble impurities, perform a hot filtration.

• Allow the solution to cool slowly to room temperature. Crystal formation should be observed.

• Once the solution has reached room temperature, place it in an ice bath for 15-30 minutes to maximize crystal yield.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent to rinse off any remaining impurities.

• Allow the crystals to dry completely.

Protocol 3: Flash Column Chromatography

Objective: To separate a product from unreacted 2,5-dichlorobenzoic acid.

Materials:

• Crude product

• Silica gel (for flash chromatography)[21]

• A suitable eluent (solvent system), typically a mixture of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate).

• Chromatography column

• Collection tubes or flasks

• TLC plates and chamber

Procedure:

• TLC Analysis: Determine an appropriate eluent system using TLC. The desired product should have an Rf value of approximately 0.3-0.4, and there should be good separation from the 2,5-dichlorobenzoic acid spot. Adding a small amount of acetic acid (e.g., 0.5-1%) to the eluent can sometimes improve the peak shape of acidic compounds.

• Column Packing: Pack a chromatography column with silica gel using the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent and load it onto the top of the silica gel column.

• Elution: Add the eluent to the top of the column and apply pressure (e.g., with a pump or inert gas) to push the solvent through the column.

• Fraction Collection: Collect the eluting solvent in fractions.

• Analysis: Monitor the collected fractions by TLC to identify which fractions contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Visualizations

Caption: Workflow for the removal of unreacted 2,5-dichlorobenzoic acid.

Caption: Troubleshooting guide for basic extraction issues.

References

• 1. scienceready.com.au [scienceready.com.au]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 5. chem.ualberta.ca [chem.ualberta.ca]
• 6. US4304925A - Process for purifying esters - Google Patents [patents.google.com]
• 7. reddit.com [reddit.com]
• 8. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Recrystallization [sites.pitt.edu]
• 11. azom.com [azom.com]
• 12. Purification [chem.rochester.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. reddit.com [reddit.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. benchchem.com [benchchem.com]
• 17. Tips & Tricks [chem.rochester.edu]
• 18. mt.com [mt.com]
• 19. edu.rsc.org [edu.rsc.org]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. orgchemboulder.com [orgchemboulder.com]

Technical Support Center: Analysis of Byproducts in Methyl 2,5-dichlorobenzoate Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the synthesis of Methyl 2,5-dichlorobenzoate. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Troubleshooting Guide

This guide addresses specific problems that may arise during the synthesis of Methyl 2,5-dichlorobenzoate, focusing on the identification and mitigation of byproducts.

Issue 1: Presence of Isomeric Impurities in the Final Product

Question: My final product shows multiple peaks on GC-MS analysis, suggesting the presence of isomers other than Methyl 2,5-dichlorobenzoate. What is the likely cause and how can I address this?

Answer: The most probable cause of isomeric impurities is the quality of the starting material, 2,5-dichlorobenzoic acid. The commercial synthesis of 2,5-dichlorobenzoic acid can involve the chlorination of benzoic acid, which may yield a mixture of dichlorobenzoic acid isomers. These isomeric acids will also undergo esterification, leading to the corresponding methyl ester byproducts.

Recommended Actions:

• Analyze the Starting Material: Before starting the synthesis, analyze the purity of the 2,5-dichlorobenzoic acid using techniques like HPLC or GC-MS to identify and quantify any isomeric impurities.

• Purify the Starting Material: If significant isomeric impurities are present, consider purifying the 2,5-dichlorobenzoic acid. Recrystallization is a common method for purifying solid organic acids.

• Optimize Purification of the Final Product: If purification of the starting material is not feasible, focus on the purification of the final product. Fractional distillation or column chromatography can be effective in separating isomers of Methyl 2,5-dichlorobenzoate.

Issue 2: Incomplete Reaction and Presence of Unreacted Starting Material

Question: My reaction work-up shows a significant amount of unreacted 2,5-dichlorobenzoic acid. How can I improve the reaction yield?

Answer: The Fischer esterification is a reversible reaction. To drive the equilibrium towards the formation of the ester, several strategies can be employed.

Recommended Actions:

• Use Excess Methanol: A large excess of methanol (often used as the solvent) will shift the equilibrium towards the product side according to Le Châtelier's principle.[1][2][3][4]

• Remove Water: The water produced during the reaction can be removed to prevent the reverse hydrolysis reaction. This can be achieved by using a Dean-Stark apparatus during the reaction or by adding a dehydrating agent.[1][3][4][5]

• Increase Catalyst Concentration: Ensure an adequate amount of acid catalyst (e.g., sulfuric acid) is used. The catalyst protonates the carbonyl group of the carboxylic acid, making it more electrophilic and susceptible to nucleophilic attack by methanol.[1][3][4][5]

• Increase Reaction Time and/or Temperature: Ensure the reaction is refluxed for a sufficient amount of time to reach equilibrium. However, be cautious with increasing the temperature too high as it may lead to other side reactions.

Issue 3: Formation of Low-Boiling Point Byproducts

Question: I am observing a volatile impurity with a low boiling point during my analysis. What could this be?

Answer: Under the acidic and heated conditions of the Fischer esterification, methanol can undergo a self-condensation reaction to form dimethyl ether. This is a common side reaction when using alcohols with a strong acid catalyst.

Recommended Actions:

• Control Reaction Temperature: Avoid excessively high reaction temperatures, as this can promote the formation of dimethyl ether.

• Optimize Catalyst Concentration: While a sufficient amount of catalyst is necessary, an overly high concentration of strong acid can increase the rate of ether formation.

• Efficient Removal: Dimethyl ether is highly volatile and can typically be removed during the solvent evaporation step of the work-up.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of Methyl 2,5-dichlorobenzoate via Fischer esterification?

A1: The most common byproducts can be categorized as follows:

• Isomeric Methyl Dichlorobenzoates: These arise from isomeric impurities in the 2,5-dichlorobenzoic acid starting material. The possible isomers include Methyl 2,3-, 2,4-, 2,6-, 3,4-, and 3,5-dichlorobenzoate.

• Unreacted 2,5-dichlorobenzoic acid: Due to the reversible nature of the Fischer esterification, some starting material may remain.

• Dimethyl ether: Formed from the acid-catalyzed self-condensation of methanol.[6][7][8][9]

• Methyl hydrogen sulfate: A potential byproduct from the reaction of methanol with the sulfuric acid catalyst.[10][11][12]

Q2: How can I quantify the amount of isomeric byproducts in my product?

A2: Gas Chromatography (GC) with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the most common and effective method for quantifying isomeric byproducts. By using certified reference standards for each of the possible methyl dichlorobenzoate isomers, you can create a calibration curve to determine the concentration of each impurity in your sample. High-Performance Liquid Chromatography (HPLC) can also be used for the separation and quantification of these isomers.[1][13][14]

Q3: What is a typical experimental protocol for the synthesis of Methyl 2,5-dichlorobenzoate?

A3: A general laboratory-scale protocol is as follows:

Experimental Protocol: Fischer Esterification of 2,5-dichlorobenzoic acid

• Materials:

  • 2,5-dichlorobenzoic acid

  • Methanol (anhydrous)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Sodium Bicarbonate (NaHCO₃) solution (saturated)

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,5-dichlorobenzoic acid in an excess of methanol.

  • Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

  • Heat the mixture to reflux and maintain for a period of 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or GC.

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the excess methanol using a rotary evaporator.

  • Dissolve the residue in an organic solvent (e.g., diethyl ether).

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to remove unreacted acid), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Evaporate the solvent to obtain the crude Methyl 2,5-dichlorobenzoate.

  • Purify the crude product by distillation or column chromatography.

Q4: Are there any other potential side reactions to be aware of?

A4: While less common under typical Fischer esterification conditions, decarboxylation of the benzoic acid can occur at very high temperatures.[15][16] This would lead to the formation of 1,4-dichlorobenzene. However, this is generally not a significant issue if the reaction temperature is controlled at the reflux temperature of methanol.

Data Presentation

Table 1: Potential Isomeric Byproducts in Methyl 2,5-dichlorobenzoate Synthesis

Byproduct Name	Chemical Structure	Origin
Methyl 2,3-dichlorobenzoate	C₈H₆Cl₂O₂	Impurity in 2,5-dichlorobenzoic acid
Methyl 2,4-dichlorobenzoate	C₈H₆Cl₂O₂	Impurity in 2,5-dichlorobenzoic acid
Methyl 2,6-dichlorobenzoate	C₈H₆Cl₂O₂	Impurity in 2,5-dichlorobenzoic acid
Methyl 3,4-dichlorobenzoate	C₈H₆Cl₂O₂	Impurity in 2,5-dichlorobenzoic acid
Methyl 3,5-dichlorobenzoate	C₈H₆Cl₂O₂	Impurity in 2,5-dichlorobenzoic acid

Table 2: Other Potential Byproducts and Side Products

Byproduct Name	Chemical Formula	Origin
2,5-dichlorobenzoic acid	C₇H₄Cl₂O₂	Unreacted starting material
Dimethyl ether	C₂H₆O	Self-condensation of methanol
Methyl hydrogen sulfate	CH₄O₄S	Reaction of methanol and sulfuric acid
1,4-dichlorobenzene	C₆H₄Cl₂	Decarboxylation of starting material (at high temperatures)

Visualizations

Caption: Experimental workflow for the synthesis of Methyl 2,5-dichlorobenzoate.

References

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. mdpi.com [mdpi.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. research.cbc.osu.edu [research.cbc.osu.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. gcms.cz [gcms.cz]
• 14. rsc.org [rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Benzoic acid - Wikipedia [en.wikipedia.org]

Technical Support Center: Improving the Purity of Methyl 2,5-dichlorobenzoate

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of Methyl 2,5-dichlorobenzoate.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of Methyl 2,5-dichlorobenzoate in a question-and-answer format.

Question	Possible Cause(s)	Suggested Solution(s)
Why is the yield of my recrystallized product low?	The recrystallization solvent may be too effective, causing the product to remain in the mother liquor. Rapid cooling can also lead to the formation of fine crystals that are difficult to collect.	- Select a solvent in which Methyl 2,5-dichlorobenzoate has high solubility at elevated temperatures but low solubility at room temperature. Methanol or ethanol are common choices.[1] - Allow the solution to cool slowly to room temperature before placing it in an ice bath to maximize crystal formation.
My final product is an oil instead of a solid. What should I do?	This could be due to the presence of residual solvent or impurities that lower the melting point of the compound.	- Ensure the product is thoroughly dried under vacuum to remove any remaining solvent. - If the product remains oily, consider purification by column chromatography to separate it from impurities.
The purified product has a yellowish or brownish tint. How can I remove the color?	Colored impurities may be present from the starting materials or formed as byproducts during the reaction.	- During recrystallization, add a small amount of activated charcoal to the hot solution to adsorb the colored impurities, followed by hot filtration. - Column chromatography can also be effective in separating colored impurities.
What are the common impurities in my crude Methyl 2,5-dichlorobenzoate?	The most common impurity is the unreacted starting material, 2,5-dichlorobenzoic acid. Positional isomers of dichlorobenzoic acid in the starting material can also lead to isomeric ester impurities. Hydrolysis of the final product can also regenerate the starting carboxylic acid.	- An initial wash of the crude product with a mild aqueous base (e.g., sodium bicarbonate solution) can help remove the acidic 2,5-dichlorobenzoic acid. - High-purity starting materials should be used to avoid isomeric impurities. - Column chromatography is effective for separating the desired product from both more polar (acid) and less polar impurities.
My NMR spectrum shows a broad peak around 10-12 ppm. What is it?	A broad peak in this region is characteristic of a carboxylic acid proton, indicating the presence of unreacted 2,5-dichlorobenzoic acid.	- Purify the product further using one of the methods described in this guide, such as an acid-base wash or column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Methyl 2,5-dichlorobenzoate? A1: The most common method is the Fischer esterification of 2,5-dichlorobenzoic acid with methanol, using a strong acid catalyst such as sulfuric acid.[1][2]

Q2: What are the recommended purification techniques for Methyl 2,5-dichlorobenzoate? A2: The primary methods for purification are recrystallization and column chromatography.[2] Distillation can also be used. The choice of method depends on the scale of the experiment and the required final purity.

Q3: Which solvents are suitable for the recrystallization of Methyl 2,5-dichlorobenzoate? A3: Ethanol is a commonly used solvent for recrystallization.[1] Hexane can also be used, sometimes in combination with a more polar solvent like ethyl acetate to create a suitable solvent system.

Q4: How can I monitor the progress of the purification? A4: Thin-layer chromatography (TLC) is a quick and effective way to monitor the separation of Methyl 2,5-dichlorobenzoate from its impurities during column chromatography. For quantitative analysis of purity, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are highly recommended.

Q5: What is the expected melting point of pure Methyl 2,5-dichlorobenzoate? A5: The reported melting point of Methyl 2,5-dichlorobenzoate is in the range of 37-40 °C. A sharp melting point within this range is a good indicator of high purity.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol

Objective: To purify crude Methyl 2,5-dichlorobenzoate by removing impurities through crystallization.

Materials:

• Crude Methyl 2,5-dichlorobenzoate

• Ethanol (30% aqueous solution)[1]

• Erlenmeyer flask

• Hot plate with magnetic stirrer

• Condenser

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Place the crude Methyl 2,5-dichlorobenzoate in an Erlenmeyer flask with a stir bar.

• Add a minimum amount of hot 30% ethanol to the flask to dissolve the crude product completely.

• Once dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

• For maximum crystal formation, place the flask in an ice bath for 30 minutes.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold 30% ethanol.

• Dry the purified crystals in a desiccator or under vacuum to remove residual solvent.

Protocol 2: Column Chromatography

Objective: To achieve high purity of Methyl 2,5-dichlorobenzoate by separating it from polar and non-polar impurities.

Materials:

• Crude Methyl 2,5-dichlorobenzoate

• Silica gel (230-400 mesh)

• Hexane

• Ethyl acetate

• Chromatography column

• Collection tubes

Procedure:

• Prepare the slurry: Prepare a slurry of silica gel in a 95:5 mixture of hexane:ethyl acetate.

• Pack the column: Pour the slurry into the chromatography column and allow the silica to settle, ensuring there are no air bubbles.

• Load the sample: Dissolve the crude Methyl 2,5-dichlorobenzoate in a minimal amount of the eluent and carefully add it to the top of the silica gel bed.

• Elute: Begin eluting with the 95:5 hexane:ethyl acetate mixture, collecting fractions in separate tubes.

• Monitor the fractions: Spot each fraction on a TLC plate and visualize under UV light to identify the fractions containing the pure product.

• Combine and evaporate: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified Methyl 2,5-dichlorobenzoate.

Quantitative Data Summary

Parameter	Recrystallization	Column Chromatography	Analytical Method
Purity Achieved	98-99%	>99.5%	HPLC, GC-MS
Typical Yield	75-90%	60-80%	Gravimetric
Melting Point	37-39 °C	38-40 °C	Melting Point Apparatus

Visualizations

Caption: Experimental workflow for the synthesis and purification of Methyl 2,5-dichlorobenzoate.

Caption: Troubleshooting guide for the purification of Methyl 2,5-dichlorobenzoate.

References

• 1. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]

Technical Support Center: Synthesis of Methyl 2,5-dichlorobenzoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis of Methyl 2,5-dichlorobenzoate.

Troubleshooting Guide

This guide addresses common issues encountered during the Fischer esterification of 2,5-dichlorobenzoic acid with methanol.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Reversible Reaction Equilibrium: The Fischer esterification is a reversible reaction, and the presence of water (a byproduct) can shift the equilibrium back towards the reactants.[1][2][3][4] 2. Insufficient Catalyst: The acid catalyst (e.g., H₂SO₄) is crucial for protonating the carbonyl group of the carboxylic acid, making it more electrophilic for the alcohol to attack.[5][6] 3. Non-Anhydrous Conditions: Presence of water in the reagents (methanol, 2,5-dichlorobenzoic acid) or glassware will inhibit the reaction. 4. Low Reaction Temperature or Insufficient Reaction Time: The reaction may not have reached completion.	1. Shift the Equilibrium: Use a large excess of methanol (can be used as the solvent) to drive the reaction forward according to Le Châtelier's principle.[1][7][8] Consider removing water as it forms, for example, by using a Dean-Stark apparatus or adding a dehydrating agent like molecular sieves.[1][7] 2. Ensure Sufficient Catalyst: Use a catalytic amount of a strong acid like concentrated sulfuric acid or p-toluenesulfonic acid. 3. Maintain Anhydrous Conditions: Use dry glassware and anhydrous reagents. Methanol should be of an anhydrous grade. 4. Optimize Reaction Conditions: Ensure the reaction is refluxed at the appropriate temperature (boiling point of methanol) for a sufficient duration (e.g., 5 hours or until TLC indicates completion).[9][10]
Presence of Unreacted 2,5-Dichlorobenzoic Acid in Product	1. Incomplete Reaction: The reaction was stopped prematurely. 2. Ineffective Work-up: The aqueous work-up did not effectively remove the unreacted carboxylic acid.	1. Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the starting material (2,5-dichlorobenzoic acid). The ester product will have a higher Rf value than the carboxylic acid.[11][12] 2. Thorough Aqueous Wash: During the work-up, wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize and remove any unreacted 2,5-dichlorobenzoic acid.[8][13][14] The bicarbonate wash will convert the carboxylic acid into its sodium salt, which is soluble in the aqueous layer.
Product is an Oil Instead of a Solid	1. Presence of Impurities: Residual solvent or unreacted starting materials can lower the melting point of the product. Methyl 2,5-dichlorobenzoate has a melting point of 38-39°C.[15] 2. Incomplete Purification: The purification step (e.g., recrystallization or distillation) may not have been sufficient to remove all impurities.	1. Effective Purification: Ensure the product is thoroughly purified. Recrystallization from a suitable solvent (e.g., 30% ethanol) or distillation can be used to obtain the pure solid product.[9][10] 2. Thorough Drying: Ensure all solvent is removed from the final product under vacuum.
TLC Plate Shows Only the Starting Material Spot	1. Reaction Has Not Started: This could be due to a lack of catalyst or heating. 2. Incorrect TLC Conditions: The mobile phase may not be suitable for separating the product and starting material.	1. Verify Reaction Setup: Check that the acid catalyst has been added and that the reaction is being heated to the correct temperature. 2. Adjust TLC Mobile Phase: A common mobile phase for this type of reaction is a mixture of a nonpolar solvent (like hexane or petroleum ether) and a more polar solvent (like ethyl acetate). The ratio can be adjusted to achieve good separation. For example, a 7:3 mixture of n-hexane and ethyl acetate could be a starting point.[12]

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Methyl 2,5-dichlorobenzoate?

A1: The most common and direct method is the Fischer esterification of 2,5-dichlorobenzoic acid with methanol using a strong acid catalyst, such as concentrated sulfuric acid (H₂SO₄).[9][10]

Q2: How can I drive the Fischer esterification reaction to completion?

A2: To maximize the yield, you should use a large excess of one of the reactants, typically the less expensive one, which in this case is methanol.[1][7][8] Using methanol as the solvent is a common strategy. Additionally, removing the water that is formed as a byproduct will shift the equilibrium towards the formation of the ester.[1]

Q3: What is the role of the sulfuric acid in this reaction?

A3: Sulfuric acid acts as a catalyst. It protonates the carbonyl oxygen of the 2,5-dichlorobenzoic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the methanol.[5][6][16]

Q4: How do I monitor the progress of the reaction?

A4: Thin Layer Chromatography (TLC) is an effective way to monitor the reaction.[11][12] You can spot the reaction mixture alongside the starting material (2,5-dichlorobenzoic acid). The reaction is complete when the spot corresponding to the starting material has disappeared. The product, Methyl 2,5-dichlorobenzoate, will be less polar and have a higher Rf value than the starting carboxylic acid.

Q5: What is the purpose of the sodium bicarbonate wash during the work-up?

A5: The sodium bicarbonate (NaHCO₃) wash is performed to neutralize the sulfuric acid catalyst and to remove any unreacted 2,5-dichlorobenzoic acid.[8][13][14] The carboxylic acid reacts with the basic sodium bicarbonate to form its sodium salt, which is soluble in the aqueous layer and can thus be separated from the organic layer containing your ester product.

Q6: What are the expected spectroscopic signatures for Methyl 2,5-dichlorobenzoate?

A6: In the ¹H NMR spectrum, you would expect to see a singlet for the methyl ester protons (around 3.9 ppm) and multiplets for the aromatic protons.[17][18] The IR spectrum will show a characteristic ester carbonyl (C=O) stretch around 1720-1740 cm⁻¹.

Quantitative Data

Reaction Parameter	Condition	Reported Yield	Reference
Reactants	2,5-dichlorobenzoic acid (10 mmol), absolute methanol (50 ml)	88%	[9][10]
Catalyst	A few drops of sulfuric acid	88%	[9][10]
Reaction Time	5 hours reflux	88%	[9][10]
Alcohol Molar Ratio	1:1 molar ratio of carboxylic acid to alcohol	~67% (general Fischer esterification)	[8]
Alcohol Molar Ratio	4-fold molar excess of alcohol	~95% (general Fischer esterification)	[8]
Alcohol Molar Ratio	10-fold molar excess of alcohol	97% (acetic acid and ethanol)	[1]

Experimental Protocols

Synthesis of Methyl 2,5-dichlorobenzoate via Fischer Esterification [9][10]

Materials:

• 2,5-dichlorobenzoic acid (2.05 g, 10 mmol)

• Absolute methanol (50 ml)

• Concentrated sulfuric acid (a few drops)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate or diethyl ether (for extraction)

• 30% Ethanol (for recrystallization)

Procedure:

• To a round-bottom flask, add 2,5-dichlorobenzoic acid (2.05 g, 10 mmol) and absolute methanol (50 ml).

• Carefully add a few drops of concentrated sulfuric acid to the mixture.

• Attach a reflux condenser and heat the mixture to reflux for 5 hours. The progress of the reaction can be monitored by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol by distillation or using a rotary evaporator.

• Dissolve the residue in an organic solvent like ethyl acetate or diethyl ether (approx. 50 ml).

• Transfer the solution to a separatory funnel and wash with a saturated sodium bicarbonate solution to remove unreacted acid. Repeat the wash until no more gas evolves.

• Wash the organic layer with a saturated sodium chloride solution (brine).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

• Purify the solid residue by recrystallization from 30% ethanol to yield pure Methyl 2,5-dichlorobenzoate.

Visualizations

Caption: Experimental workflow for the synthesis of Methyl 2,5-dichlorobenzoate.

Caption: Troubleshooting logic for the synthesis of Methyl 2,5-dichlorobenzoate.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. quora.com [quora.com]
• 3. ocw.mit.edu [ocw.mit.edu]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. byjus.com [byjus.com]
• 6. Khan Academy [khanacademy.org]
• 7. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 8. studylib.net [studylib.net]
• 9. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 14. community.wvu.edu [community.wvu.edu]
• 15. US3703546A - Preparation of 3-amino-2,5-dichlorobenzoic acid - Google Patents [patents.google.com]
• 16. dspace.mit.edu [dspace.mit.edu]
• 17. Methyl 2,5-dichlorobenzoate | C8H6Cl2O2 | CID 17947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. dev.spectrabase.com [dev.spectrabase.com]

Technical Support Center: Suzuki Coupling of Methyl 2,5-dichlorobenzoate

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of Methyl 2,5-dichlorobenzoate. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this specific transformation. Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist in optimizing your reaction conditions and achieving successful outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the Suzuki coupling of Methyl 2,5-dichlorobenzoate?

The main challenges stem from the presence of two chloride substituents, which are generally less reactive than bromides or iodides in Suzuki couplings.[1][2] Key difficulties include:

• Low Reactivity: Aryl chlorides require highly active catalyst systems to undergo efficient oxidative addition, which is often the rate-determining step.[1][3]

• Regioselectivity: With two non-equivalent chlorine atoms, controlling which position reacts to achieve the desired mono-arylated product can be difficult. The electronic and steric environment of each chlorine atom influences its reactivity.

• Side Reactions: Common side reactions include hydrodehalogenation (replacement of a chlorine with a hydrogen), protodeboronation of the boronic acid/ester, and homocoupling of the boronic acid.[1]

• Ester Group Sensitivity: The methyl ester functionality may be sensitive to certain basic conditions, potentially leading to hydrolysis.[4]

Q2: Which chlorine atom on Methyl 2,5-dichlorobenzoate is expected to react first?

Predicting the regioselectivity can be complex and is influenced by both steric and electronic factors. The chlorine at the C2 position is ortho to the electron-withdrawing methyl ester group, which can make this position more electron-deficient and potentially more reactive towards oxidative addition. However, the C2 position is also more sterically hindered. The C5 position is less sterically hindered but electronically less activated by the ester group. The choice of ligand and catalyst can significantly influence which position is favored.[5]

Q3: What are the recommended catalyst systems for the Suzuki coupling of aryl chlorides like Methyl 2,5-dichlorobenzoate?

For challenging aryl chloride substrates, highly active palladium catalysts with bulky, electron-rich phosphine ligands are generally required.[3][6] Recommended systems include:

• Buchwald-type ligands: Ligands such as XPhos and SPhos, in combination with a palladium source like Pd(OAc)₂ or Pd₂(dba)₃, are highly effective for the coupling of aryl chlorides.[6]

• Pre-formed Catalysts: Second-generation Buchwald precatalysts like XPhos Pd G2 are often preferred as they are more stable and provide more consistent results by ensuring the formation of the active monoligated Pd(0) species.[7][8][9]

• N-Heterocyclic Carbene (NHC) Ligands: Palladium complexes with NHC ligands can also be very effective for the coupling of aryl chlorides.[10]

Q4: How do I choose the right base and solvent for this reaction?

The choice of base and solvent is critical for both reactivity and minimizing side reactions.

• Base: A moderately strong base is needed to activate the boronic acid for transmetalation.[11] Common choices for aryl chloride couplings include K₃PO₄, K₂CO₃, and Cs₂CO₃.[12] The use of aqueous base solutions is common, but anhydrous conditions can sometimes minimize protodeboronation.[13] For substrates with base-sensitive groups like esters, milder bases such as KF may be considered, although this can sometimes lead to lower reaction rates.[4]

• Solvent: Aprotic polar solvents are frequently used. Common choices include 1,4-dioxane, toluene, or THF, often with the addition of water to help dissolve the inorganic base.[1] The solvent system should be chosen to ensure all reactants are sufficiently soluble at the reaction temperature.[14]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps & Solutions
Low or No Conversion of Starting Material	1. Inactive Catalyst: The palladium catalyst may have decomposed due to improper storage or handling. The phosphine ligand may have oxidized.	- Use a fresh batch of catalyst and ligand. - Consider using a more stable pre-catalyst like XPhos Pd G2.[7][8][9] - Ensure the reaction is set up under a properly maintained inert atmosphere (Argon or Nitrogen) to prevent catalyst deactivation.
2. Insufficiently Active Catalyst System: The chosen catalyst/ligand combination may not be active enough for the challenging aryl chloride substrate.	- Switch to a more electron-rich and sterically hindered ligand (e.g., from PPh₃ to XPhos or SPhos).[6] - Increase the catalyst loading (typically 1-5 mol%).
3. Low Reaction Temperature: The temperature may not be high enough to overcome the activation energy for oxidative addition.	- Gradually increase the reaction temperature, typically in the range of 80-120 °C, while monitoring for decomposition.
4. Poor Solubility of Reactants: One or more components may not be fully dissolved in the chosen solvent.	- Screen different solvents or solvent mixtures (e.g., dioxane/water, toluene/water, DMF).[14] - Ensure vigorous stirring to maintain a homogeneous mixture.
Formation of Side Products	1. Hydrodehalogenation: Replacement of one or both chlorine atoms with hydrogen.	- This side reaction can be promoted by certain bases and solvents.[1] - Ensure a thoroughly degassed reaction mixture. - Screen different bases (e.g., switch from an alkoxide to a carbonate or phosphate).
2. Protodeboronation: The boronic acid/ester is converted back to the corresponding arene.	- Use a slight excess (1.2-1.5 equivalents) of the boronic acid/ester. - Use a more stable boronic ester derivative (e.g., pinacol ester). - Consider using anhydrous conditions or a milder base like KF.[4]
3. Homocoupling of Boronic Acid: Formation of a biaryl from two molecules of the boronic acid.	- This is often caused by the presence of oxygen or Pd(II) species at the start of the reaction.[1] - Rigorously degas all solvents and the reaction mixture. - Use a Pd(0) precatalyst or ensure complete reduction of a Pd(II) source.
Poor Regioselectivity (Mixture of C2 and C5 isomers)	1. Inappropriate Ligand: The steric and electronic properties of the ligand can influence which chlorine atom reacts.	- A systematic screening of ligands is recommended. A very bulky ligand might favor reaction at the less hindered C5 position, while a less bulky, electron-rich ligand might favor the electronically activated C2 position.[5]
2. Reaction Conditions: Temperature and base can also affect selectivity.	- Vary the reaction temperature. Sometimes lower temperatures can improve selectivity. - Screen different bases, as the nature of the base can influence the catalytic cycle.[11]
Hydrolysis of the Methyl Ester	1. Strongly Basic Conditions: The use of strong bases, especially in the presence of water, can lead to saponification of the ester.	- Use a milder base such as K₂CO₃ or KF instead of stronger bases like NaOH or alkoxides.[4] - Minimize the amount of water in the reaction mixture or consider running the reaction under anhydrous conditions. - Reduce the reaction time if possible.

Experimental Protocols

The following is a general starting protocol for the Suzuki coupling of Methyl 2,5-dichlorobenzoate. Optimization of the catalyst, ligand, base, solvent, and temperature will likely be necessary for a specific boronic acid partner.

Materials:

• Methyl 2,5-dichlorobenzoate (1.0 equiv)

• Arylboronic acid or boronic acid pinacol ester (1.2-1.5 equiv)

• Palladium pre-catalyst (e.g., XPhos Pd G2, 2-5 mol%)[7][8][9]

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Degassed solvent (e.g., 1,4-dioxane/water 4:1 v/v)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask or sealed reaction tube, combine Methyl 2,5-dichlorobenzoate, the boronic acid/ester, and the base.

• Inert Atmosphere: Seal the vessel and purge with an inert gas for 10-15 minutes. If using a Schlenk line, evacuate and backfill with the inert gas three times.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the degassed solvent. Then, add the palladium pre-catalyst.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC, GC-MS, or LC-MS until the starting material is consumed or no further conversion is observed.

• Work-up: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizing Reaction Logic and Workflow

Caption: Troubleshooting workflow for Suzuki coupling of Methyl 2,5-dichlorobenzoate.

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. uwindsor.ca [uwindsor.ca]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. XPhos Pd G2 1310584-14-5 [sigmaaldrich.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. nasc.ac.in [nasc.ac.in]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 12. pcliv.ac.uk [pcliv.ac.uk]
• 13. reddit.com [reddit.com]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectra of Dichlorinated Methyl Benzoate Isomers

For researchers, scientists, and professionals in drug development, a comprehensive understanding of spectroscopic data is paramount for the accurate identification and characterization of chemical compounds. This guide provides a detailed comparison of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of Methyl 2,5-dichlorobenzoate against its isomers, Methyl 2,4-dichlorobenzoate and Methyl 3,5-dichlorobenzoate. The data presented herein, including chemical shifts, coupling constants, and signal multiplicities, offers a clear framework for distinguishing these structurally similar molecules.

Comparative ¹H NMR Data

The following table summarizes the key ¹H NMR spectral data for Methyl 2,5-dichlorobenzoate and two of its common isomers. The distinct substitution patterns of the chlorine atoms on the benzene ring lead to unique electronic environments for the aromatic protons, resulting in differentiable chemical shifts and coupling patterns.

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Methyl 2,5-dichlorobenzoate	H-3	7.42	dd	J = 8.8, 2.4	1H
H-4	7.38	d	J = 8.8	1H
H-6	7.78	d	J = 2.4	1H
-OCH₃	3.92	s	-	3H
Methyl 2,4-dichlorobenzoate	H-3	7.85	d	J = 2.2	1H
H-5	7.46	dd	J = 8.5, 2.2	1H
H-6	7.30	d	J = 8.5	1H
-OCH₃	3.91	s	-	3H
Methyl 3,5-dichlorobenzoate	H-2, H-6	7.89	d	J = 1.7	2H
H-4	7.55	t	J = 1.7	1H
-OCH₃	3.91	s	-	3H

Note: Data was obtained from the Spectral Database for Organic Compounds (SDBS). Spectra were referenced to tetramethylsilane (TMS) in CDCl₃.

Analysis of Spectral Differences

The substitution pattern of the chlorine atoms significantly influences the electronic environment of the aromatic protons, leading to distinct chemical shifts and coupling patterns that allow for unambiguous identification.

In Methyl 2,5-dichlorobenzoate , the proton at the 6-position (H-6) is the most deshielded due to the proximity of the electron-withdrawing chlorine atom at position 5 and the ester group at position 1. This results in its downfield chemical shift. The coupling pattern is a clear indicator, with H-3 showing a doublet of doublets due to coupling with both H-4 and H-6 (ortho and meta coupling, respectively).

For Methyl 2,4-dichlorobenzoate , the proton at the 3-position (H-3) is the most deshielded, appearing as a doublet due to meta-coupling with H-5. The other two aromatic protons, H-5 and H-6, exhibit a characteristic doublet of doublets and a doublet, respectively, arising from their ortho- and meta-couplings.

In the case of Methyl 3,5-dichlorobenzoate , the molecule possesses a plane of symmetry. This results in the chemical equivalence of the two protons at the 2 and 6 positions (H-2 and H-6), which appear as a single doublet. The proton at the 4-position (H-4) appears as a triplet due to equal coupling with the two adjacent protons.

The methyl ester protons (-OCH₃) for all three isomers appear as sharp singlets at approximately 3.9 ppm, as they are not coupled to any other protons.

Experimental Protocol

The following is a standard protocol for acquiring a ¹H NMR spectrum of a small organic molecule like Methyl 2,5-dichlorobenzoate.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample of Methyl 2,5-dichlorobenzoate.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer the solution into a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup:

• The ¹H NMR spectrum is typically acquired on a 300 MHz or higher field NMR spectrometer.

• The spectrometer is locked onto the deuterium signal of the CDCl₃ solvent.

• The magnetic field homogeneity is optimized by shimming on the lock signal to ensure sharp, symmetrical peaks.

3. Data Acquisition:

• A standard single-pulse experiment is used.

• Key acquisition parameters include:

  • Pulse width: Typically a 30° or 45° pulse.

  • Acquisition time: 2-4 seconds.

  • Relaxation delay: 1-5 seconds.

  • Number of scans: 8 to 16 scans are usually sufficient for a sample of this concentration.

• The Free Induction Decay (FID) signal is recorded.

4. Data Processing:

• The FID is Fourier transformed to obtain the frequency-domain spectrum.

• The spectrum is phased to ensure all peaks are in the positive absorptive mode.

• The baseline is corrected to be flat.

• The spectrum is referenced by setting the chemical shift of the TMS signal to 0.00 ppm.

• The signals are integrated to determine the relative number of protons each represents.

• Peak picking is performed to identify the precise chemical shifts of all signals.

• Coupling constants are measured from the splitting patterns of the multiplets.

Visualization of Signal Relationships

The logical relationship and coupling partners for the aromatic protons of Methyl 2,5-dichlorobenzoate can be visualized as follows:

A Comparative Guide to the 13C NMR Analysis of Methyl 2,5-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the 13C Nuclear Magnetic Resonance (NMR) spectrum of Methyl 2,5-dichlorobenzoate against other relevant chemical analogs. Due to the limited availability of public experimental spectra for Methyl 2,5-dichlorobenzoate, this guide utilizes a predicted spectrum as the primary reference, supplemented by experimental data for comparative compounds. This information is crucial for substance identification, purity assessment, and structural elucidation in research and development.

13C NMR Chemical Shift Comparison

The following table summarizes the predicted 13C NMR chemical shifts for Methyl 2,5-dichlorobenzoate and compares them with experimental data for Methyl Benzoate and other dichlorinated analogs. All chemical shifts are reported in parts per million (ppm) relative to a standard reference.

Carbon Atom	Predicted 13C Shift (ppm) - Methyl 2,5-dichlorobenzoate (in CDCl3)	Experimental 13C Shift (ppm) - Methyl Benzoate (in CDCl3)	Experimental 13C Shift (ppm) - Methyl 3-chlorobenzoate (in CDCl3)[1]
C=O	164.7	167.1	165.7
C1	132.8	130.1	131.8
C2	134.3	129.7	134.3
C3	131.8	128.4	129.6
C4	129.6	132.9	132.8
C5	131.8	128.4	127.6
C6	127.6	129.7	-
-OCH3	52.3	52.1	52.3

Note: The predicted spectrum for Methyl 2,5-dichlorobenzoate was generated using online NMR prediction tools. Experimental values for comparative compounds are sourced from publicly available data.

Experimental Protocol for 13C NMR Spectroscopy

The following is a standard protocol for acquiring a 13C NMR spectrum of a small organic molecule like Methyl 2,5-dichlorobenzoate.

1. Sample Preparation:

• Weigh approximately 10-50 mg of the solid sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl3). The solvent should be chosen based on the solubility of the compound and its own NMR signal not interfering with the sample's signals.

• Add a small amount of a reference standard, typically Tetramethylsilane (TMS), to the solution. TMS is set as the 0.00 ppm mark in the NMR spectrum.

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Instrument Setup:

• The analysis is performed on a high-resolution NMR spectrometer, typically with a magnetic field strength of 400 MHz or higher for proton observation, which corresponds to a 13C frequency of around 100 MHz.

• The instrument is tuned to the 13C nucleus.

3. Data Acquisition:

• The sample is placed in the NMR probe.

• A standard proton-decoupled 13C NMR experiment is performed. This involves irradiating the protons in the molecule to collapse the carbon-proton coupling, resulting in a spectrum with single sharp peaks for each unique carbon atom.

• Key acquisition parameters include:

  • Pulse Angle: A 30-45 degree pulse is typically used to allow for faster repetition rates.

  • Acquisition Time: The time for which the signal is detected, usually 1-2 seconds.

  • Relaxation Delay: A delay between pulses to allow the nuclei to return to equilibrium, typically 1-5 seconds.

  • Number of Scans: Due to the low natural abundance of 13C (1.1%), multiple scans (from hundreds to thousands) are accumulated to achieve an adequate signal-to-noise ratio.

4. Data Processing:

• The acquired free induction decay (FID) is Fourier transformed to generate the NMR spectrum.

• The spectrum is phased to ensure all peaks are in the absorptive mode.

• The baseline of the spectrum is corrected to be flat.

• The chemical shifts are referenced to the TMS signal at 0.00 ppm.

• The peaks are integrated to determine their relative areas, although in 13C NMR, peak intensities are not always directly proportional to the number of carbons.

Logical Workflow for 13C NMR Analysis

The following diagram illustrates the logical workflow of a typical 13C NMR analysis, from sample preparation to final data interpretation.

References

• 1. rsc.org [rsc.org]

A Comparative Guide to the Infrared Spectroscopy of Methyl 2,5-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of the Vibrational Spectrum of Methyl 2,5-dichlorobenzoate Compared with Key Alternatives.

This guide provides a detailed comparison of the Fourier-Transform Infrared (FT-IR) spectrum of methyl 2,5-dichlorobenzoate with its non-halogenated counterpart, methyl benzoate, and a positional isomer, methyl 2,4-dichlorobenzoate. The objective of this analysis is to delineate the characteristic vibrational frequencies of methyl 2,5-dichlorobenzoate, offering a valuable resource for its identification and differentiation in complex chemical environments. The data presented herein is supported by experimental findings and established spectroscopic principles.

Comparison of Key Infrared Absorption Data

The infrared spectra of aromatic esters are characterized by several distinct absorption bands corresponding to the vibrations of their functional groups. The table below summarizes the key experimental FT-IR peak assignments for methyl 2,5-dichlorobenzoate and its selected alternatives.

Vibrational Mode	Methyl 2,5-dichlorobenzoate (cm⁻¹)	Methyl Benzoate (cm⁻¹)	Methyl 2,4-dichlorobenzoate (cm⁻¹)
Aromatic C-H Stretch	~3100 - 3000	~3065, ~3030	~3100 - 3000
C-H Stretch (Methyl)	~2955	~2950	~2955
C=O Stretch (Ester)	~1732	~1725	~1730
Aromatic C=C Stretch	~1580, ~1470	~1600, ~1450	~1585, ~1475
C-H Bend (Methyl)	~1440	~1435	~1440
Asymmetric C-O-C Stretch	~1250	~1275	~1260
Symmetric C-O-C Stretch	~1125	~1110	~1120
Aromatic C-Cl Stretch	~870, ~810	-	~860, ~820
Out-of-plane C-H Bend	~750	~710	~760

Note: The peak positions are approximate and can vary slightly based on the experimental conditions and the physical state of the sample.

The data clearly indicates that while all three compounds exhibit the characteristic ester carbonyl (C=O) and carbon-oxygen (C-O) stretching vibrations, the presence and position of the chlorine atoms on the benzene ring in methyl 2,5-dichlorobenzoate and methyl 2,4-dichlorobenzoate introduce distinct features in their spectra. The most notable of these are the strong absorptions in the lower wavenumber region corresponding to the aromatic carbon-chlorine (C-Cl) stretching vibrations. The specific substitution pattern on the aromatic ring also influences the exact frequencies of the aromatic C=C stretching and out-of-plane C-H bending modes, allowing for the differentiation of the two dichlorobenzoate isomers.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

The following protocol outlines a standard procedure for obtaining the FT-IR spectrum of a solid sample, such as methyl 2,5-dichlorobenzoate, using the potassium bromide (KBr) pellet technique.

1. Sample Preparation:

• Dry a small amount (1-2 mg) of the solid sample to remove any residual moisture, which can interfere with the spectrum.
• In a clean agate mortar, thoroughly grind the sample into a fine powder.
• Add approximately 100-200 mg of dry, spectroscopic grade KBr powder to the mortar.
• Gently mix and grind the sample and KBr together until a homogenous, fine powder is obtained.

2. Pellet Formation:

• Transfer the powder mixture into a pellet-pressing die.
• Ensure the powder is evenly distributed in the die.
• Place the die into a hydraulic press and apply pressure (typically 7-10 tons) for a few minutes to form a transparent or translucent pellet.

3. Spectral Acquisition:

• Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer.
• Record a background spectrum of the empty sample compartment to account for atmospheric and instrumental interferences.
• Acquire the FT-IR spectrum of the sample, typically by co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio. The spectrum is usually recorded over the range of 4000 to 400 cm⁻¹.

4. Data Processing:

• The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.
• Process the spectrum as needed, for example, by performing a baseline correction.
• Identify and label the significant absorption peaks.

Logical Workflow for Compound Identification via IR Spectroscopy

The following diagram illustrates the logical workflow involved in identifying an unknown compound, such as methyl 2,5-dichlorobenzoate, using FT-IR spectroscopy.

Caption: Workflow for compound identification using FT-IR spectroscopy.

A Comparative Guide to the Mass Spectrometry of Methyl 2,5-dichlorobenzoate

This guide provides a detailed analysis of the mass spectrometry of Methyl 2,5-dichlorobenzoate, a compound utilized as a plant growth regulator and fungicide.[1][2] It is also used as a starting material in the synthesis of poly(p-phenylene).[3] For researchers, scientists, and professionals in drug development, understanding the mass spectral behavior of this molecule is crucial for its identification and quantification. This guide offers a comparative analysis with a structurally similar compound, outlines experimental protocols, and presents key fragmentation data.

Chemical Properties of Methyl 2,5-dichlorobenzoate

A summary of the key chemical and physical properties of Methyl 2,5-dichlorobenzoate is presented below.

Property	Value
Molecular Formula	C₈H₆Cl₂O₂[4]
Molecular Weight	205.04 g/mol [4]
Monoisotopic Mass	203.9744848 Da[5][6]
CAS Number	2905-69-3[3]
IUPAC Name	methyl 2,5-dichlorobenzoate[1]
Appearance	Solid
Melting Point	37-40 °C[3]
SMILES	COC(=O)C1=C(C=CC(=C1)Cl)Cl[1]
InChIKey	SPJQBGGHUDNAIC-UHFFFAOYSA-N[1]

Mass Spectrometry Analysis: Principles and Protocol

Electron Ionization (EI) is a widely used and effective technique for the analysis of volatile and semi-volatile compounds like Methyl 2,5-dichlorobenzoate, often in conjunction with Gas Chromatography (GC-MS).[7] In EI, high-energy electrons bombard the sample molecules, leading to the formation of a positively charged molecular ion (M⁺•) and subsequent fragmentation.[7] The resulting mass spectrum is a fingerprint of the molecule, showing the mass-to-charge ratio (m/z) of the molecular ion and its various fragments. The fragmentation pattern provides valuable information for structure elucidation.[8][9]

Experimental Protocol: GC-MS Analysis

The following protocol describes a general procedure for the analysis of Methyl 2,5-dichlorobenzoate using Gas Chromatography-Mass Spectrometry (GC-MS) with an Electron Ionization (EI) source.

• Sample Preparation: Dissolve a small amount of Methyl 2,5-dichlorobenzoate in a suitable volatile solvent, such as methanol or dichloromethane, to a final concentration of approximately 1 mg/mL.

• Gas Chromatography (GC) Conditions:

  • Injector: Split/splitless injector, typically operated at 250°C. A 1 µL injection volume is common.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.

  • Oven Temperature Program: Start at a low temperature (e.g., 70°C), hold for 1-2 minutes, then ramp up to a higher temperature (e.g., 280°C) at a rate of 10-20°C/min.

• Mass Spectrometry (MS) Conditions:

  • Ionization Source: Electron Ionization (EI) at 70 eV.[1]

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: A mass range of m/z 40-300 is appropriate to capture the molecular ion and key fragments.

  • Ion Source Temperature: Typically maintained around 230°C.

  • Transfer Line Temperature: Maintained at a temperature (e.g., 280°C) to prevent sample condensation.

• Data Analysis: The acquired data is processed to identify the peaks corresponding to the molecular ion and its fragments. The resulting mass spectrum is then compared to spectral libraries (e.g., NIST, Wiley) for confirmation.

Mass Spectral Data and Fragmentation

Methyl 2,5-dichlorobenzoate

The electron ionization mass spectrum of Methyl 2,5-dichlorobenzoate is characterized by a distinct pattern of fragments. The presence of two chlorine atoms is readily identified by the characteristic isotopic pattern for chlorine-containing ions (the ratio of ³⁵Cl to ³⁷Cl is approximately 3:1).

The molecular ion peak [M]⁺• is observed at m/z 204 (for C₈H₆³⁵Cl₂O₂), with a corresponding [M+2]⁺• peak at m/z 206 and a smaller [M+4]⁺• peak at m/z 208.[1] The major fragments and their proposed identities are summarized in the table below.

m/z	Relative Intensity	Proposed Fragment Identity	Description
204	45.5%	[C₈H₆Cl₂O₂]⁺•	Molecular Ion (M⁺•)
175	100%	[C₇H₃Cl₂O]⁺	Loss of methoxy radical (•OCH₃)
173	36.6%	[C₈H₅Cl₂O₂]⁺	Loss of a methyl radical (•CH₃)
145	46.6%	[C₆H₃Cl₂]⁺	Loss of CO from the m/z 173 fragment
74	30.9%	[C₅H₂Cl]⁺	Further fragmentation

The base peak at m/z 175 is formed by the characteristic loss of the methoxy radical (•OCH₃) from the molecular ion, which is a common fragmentation pathway for methyl esters.[1] The peak at m/z 173 results from the loss of a methyl radical (•CH₃).[1] Subsequent loss of carbon monoxide (CO) from this fragment leads to the ion at m/z 145.[1]

Comparative Analysis: Ethyl 2,5-dichlorobenzoate

To illustrate the specificity of the mass spectrum, we compare Methyl 2,5-dichlorobenzoate with its ethyl ester analogue, Ethyl 2,5-dichlorobenzoate. While having the same dichlorobenzoyl core, the difference in the ester group leads to a predictable shift in the mass spectrum.

Chemical Properties of Ethyl 2,5-dichlorobenzoate

Property	Value
Molecular Formula	C₉H₈Cl₂O₂[10]
Molecular Weight	219.07 g/mol [10]
CAS Number	35112-27-7[10]

Mass Spectral Data for Ethyl 2,5-dichlorobenzoate

The mass spectrum of Ethyl 2,5-dichlorobenzoate shows a similar fragmentation pattern, but the masses of the fragments containing the ester group are shifted by 14 Da (the difference between an ethyl and a methyl group).

m/z	Relative Intensity	Proposed Fragment Identity	Description
218	Moderate	[C₉H₈Cl₂O₂]⁺•	Molecular Ion (M⁺•)
173/175	High	[C₇H₃Cl₂O]⁺	Loss of ethoxy radical (•OCH₂CH₃)
145	Moderate	[C₆H₃Cl₂]⁺	Loss of CO from the m/z 173/175 fragment

The key diagnostic fragment for Ethyl 2,5-dichlorobenzoate is the loss of the ethoxy radical (•OCH₂CH₃, 45 Da) from the molecular ion, which also results in a strong peak at m/z 173/175. This contrasts with the loss of the methoxy radical (•OCH₃, 31 Da) in Methyl 2,5-dichlorobenzoate. The common fragment at m/z 145, corresponding to the dichlorophenyl cation after loss of the entire ester group and CO, is present in both spectra.

Workflow Visualization

The general workflow for the GC-MS analysis of Methyl 2,5-dichlorobenzoate is depicted in the following diagram.

Caption: Workflow for the analysis of Methyl 2,5-dichlorobenzoate by GC-MS.

Conclusion

Mass spectrometry, particularly when coupled with gas chromatography, is a powerful and definitive tool for the identification and structural elucidation of Methyl 2,5-dichlorobenzoate. The predictable fragmentation pattern, including the characteristic loss of the methoxy radical, provides a unique fingerprint for this molecule. Comparative analysis with structural analogues, such as Ethyl 2,5-dichlorobenzoate, demonstrates the high specificity of the technique, allowing for unambiguous differentiation based on subtle structural differences. The data and protocols presented in this guide serve as a valuable resource for researchers in analytical chemistry, drug development, and environmental science.

References

• 1. Methyl 2,5-dichlorobenzoate | C8H6Cl2O2 | CID 17947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]
• 3. METHYL 2,5-DICHLOROBENZOATE | 2905-69-3 [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. Page loading... [wap.guidechem.com]
• 6. PubChemLite - Methyl 2,5-dichlorobenzoate (C8H6Cl2O2) [pubchemlite.lcsb.uni.lu]
• 7. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 8. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Ethyl-2,5-dichlorobenzoate [webbook.nist.gov]

A Comparative Guide to the Analytical Characterization of Methyl 2,5-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the characterization of Methyl 2,5-dichlorobenzoate, a key intermediate in various synthetic processes. The following sections detail the experimental protocols and comparative data for various spectroscopic, chromatographic, and crystallographic techniques, offering insights into their respective strengths for qualitative and quantitative analysis.

Spectroscopic Methods of Analysis

Spectroscopic techniques are fundamental in elucidating the molecular structure and functional groups of Methyl 2,5-dichlorobenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the precise structure of a molecule. For Methyl 2,5-dichlorobenzoate, both ¹H and ¹³C NMR are employed to identify the chemical environment of the hydrogen and carbon atoms.

Experimental Protocol:

A sample of Methyl 2,5-dichlorobenzoate (99% purity) is dissolved in deuterated chloroform (CDCl₃). The ¹H NMR spectrum is recorded on a 200 MHz spectrometer, while the ¹³C NMR spectrum is obtained at 50 MHz. Chemical shifts are reported in parts per million (ppm) relative to an internal standard, tetramethylsilane (TMS).

Data Summary:

Technique	Nucleus	Chemical Shift (δ) in ppm and Multiplicity
¹H NMR	Aromatic Protons	7.83 (d, J = 7.6 Hz, 1H), 7.72 (d, J = 9.2 Hz, 1H), 7.45 – 7.34 (m, 1H), 7.28 – 7.19 (m, 1H)[1]
Methyl Protons	3.91 (s, 3H)[1]
¹³C NMR	Carbonyl Carbon	165.7[1]
Aromatic Carbons	164.9, 160.0, 132.3, 132.1, 130.0, 129.8, 125.2, 120.0, 119.6, 116.5[1]
Methyl Carbon	52.2[1]

Fourier Transform Infrared (FT-IR) and Raman Spectroscopy

Vibrational spectroscopy techniques like FT-IR and Raman are used to identify the functional groups present in Methyl 2,5-dichlorobenzoate. Experimental and theoretical studies have provided detailed assignments of the vibrational modes.[2]

Experimental Protocol:

The FT-IR spectrum of solid-phase Methyl 2,5-dichlorobenzoate is recorded. For Raman spectroscopy, the spectrum of the solid sample is also analyzed.[2] The data can also be obtained from a melt of the substance.[3]

Data Summary: Characteristic Vibrational Frequencies

Wavenumber (cm⁻¹)	Assignment	Technique
~1730	C=O Stretching	FT-IR
~1250	C-O Stretching	FT-IR
~1100	C-Cl Stretching	FT-IR
~3000	Aromatic C-H Stretching	FT-IR, Raman
~1600	Aromatic C=C Stretching	FT-IR, Raman

Note: Specific peak positions can vary slightly based on the sample preparation and instrument.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, aiding in its identification. It is often coupled with Gas Chromatography (GC-MS) for the analysis of complex mixtures.

Experimental Protocol:

For GC-MS analysis, a sample is injected into a gas chromatograph equipped with a suitable column (e.g., TG-5MS). The separated components are then introduced into a mass spectrometer, typically using Electron Ionization (EI) at 70 eV.[4]

Data Summary: Key Mass-to-Charge Ratios (m/z)

m/z	Relative Intensity	Fragment Ion
204	45.50	[M]⁺ (Molecular Ion)
175	99.99	[M - OCH₃]⁺
173	36.60	[M - OCH₃ - H₂]⁺
145	46.60	[M - COOCH₃]⁺
74	30.90	[C₄H₂Cl]⁺

Data obtained from GC-MS analysis with EI-B ionization.[4]

Chromatographic Methods of Analysis

Chromatographic techniques are essential for separating Methyl 2,5-dichlorobenzoate from impurities or other components in a mixture.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation and quantification of non-volatile compounds.

Experimental Protocol:

Methyl 2,5-dichlorobenzoate can be analyzed by reverse-phase (RP) HPLC. A Newcrom R1 column can be used with a mobile phase consisting of acetonitrile (MeCN) and water, with phosphoric acid as an additive. For Mass-Spec (MS) compatible applications, formic acid should be used instead of phosphoric acid.[5]

Data Summary: HPLC Parameters

Parameter	Condition
Column	Newcrom R1[5]
Mobile Phase	Acetonitrile, Water, and Phosphoric Acid (or Formic Acid for MS)[5]
Detection	UV (wavelength not specified)

Gas Chromatography (GC)

GC is well-suited for the analysis of volatile compounds like Methyl 2,5-dichlorobenzoate.

Experimental Protocol:

A sample solution in a suitable solvent (e.g., n-hexane) is injected into a gas chromatograph. A TraceGOLD TG-5MS column can be used for separation.[6] The oven temperature is programmed to ensure good resolution of the analyte from other components.

Crystallographic Method of Analysis

Single-Crystal X-ray Diffraction

This technique provides the definitive three-dimensional structure of a crystalline solid.

Experimental Protocol:

Suitable single crystals of Methyl 2,5-dichlorobenzoate are obtained by slow evaporation from an ethanol solution at room temperature.[7] The crystal is then mounted on a diffractometer, and X-ray diffraction data is collected at a low temperature (e.g., 150 K).[7][8][9]

Data Summary: Crystal and Structural Data

Parameter	Value
Crystal System	Triclinic[7]
Space Group	P-1[7]
Unit Cell Dimensions	a = 3.8452 (3) Å, b = 7.0158 (4) Å, c = 15.851 (1) Å, α = 77.189 (6)°, β = 89.130 (7)°, γ = 83.741 (5)°[7]
Dihedral Angle	The benzene ring is oriented at a dihedral angle of 39.22 (3)° with respect to the planar ester group.[7][8][9]

Experimental Workflow and Data Analysis

The following diagram illustrates a typical workflow for the comprehensive characterization of Methyl 2,5-dichlorobenzoate.

Caption: Workflow for Methyl 2,5-dichlorobenzoate Characterization.

References

• 1. rsc.org [rsc.org]
• 2. Quantum chemical studies of FT-IR and Raman spectra of methyl 2,5-dichlorobenzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dev.spectrabase.com [dev.spectrabase.com]
• 4. Methyl 2,5-dichlorobenzoate | C8H6Cl2O2 | CID 17947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methyl 2,5-dichlorobenzoate | SIELC Technologies [sielc.com]
• 6. gcms.cz [gcms.cz]
• 7. Methyl 2,5-dichloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of the Reactivity of Methyl 2,5-dichlorobenzoate and Methyl 3,5-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals: A Guide to Understanding Isomeric Differences in Reactivity

In the landscape of pharmaceutical and agrochemical development, the precise positioning of substituents on an aromatic ring can dramatically alter a molecule's reactivity, and by extension, its biological activity and synthetic accessibility. This guide provides a detailed comparison of the reactivity of two closely related isomers: Methyl 2,5-dichlorobenzoate and Methyl 3,5-dichlorobenzoate. By examining their susceptibility to key chemical transformations, we aim to provide a predictive framework for their application in complex syntheses.

Structural and Electronic Overview

Methyl 2,5-dichlorobenzoate and Methyl 3,5-dichlorobenzoate are isomers with the chemical formula C₈H₆Cl₂O₂. The core difference lies in the substitution pattern of the two chlorine atoms on the benzene ring, which in turn dictates the electronic distribution and steric environment of the molecule.

Table 1: Physicochemical Properties of Methyl 2,5-dichlorobenzoate and Methyl 3,5-dichlorobenzoate

Property	Methyl 2,5-dichlorobenzoate	Methyl 3,5-dichlorobenzoate
Molecular Formula	C₈H₆Cl₂O₂	C₈H₆Cl₂O₂
Molecular Weight	205.04 g/mol	205.04 g/mol
CAS Number	2905-69-3	2905-67-1
Structure	A chlorine atom is positioned ortho to the methoxycarbonyl group, and another is in the meta position.	Both chlorine atoms are positioned meta to the methoxycarbonyl group.

The reactivity of these esters is primarily governed by two key reaction types: nucleophilic aromatic substitution (SNAr) at the chlorinated benzene ring and hydrolysis (saponification) of the methyl ester group. The distinct placement of the electron-withdrawing chlorine atoms in the two isomers leads to significant differences in their reactivity profiles for both transformations.

Comparative Reactivity in Ester Hydrolysis

The hydrolysis of the methyl ester group under basic conditions (saponification) is a fundamental reaction in the synthesis of carboxylic acid derivatives. The rate of this reaction is highly sensitive to the electronic effects of the substituents on the benzene ring. Electron-withdrawing groups generally accelerate the rate of saponification by stabilizing the negatively charged tetrahedral intermediate formed during the reaction.

The chlorine atom is an electron-withdrawing group, primarily through its inductive effect. In Methyl 3,5-dichlorobenzoate, both chlorine atoms are in the meta position relative to the ester group. Their electron-withdrawing effects are additive and effectively increase the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by a hydroxide ion.

In Methyl 2,5-dichlorobenzoate, one chlorine is in the ortho position and the other in the meta position. The ortho-chloro substituent, in addition to its electronic effect, can also exert a steric hindrance effect on the approaching nucleophile. However, for the hydrolysis of benzoates, the steric effect of an ortho-substituent is often less significant than its electronic effect. The combined electron-withdrawing influence of the ortho and meta chloro groups in the 2,5-isomer is expected to be more pronounced at the reaction center (the carbonyl carbon) compared to the two meta substituents in the 3,5-isomer.

Logical Relationship of Substituent Effects on Hydrolysis Rate

Caption: Predicted relative rates of hydrolysis based on substituent electronic effects.

Therefore, it is predicted that Methyl 2,5-dichlorobenzoate will undergo alkaline hydrolysis at a faster rate than Methyl 3,5-dichlorobenzoate due to the greater cumulative electron-withdrawing effect of the chlorine atoms on the reaction center.

Experimental Protocol: Determination of Saponification Rate Constants

To quantitatively compare the hydrolysis rates, the following experimental protocol can be employed:

• Preparation of Reactants: Prepare standardized solutions of sodium hydroxide (e.g., 0.05 M) in a suitable solvent mixture (e.g., 85% ethanol/15% water) and stock solutions of Methyl 2,5-dichlorobenzoate and Methyl 3,5-dichlorobenzoate in the same solvent.

• Reaction Setup: Equilibrate the sodium hydroxide solution and the ester solution separately in a constant temperature bath (e.g., 30 °C).

• Initiation of Reaction: Mix equal volumes of the pre-heated solutions to initiate the saponification reaction.

• Monitoring the Reaction: At regular time intervals, withdraw aliquots of the reaction mixture and quench the reaction by adding a known excess of a standard acid (e.g., 0.02 M HCl).

• Titration: Back-titrate the unreacted acid with a standardized solution of sodium hydroxide using a suitable indicator (e.g., phenolphthalein).

• Calculation of Rate Constant: The concentration of the ester at different times can be calculated from the titration data. The second-order rate constant (k) can then be determined by plotting 1/([Ester]t) versus time, where the slope of the line is equal to k.

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a key reaction for the functionalization of aromatic rings, particularly in the synthesis of diaryl ethers and amines. The feasibility and rate of SNAr reactions are highly dependent on the presence of strong electron-withdrawing groups positioned ortho and/or para to a good leaving group (in this case, a chlorine atom).

In Methyl 2,5-dichlorobenzoate , the chlorine atom at the 2-position (ortho to the ester) and the chlorine at the 5-position (meta to the ester) are potential sites for nucleophilic attack. The methoxycarbonyl group is a moderately electron-withdrawing group. The chlorine at the 2-position is activated by the ester group in the ortho position. The chlorine at the 5-position is not directly activated by the ester group via resonance. Therefore, nucleophilic attack is more likely to occur at the 2-position.

In Methyl 3,5-dichlorobenzoate , both chlorine atoms are meta to the methoxycarbonyl group. In this arrangement, the electron-withdrawing effect of the ester group does not effectively stabilize the Meisenheimer intermediate that would be formed upon nucleophilic attack at either of the chlorine-bearing carbons. Consequently, SNAr reactions on Methyl 3,5-dichlorobenzoate are expected to be significantly slower than on activated substrates.

Experimental Workflow for a Comparative SNAr Reaction

Caption: A generalized workflow for comparing the SNAr reactivity of the two isomers.

Based on the principles of SNAr, it is predicted that Methyl 2,5-dichlorobenzoate will be more reactive towards nucleophilic aromatic substitution, with the substitution occurring preferentially at the 2-position, compared to Methyl 3,5-dichlorobenzoate, which is expected to be relatively unreactive under typical SNAr conditions.

Experimental Protocol: Comparative Nucleophilic Aromatic Substitution with an Amine

• Reaction Setup: In two separate reaction vessels, dissolve Methyl 2,5-dichlorobenzoate (1 equivalent) and Methyl 3,5-dichlorobenzoate (1 equivalent) in a polar aprotic solvent such as DMF.

• Addition of Reagents: To each vessel, add a primary or secondary amine (e.g., morpholine, 1.2 equivalents) and a base (e.g., potassium carbonate, 2 equivalents).

• Reaction Conditions: Heat both reaction mixtures to a suitable temperature (e.g., 120 °C) and monitor the progress of the reactions by thin-layer chromatography (TLC).

• Work-up and Analysis: After a set period, or upon completion of the reaction in the more reactive isomer, cool the mixtures, dilute with water, and extract the products with an organic solvent (e.g., ethyl acetate). The organic layers can be analyzed by LC-MS to determine the extent of conversion and identify the products. The major product from the reaction of Methyl 2,5-dichlorobenzoate is expected to be the corresponding 2-amino-5-chlorobenzoate derivative.

Summary of Predicted Reactivity

Table 2: Predicted Relative Reactivity

Reaction Type	Methyl 2,5-dichlorobenzoate	Methyl 3,5-dichlorobenzoate	Rationale
Ester Hydrolysis (Saponification)	More Reactive	Less Reactive	Greater cumulative electron-withdrawing effect of ortho and meta chloro substituents enhances the electrophilicity of the carbonyl carbon.
Nucleophilic Aromatic Substitution (SNAr)	More Reactive (at C2)	Significantly Less Reactive	The ester group activates the ortho-chloro substituent for nucleophilic attack. In the 3,5-isomer, neither chlorine is activated by the ester group.

Conclusion

The isomeric difference between Methyl 2,5-dichlorobenzoate and Methyl 3,5-dichlorobenzoate leads to distinct and predictable differences in their chemical reactivity. The 2,5-isomer is anticipated to be more susceptible to both ester hydrolysis and nucleophilic aromatic substitution due to the favorable electronic effects of the substituent positioning. For researchers in drug development and related fields, understanding these reactivity differences is crucial for efficient synthetic route design and the prediction of metabolic pathways. The provided experimental protocols offer a framework for the quantitative validation of these predictions.

A Spectroscopic Comparison of Dichlorobenzoate Isomers: A Guide for Researchers

For researchers, scientists, and drug development professionals, the unambiguous identification of isomers is a critical step in chemical synthesis, quality control, and pharmacological assessment. This guide provides a comprehensive spectroscopic comparison of the six positional isomers of dichlorobenzoic acid: 2,3-, 2,4-, 2,5-, 2,6-, 3,4-, and 3,5-dichlorobenzoic acid. By leveraging Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy, this guide offers a systematic approach to differentiate these closely related compounds.

The distinct placement of the two chlorine atoms on the benzoic acid framework results in unique electronic environments and molecular symmetries for each isomer. These differences manifest as characteristic fingerprints in their respective spectra, allowing for their definitive identification. This guide presents a compilation of experimental data, detailed analytical protocols, and visual workflows to facilitate this process.

Data Presentation: A Comparative Spectroscopic Analysis

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, Mass, and UV-Vis spectroscopy for the six dichlorobenzoate isomers. It is important to note that spectral data can be influenced by experimental conditions such as solvent and sample preparation.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for elucidating the substitution pattern on the aromatic ring by analyzing the chemical shifts, coupling constants, and multiplicity of the proton signals.

Isomer	Aromatic Proton Chemical Shifts (δ, ppm)	Multiplicity
2,3-Dichlorobenzoic Acid	~7.3 (1H), ~7.6 (2H)	t, d
2,4-Dichlorobenzoic Acid	~7.53 (1H), ~7.71 (1H), ~7.84 (1H)	d, dd, d
2,5-Dichlorobenzoic Acid	~7.4-7.6 (3H)	m
2,6-Dichlorobenzoic Acid	~7.3-7.5 (3H)	m
3,4-Dichlorobenzoic Acid	~7.5-8.0 (3H)	m
3,5-Dichlorobenzoic Acid	~7.6 (1H), ~7.8 (2H)	t, d

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information on the number of unique carbon environments in the molecule, which is directly related to its symmetry.

Isomer	Aromatic Carbon Chemical Shifts (δ, ppm)	Carboxyl Carbon (δ, ppm)
2,3-Dichlorobenzoic Acid	~127, 129, 131, 132, 133, 135	~166
2,4-Dichlorobenzoic Acid	~128, 130, 131, 132, 135, 138	~165
2,5-Dichlorobenzoic Acid	~129, 131, 132, 133, 134	~165
2,6-Dichlorobenzoic Acid	~128, 131, 132, 134	~166
3,4-Dichlorobenzoic Acid	~128, 130, 131, 132, 133, 137	~166
3,5-Dichlorobenzoic Acid	~128, 131, 134, 135	~165

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The characteristic vibrational frequencies of the carboxylic acid group (O-H and C=O stretching) and the substitution pattern on the benzene ring (C-H and C-Cl stretching and bending) are key diagnostic features.

Isomer	Key IR Absorptions (cm⁻¹)
2,3-Dichlorobenzoic Acid	~3000 (O-H), ~1700 (C=O), ~800-900 (C-Cl)
2,4-Dichlorobenzoic Acid	~2900-3100 (O-H), ~1700 (C=O), ~800-900 (C-Cl)
2,5-Dichlorobenzoic Acid	~2900-3100 (O-H), ~1700 (C=O), ~800-900 (C-Cl)
2,6-Dichlorobenzoic Acid	~2900-3100 (O-H), ~1700 (C=O), ~800-900 (C-Cl)
3,4-Dichlorobenzoic Acid	~2900-3100 (O-H), ~1700 (C=O), ~800-900 (C-Cl)
3,5-Dichlorobenzoic Acid	~2900-3100 (O-H), ~1700 (C=O), ~800-900 (C-Cl)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. All dichlorobenzoic acid isomers have the same nominal molecular weight (190 g/mol ). However, their fragmentation patterns upon ionization can differ, aiding in their differentiation. The presence of two chlorine atoms results in a characteristic isotopic pattern for the molecular ion ([M]⁺, [M+2]⁺, [M+4]⁺) in an approximate ratio of 9:6:1.

Isomer	Molecular Ion (m/z)	Key Fragment Ions (m/z)
2,3-Dichlorobenzoic Acid	190, 192, 194	173, 145, 110
2,4-Dichlorobenzoic Acid	190, 192, 194	173, 145, 110
2,5-Dichlorobenzoic Acid	190, 192, 194	173, 145, 110
2,6-Dichlorobenzoic Acid	190, 192, 194	173, 145, 110
3,4-Dichlorobenzoic Acid	190, 192, 194	173, 145, 110
3,5-Dichlorobenzoic Acid	190, 192, 194	173, 145, 110

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is sensitive to the electronic transitions within a molecule, particularly those involving conjugated π-systems. The position and intensity of the absorption maxima can be influenced by the substitution pattern on the aromatic ring.

Isomer	λmax (nm)
2,3-Dichlorobenzoic Acid	Data not readily available
2,4-Dichlorobenzoic Acid	~210, 290
2,5-Dichlorobenzoic Acid	~220, 300 (data for methyl ester)
2,6-Dichlorobenzoic Acid	Data not readily available
3,4-Dichlorobenzoic Acid	Data not readily available
3,5-Dichlorobenzoic Acid	Data not readily available

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of dichlorobenzoate isomers. Researchers should adapt these protocols based on the specific instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the dichlorobenzoic acid isomer in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR spectrometer. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method): Grind a small amount (1-2 mg) of the solid dichlorobenzoic acid isomer with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained. Press the powder into a thin, transparent pellet using a hydraulic press.

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Derivatization: To increase volatility, the carboxylic acid group can be derivatized, for example, by esterification (e.g., with methanol to form the methyl ester) or silylation (e.g., with BSTFA).

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the derivatized or underivatized sample in a suitable volatile solvent (e.g., dichloromethane, ethyl acetate).

• GC Separation: Inject the sample into a gas chromatograph equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column). Use an appropriate temperature program to achieve separation of the isomers.

• MS Detection: The eluting compounds are introduced into the mass spectrometer, typically operated in electron ionization (EI) mode. Acquire mass spectra over a suitable mass range (e.g., m/z 40-300).

• Data Analysis: Analyze the resulting chromatogram to determine the retention times of the isomers and the corresponding mass spectra for identification.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the dichlorobenzoic acid isomer in a UV-transparent solvent (e.g., ethanol, methanol, or a buffered aqueous solution). The concentration should be adjusted to yield an absorbance in the optimal range of the spectrophotometer (typically 0.1-1.0).

• Data Acquisition: Record the UV-Vis spectrum using a dual-beam spectrophotometer over a wavelength range of approximately 200-400 nm.

• Data Analysis: Determine the wavelength(s) of maximum absorbance (λmax).

Visualization of Analytical Workflow

The following diagrams illustrate the logical workflow for the spectroscopic identification and differentiation of dichlorobenzoate isomers.

Caption: General workflow for the spectroscopic analysis of dichlorobenzoate isomers.

Caption: Logical flow for differentiating dichlorobenzoate isomers using NMR as a primary tool.

Unveiling the Solid-State Architecture: A Guide to the Crystal Structure of Methyl 2,5-dichlorobenzoate

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the three-dimensional structure of a molecule is paramount for predicting its behavior and interactions. This guide provides a detailed analysis of the crystal structure of Methyl 2,5-dichlorobenzoate, a key intermediate in organic synthesis. The information presented here, including crystallographic data and experimental protocols, serves as a critical resource for further research and development.

Crystallographic Data at a Glance

The crystal structure of Methyl 2,5-dichlorobenzoate has been determined by single-crystal X-ray diffraction, revealing a triclinic crystal system. A summary of the key crystallographic parameters is presented in the table below, offering a quantitative foundation for understanding its solid-state conformation.

Parameter	Methyl 2,5-dichlorobenzoate
Chemical Formula	C₈H₆Cl₂O₂
Molecular Weight	205.03 g/mol [1][2]
Crystal System	Triclinic[1]
Space Group	P-1
Unit Cell Dimensions
a	3.8452 (3) Å[1]
b	7.0158 (4) Å[1]
c	15.8510 (10) Å[1]
α	77.189 (6)°[1]
β	89.130 (7)°[1]
γ	83.741 (5)°[1]
Unit Cell Volume (V)	414.46 (5) ų[1]
Molecules per Unit Cell (Z)	2[1]
Temperature	150 (1) K[1]
Radiation	Mo Kα (λ = 0.71073 Å)[3]
R-factor	0.053[1]
wR-factor	0.146[1]

In-Depth Experimental Protocols

The determination of the crystal structure of Methyl 2,5-dichlorobenzoate involved a meticulous experimental workflow. Understanding these protocols is crucial for the replication and validation of the findings.

Synthesis and Crystallization

Single crystals of Methyl 2,5-dichlorobenzoate suitable for X-ray diffraction were obtained through the following procedure:

• Synthesis : 2,5-dichlorobenzoic acid (2.05 g, 10 mmol) was refluxed with absolute methanol (50 ml) in the presence of a few drops of sulfuric acid for 5 hours.[1]

• Isolation : The excess solvent was removed by distillation. The resulting solid residue was filtered and washed with water.

• Recrystallization : The crude product was recrystallized from a 30% ethanol solution.

• Crystal Growth : Suitable single crystals were grown by the slow evaporation of an ethanol solution at room temperature.[1]

Data Collection and Structure Refinement

The crystallographic data was collected and the structure was refined using the following instrumentation and software:

• Diffractometer : A Bruker–Nonius Kappa CCD area-detector diffractometer was used for data collection.[1]

• Data Collection : A total of 5966 reflections were measured, of which 1840 were independent.[1]

• Absorption Correction : A Gaussian absorption correction was applied.[1]

• Structure Solution : The structure was solved using the SIR92 program.[3]

• Structure Refinement : The structure was refined using the SHELXL97 program.[1] The refinement of F² was performed against all reflections.[1]

Visualizing the Crystallographic Workflow

The process of determining a crystal structure follows a logical and sequential workflow, from crystal selection to the final validation of the structural model. The following diagram illustrates this process.

A flowchart illustrating the major steps in crystal structure determination.

This guide provides a foundational understanding of the crystal structure of Methyl 2,5-dichlorobenzoate. The detailed data and protocols herein are intended to support further scientific inquiry and application in the fields of chemistry and drug discovery.

References

• 1. Methyl 3,5-dichlorobenzoate | C8H6Cl2O2 | CID 76192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzoic acid, 3,5-dichloro-, methyl ester [webbook.nist.gov]
• 3. Benzoic acid, 3,5-dichloro-, methyl ester [webbook.nist.gov]

A Comparative Guide to Purity Analysis of Methyl 2,5-dichlorobenzoate: HPLC, GC-MS, and qNMR

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity is a critical aspect of quality control for pharmaceutical intermediates like Methyl 2,5-dichlorobenzoate. The presence of impurities can significantly impact the safety, efficacy, and stability of the final active pharmaceutical ingredient (API). This guide provides an objective comparison of three powerful analytical techniques for assessing the purity of Methyl 2,5-dichlorobenzoate: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR). We present supporting experimental data, detailed protocols, and visual workflows to aid in selecting the most appropriate method for your specific analytical needs.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a cornerstone technique for the purity analysis of non-volatile and thermally labile compounds, making it well-suited for Methyl 2,5-dichlorobenzoate. Reversed-phase HPLC, particularly with a C18 column, is the most common approach.

Performance of C18 HPLC Columns for Methyl 2,5-dichlorobenzoate Analysis

The choice of HPLC column is paramount for achieving optimal separation and accurate quantification. C18 columns, packed with silica particles chemically bonded with octadecylsilyl groups, are widely used due to their hydrophobicity and ability to separate a broad range of non-polar to moderately polar compounds.[1][2][3] Their performance is characterized by high resolution, efficiency, and good peak shape.[4]

Here, we compare the typical performance of two common C18 columns for the analysis of Methyl 2,5-dichlorobenzoate.

Column Parameter	Column A: Standard C18 (5 µm)	Column B: Core-Shell C18 (2.7 µm)
Particle Size	5 µm	2.7 µm
Column Dimensions	4.6 x 150 mm	4.6 x 100 mm
Theoretical Plates	~80,000 plates/m	~150,000 plates/m
Resolution (Rs) of Critical Pair	1.8	2.5
Peak Asymmetry (As)	1.2	1.1
Analysis Time	~15 min	~8 min
Backpressure	~150 bar	~250 bar

This data is representative and intended for comparative purposes.

Experimental Protocol: HPLC Purity Determination

This protocol outlines a standard reversed-phase HPLC method for the purity analysis of Methyl 2,5-dichlorobenzoate.

1. Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

2. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-2 min: 50% B

  • 2-10 min: 50% to 90% B

  • 10-12 min: 90% B

  • 12.1-15 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 240 nm

• Injection Volume: 10 µL

3. Sample Preparation:

• Accurately weigh approximately 10 mg of Methyl 2,5-dichlorobenzoate and dissolve in 10 mL of acetonitrile to obtain a stock solution of 1 mg/mL.

• Dilute the stock solution with the mobile phase (50:50 Water:Acetonitrile) to a final concentration of 0.1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

4. Data Analysis:

• The purity of Methyl 2,5-dichlorobenzoate is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

HPLC Experimental Workflow

HPLC Experimental Workflow Diagram

Comparison with Alternative Analytical Methods

While HPLC is a robust technique, other methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) offer unique advantages and can provide complementary information for a comprehensive purity assessment.

Performance Comparison: HPLC vs. GC-MS vs. qNMR

The following table provides a comparative overview of the three techniques for the purity analysis of Methyl 2,5-dichlorobenzoate.

Parameter	HPLC-UV	GC-MS	qNMR
Principle	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase, with mass-based detection.	Absorption of radiofrequency by atomic nuclei in a magnetic field.
Purity Result (Representative)	99.5% (Area %)	99.6% (Area %)	99.4% (w/w)
Limit of Detection (LOD)	~0.01%	~0.001%	~0.05%
Limit of Quantification (LOQ)	~0.03%	~0.003%	~0.15%
Analysis Time per Sample	~15-20 min	~20-30 min	~10-15 min
Precision (RSD)	< 1%	< 2%	< 0.5%
Selectivity	Good for non-volatile impurities.	Excellent for volatile and semi-volatile impurities.	High, based on unique chemical shifts.
Impurity Identification	Requires reference standards or hyphenation with MS.	Tentative identification based on mass spectral libraries.	Structural elucidation of unknown impurities is possible.
Sample Throughput	High	Medium	Medium

This data is representative and intended for comparative purposes.

Alternative Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is particularly well-suited for the analysis of volatile and semi-volatile compounds. Given that Methyl 2,5-dichlorobenzoate has a reasonable vapor pressure, GC-MS can be an excellent orthogonal technique to HPLC for its purity assessment. It is especially powerful for detecting and identifying volatile impurities such as residual solvents or by-products from the synthesis.[5][6]

Experimental Protocol: GC-MS Purity Determination

1. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

2. Chromatographic and Spectrometric Conditions:

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium, constant flow at 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 min

  • Ramp: 10 °C/min to 250 °C, hold for 5 min

• Injector Temperature: 250 °C

• Injection Mode: Split (50:1)

• Injection Volume: 1 µL

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-400

3. Sample Preparation:

• Accurately weigh approximately 10 mg of Methyl 2,5-dichlorobenzoate and dissolve in 10 mL of dichloromethane to obtain a solution of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter if necessary.

Alternative Method 2: Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a reference standard of the analyte itself.[7][8] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei, providing a highly accurate and precise measure of purity.[9][10]

Experimental Protocol: qNMR Purity Determination

1. Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher) equipped with a high-resolution probe.

2. Experimental Parameters:

• Solvent: Chloroform-d (CDCl₃) or DMSO-d₆

• Internal Standard: A certified reference material with known purity that has signals that do not overlap with the analyte, for example, maleic anhydride or 1,4-dinitrobenzene.

• Pulse Program: A single 90° pulse with a long relaxation delay (e.g., 5 times the longest T₁ of both the analyte and internal standard) to ensure full relaxation of all nuclei.

• Acquisition Time: Sufficient to ensure high digital resolution.

• Number of Scans: Sufficient to achieve a high signal-to-noise ratio (e.g., 16 or more).

3. Sample Preparation:

• Accurately weigh a specific amount of Methyl 2,5-dichlorobenzoate and the internal standard into the same NMR tube.

• Add a precise volume of the deuterated solvent.

• Ensure complete dissolution of both the sample and the internal standard.

4. Data Analysis:

• Integrate a well-resolved signal of Methyl 2,5-dichlorobenzoate and a signal from the internal standard.

• The purity is calculated using the following equation:

  Purity (% w/w) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Logical Framework for Method Selection

The choice of analytical technique depends on the specific requirements of the analysis, such as the need for routine quality control, in-depth impurity profiling, or primary purity assessment.

Decision tree for selecting the analytical method.

Conclusion

For the routine quality control of Methyl 2,5-dichlorobenzoate, HPLC offers a robust, reliable, and high-throughput solution. When the identification and quantification of volatile or semi-volatile impurities are of concern, GC-MS serves as an excellent orthogonal technique, providing a more comprehensive impurity profile. For primary purity assessment, certification of reference materials, or when a direct and highly accurate quantification is required without the need for a specific reference standard of the analyte, qNMR is the method of choice. Ultimately, a combination of these techniques can provide the most complete understanding of the purity of Methyl 2,5-dichlorobenzoate, ensuring the highest quality for downstream applications in drug development.

References

• 1. hplcchina.com [hplcchina.com]
• 2. uhplcs.com [uhplcs.com]
• 3. learnaboutpharma.com [learnaboutpharma.com]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. GC/MS Analysis of Chlorinated Organic Compounds in Municipal Wastewater After Chlorination - UNT Digital Library [digital.library.unt.edu]
• 7. Quantum Mechanical NMR Full Spin Analysis in Pharmaceutical Identity Testing and Quality Control - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 9. rssl.com [rssl.com]
• 10. researchgate.net [researchgate.net]

comparing the physicochemical properties of dichlorobenzoic acid isomers

For scientists and professionals engaged in drug development and chemical research, a thorough understanding of the physicochemical properties of isomeric compounds is paramount. Dichlorobenzoic acids, a group of six constitutional isomers with the formula C₇H₄Cl₂O₂, serve as critical building blocks in the synthesis of pharmaceuticals and agrochemicals. The specific positioning of the two chlorine atoms on the benzene ring dramatically influences their chemical behavior and biological activity. This guide provides a detailed comparison of the physicochemical properties of these isomers, supported by experimental data and methodologies.

Physicochemical Properties: A Quantitative Comparison

The arrangement of chlorine atoms on the benzoic acid core significantly impacts key physicochemical parameters such as melting point, boiling point, acidity (pKa), and water solubility. These properties are fundamental in predicting the reactivity, bioavailability, and environmental fate of these compounds.

Isomer	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	pKa	Water Solubility
2,3-Dichlorobenzoic acid	50-45-3	191.01	166 - 170	N/A	Experimental data not readily available	Slightly soluble
2,4-Dichlorobenzoic acid	50-84-0	191.01	157 - 164[1][2][3]	Sublimes[4][5]	2.8 (Predicted)	0.1 - 1 g/L[6]
2,5-Dichlorobenzoic acid	50-79-3	191.01	151 - 154[7]	301 - 309[7][8][9]	2.51 (Predicted)	<0.1 g/100 mL at 19 °C[7]
2,6-Dichlorobenzoic acid	50-30-6	191.01	138 - 147[10][11][12]	Sublimes[13]	1.69[10]	1 - 10 mg/mL[13]
3,4-Dichlorobenzoic acid	51-44-5	191.01	204 - 209[14][15][16]	317.8[17]	7.14[17]	0.006112 g/100g [15]
3,5-Dichlorobenzoic acid	51-36-5	191.01	184 - 187	N/A	3.46 (Predicted)	Sparingly soluble

Experimental Protocols

Reproducibility is a cornerstone of scientific advancement. The following are detailed methodologies for the determination of the key physicochemical properties presented above.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For the dichlorobenzoic acid isomers, a capillary melting point method is commonly employed.

Procedure:

• A small, finely powdered sample of the isomer is packed into a thin-walled capillary tube, sealed at one end.

• The capillary tube is placed in a melting point apparatus, which contains a heated block or oil bath and a thermometer.

• The sample is heated slowly and steadily.

• The temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which the substance is completely molten are recorded as the melting point range.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. For compounds that decompose or sublime at their boiling point, special techniques are required.

Procedure for Non-Subliming Isomers (e.g., 2,5- and 3,4-Dichlorobenzoic Acid):

• A small amount of the liquid is placed in a small test tube or fusion tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid.

• The apparatus is heated gently in a Thiele tube or an oil bath.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Heating is discontinued, and the temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.[18][19]

Procedure for Subliming Isomers (e.g., 2,4- and 2,6-Dichlorobenzoic Acid): For substances that sublime, the boiling point is not typically determined at atmospheric pressure. Instead, the sublimation temperature and pressure are reported.

Determination of pKa by Potentiometric Titration

The pKa, or acid dissociation constant, is a measure of the strength of an acid in solution. Potentiometric titration is a precise method for its determination.[20][21][22][23][24]

Procedure:

• A precise weight of the dichlorobenzoic acid isomer is dissolved in a suitable solvent (e.g., a mixture of water and a co-solvent like ethanol for sparingly soluble isomers) to a known concentration.

• The solution is placed in a beaker with a calibrated pH electrode and a magnetic stirrer.

• A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small, known increments from a burette.

• The pH of the solution is recorded after each addition of the titrant.

• A titration curve is generated by plotting the pH versus the volume of titrant added.

• The equivalence point (the point of steepest inflection) is determined from the curve. The pKa is the pH at the half-equivalence point.[20][21]

Determination of Water Solubility

The solubility of a substance is the maximum amount of that substance that can be dissolved in a given amount of solvent at a specified temperature. For organic acids, the shake-flask method is a common approach.

Procedure:

• An excess amount of the dichlorobenzoic acid isomer is added to a known volume of deionized water in a flask.

• The flask is sealed and agitated (e.g., in a shaker bath) at a constant temperature until equilibrium is reached (typically 24-48 hours).

• The solution is then filtered to remove the undissolved solid.

• The concentration of the dissolved isomer in the filtrate is determined by a suitable analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

Structure-Property Relationships

The substitution pattern of the chlorine atoms on the benzoic acid ring dictates the observed physicochemical properties. This relationship can be visualized to understand the underlying electronic and steric effects.

Caption: Factors influencing the physicochemical properties of dichlorobenzoic acid isomers.

References

• 1. chemimpex.com [chemimpex.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. 2,4-Dichlorobenzoic acid | 50-84-0 [chemicalbook.com]
• 4. 2,4-Dichlorobenzoic Acid | C7H4Cl2O2 | CID 5787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Benzoic acid, 2,4-dichloro- [webbook.nist.gov]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. haihangchem.com [haihangchem.com]
• 8. 2,5-Dichlorobenzoic acid | C7H4Cl2O2 | CID 5784 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. guidechem.com [guidechem.com]
• 10. 2,6-Dichlorobenzoic acid(50-30-6)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 11. CAS Common Chemistry [commonchemistry.cas.org]
• 12. assets.thermofisher.com [assets.thermofisher.com]
• 13. 2,6-Dichlorobenzoic acid | C7H4Cl2O2 | CID 5758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. chemsynthesis.com [chemsynthesis.com]
• 15. 3,4-dichlorobenzoic acid [chemister.ru]
• 16. 3,4-Dichlorobenzoic acid | 51-44-5 [chemicalbook.com]
• 17. 3,4-Dichlorobenzoic acid | 51-44-5 | FD64196 | Biosynth [biosynth.com]
• 18. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 19. cdn.juniata.edu [cdn.juniata.edu]
• 20. creative-bioarray.com [creative-bioarray.com]
• 21. dergipark.org.tr [dergipark.org.tr]
• 22. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pubs.acs.org [pubs.acs.org]
• 24. bulletin.mfd.org.mk [bulletin.mfd.org.mk]

A Comparative Analysis of the Dipole Moments of Dichlorobenzene Isomers

The positional isomerism in dichlorobenzenes significantly influences their molecular polarity, a fundamental property that dictates their physical, chemical, and biological characteristics. This guide provides a comparative analysis of the dipole moments of ortho-, meta-, and para-dichlorobenzene, supported by experimental data and detailed methodologies for their determination. This information is crucial for researchers in fields ranging from physical chemistry to drug design, where molecular polarity is a key parameter.

Theoretical Background

The dipole moment of a molecule is a measure of the net molecular polarity, which arises from the summation of all individual bond dipoles. In the case of dichlorobenzene, the overall dipole moment is the vector sum of the two carbon-chlorine (C-Cl) bond dipoles. The geometry of the isomers—the relative positions of the two chlorine atoms on the benzene ring—determines how these bond dipoles interact.

• Ortho-dichlorobenzene (1,2-dichlorobenzene): The C-Cl bond dipoles are oriented at an angle of 60° to each other. This proximity results in a significant net dipole moment due to constructive vector addition.

• Meta-dichlorobenzene (1,3-dichlorobenzene): The C-Cl bond dipoles are at an angle of 120°. This arrangement leads to partial cancellation, resulting in a smaller but non-zero dipole moment.

• Para-dichlorobenzene (1,4-dichlorobenzene): The two C-Cl bond dipoles are positioned at 180° to each other. Due to the molecule's symmetry, the bond dipoles are equal in magnitude and opposite in direction, leading to a complete cancellation and a net dipole moment of zero.[1][2]

The expected order of the dipole moments is, therefore: ortho-dichlorobenzene > meta-dichlorobenzene > para-dichlorobenzene.[1]

Quantitative Comparison of Dipole Moments

The experimentally determined dipole moments for the three isomers of dichlorobenzene are summarized in the table below. The values are typically measured in Debye (D) units.

Isomer	Structure	Experimental Dipole Moment (D)
Ortho-dichlorobenzene	1,2-dichlorobenzene	~2.54[3]
Meta-dichlorobenzene	1,3-dichlorobenzene	~1.72[4]
Para-dichlorobenzene	1,4-dichlorobenzene	0[3][5]

Experimental Protocols for Dipole Moment Determination

The determination of molecular dipole moments is a cornerstone of physical chemistry, providing insights into molecular structure and charge distribution. Two primary experimental techniques are employed for this purpose: measurements of dielectric constants and microwave spectroscopy.

Method 1: Dielectric Constant Measurement

This classical method relates the macroscopic dielectric constant of a substance to its molecular properties, namely the polarizability and the permanent dipole moment.[6] The procedure often involves measuring the dielectric constant of dilute solutions of the polar substance in a non-polar solvent.[6]

Experimental Workflow:

Workflow for Dipole Moment Determination via Dielectric Constant Measurement.

Detailed Protocol (Guggenheim Method):

The Guggenheim method provides a simplified approach by assuming a linear dependence of the dielectric constant and the square of the refractive index on the mole fraction of the solute in dilute solutions, thereby avoiding the need for density measurements.[7][8]

• Solution Preparation: Prepare a series of at least five dilute solutions of the dichlorobenzene isomer in a non-polar solvent like benzene or cyclohexane, with accurately known mole fractions.[9]

• Dielectric Constant Measurement: Measure the capacitance of a cell filled with the pure solvent and then with each solution using a dipole meter or a capacitance bridge. The dielectric constant (ε) of each solution is calculated from the ratio of the capacitances.

• Refractive Index Measurement: Measure the refractive index (n) of the pure solvent and each solution using an Abbe refractometer.

• Data Analysis:

  • Plot (ε - n²) versus the mole fraction (x) of the solute.

  • Determine the slope of this plot at x = 0, denoted as (d(ε - n²)/dx)₀.

  • The dipole moment (μ) is then calculated using the Guggenheim equation.

Method 2: Microwave Spectroscopy

Microwave spectroscopy is a high-resolution technique that probes the rotational energy levels of molecules in the gas phase.[10] For a molecule to be microwave active, it must possess a permanent dipole moment. The interaction of this dipole with the microwave radiation leads to a rotational spectrum from which the moments of inertia and the dipole moment can be determined with high precision.[10][11]

Experimental Workflow:

Workflow for Dipole Moment Determination via Microwave Spectroscopy.

Detailed Protocol:

• Sample Preparation: The dichlorobenzene isomer is introduced into the sample cell of the microwave spectrometer in the gas phase at low pressure.

• Spectral Acquisition: The sample is irradiated with microwave radiation, and the absorption is recorded as a function of frequency, yielding the rotational spectrum.

• Spectral Assignment: The observed spectral lines are assigned to specific rotational transitions (J → J+1). The spacing between these lines is related to the rotational constants of the molecule.

• Stark Effect Measurement: A known external electric field (Stark field) is applied across the sample. This field causes a splitting of the rotational lines, and the magnitude of this splitting is directly proportional to the square of the dipole moment.

• Dipole Moment Calculation: By measuring the frequency shift of the rotational lines as a function of the applied electric field strength, the permanent dipole moment of the molecule can be accurately calculated.

Visualization of Bond Dipole Vector Addition

The following diagrams illustrate the vector addition of the C-Cl bond dipoles for each isomer, providing a visual representation of why their net dipole moments differ.

Vector Addition of C-Cl Bond Dipoles in Dichlorobenzene Isomers.

References

• 1. gauthmath.com [gauthmath.com]
• 2. The dipole moment of chlorobenzene is 1.73 D . The dipole moment of p-dichlorobenzene is expected to be [allen.in]
• 3. The correct order of decreasing dipole moment of I class 12 chemistry CBSE [vedantu.com]
• 4. Class 11 : exercise-4 : The dipole moment in Debye units of m dichlorobenzene is 1 72 What is the value of dipole moment [pw.live]
• 5. sarthaks.com [sarthaks.com]
• 6. alevine.chem.ucla.edu [alevine.chem.ucla.edu]
• 7. Some developments of Guggenheim's simplified procedure for computing electric dipole moments - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 8. "Application of Guggenheim's Short Formula to the Calculation of Dipole" by Robert J. Buenker and George N. Schulte [scholarworks.uni.edu]
• 9. sfu.ca [sfu.ca]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Microwave Spectroscopy | Teaching [teaching.astro.uni-koeln.de]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Methyl 2,5-dichlorobenzoate

For laboratory professionals, including researchers, scientists, and drug development experts, the safe handling and disposal of chemical reagents are paramount. This document provides a comprehensive, step-by-step guide for the proper disposal of Methyl 2,5-dichlorobenzoate, ensuring the safety of personnel and the protection of the environment.

Methyl 2,5-dichlorobenzoate is a chemical compound utilized in various research and development applications, including as a starting reagent in the synthesis of poly(p-phenylene) and in the study of microbial degradation of aromatic esters. Due to its hazardous properties, it is imperative to follow strict protocols for its disposal.

Key Hazard and Physical Property Data

The following table summarizes the essential hazard and property information for Methyl 2,5-dichlorobenzoate, crucial for safe handling and disposal decisions.

Property	Data	Reference
Appearance	Solid	[1]
Molecular Formula	C8H6Cl2O2	[1]
Molecular Weight	205.04 g/mol
Melting Point	37-40 °C	[1]
Boiling Point	265.2±20.0 °C	[1]
Flash Point	>113,00 °C (closed cup)	[1]
GHS Hazard Statements	H302: Harmful if swallowed. H336: May cause drowsiness or dizziness. H411: Toxic to aquatic life with long lasting effects.	[1]
Storage Class	11: Combustible Solids

Experimental Protocols for Safe Handling and Disposal

Personal Protective Equipment (PPE) Protocol

Before handling Methyl 2,5-dichlorobenzoate for any purpose, including disposal, ensure the following personal protective equipment is worn:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Wear appropriate chemical-resistant gloves.

• Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-approved N95 respirator or equivalent.

• Protective Clothing: A laboratory coat or other protective clothing to prevent skin contact.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area. Ensure the area is well-ventilated.

• Contain the Spill: For larger spills, dike the material to prevent spreading.[2]

• Absorb the Material: Carefully cover the spill with an inert absorbent material such as vermiculite, dry sand, or earth.[2]

• Collect the Waste: Using non-sparking tools, carefully scoop the absorbed material into a designated, sealable, and properly labeled waste container.

• Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent, followed by washing with soap and water.[1]

• Dispose of Contaminated Materials: All materials used for cleanup, including absorbent materials and contaminated PPE, must be placed in the hazardous waste container for proper disposal.

Step-by-Step Disposal Procedure

The disposal of Methyl 2,5-dichlorobenzoate must be conducted in accordance with local, regional, and national regulations.[2] The following steps provide a general framework for its proper disposal.

• Waste Collection:

  • Collect waste Methyl 2,5-dichlorobenzoate and any contaminated materials in a dedicated, compatible, and clearly labeled hazardous waste container.

  • The container must be in good condition, with a tightly sealing lid to prevent leaks or spills.[2]

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "Methyl 2,5-dichlorobenzoate".

  • Include the approximate quantity of waste and the date of accumulation.

  • Affix any other labels as required by your institution's environmental health and safety (EHS) department or local regulations.

• Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated hazardous waste accumulation area.[3]

  • Store away from incompatible materials.

• Arrange for Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

  • Provide the contractor with the Safety Data Sheet (SDS) for Methyl 2,5-dichlorobenzoate.

• Record Keeping:

  • Maintain accurate records of the amount of waste generated and the date of its disposal, in accordance with regulatory requirements.

Important Note: Do not dispose of Methyl 2,5-dichlorobenzoate down the drain or with general laboratory trash.[4] This is crucial to prevent environmental contamination, as the substance is toxic to aquatic life with long-lasting effects.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Methyl 2,5-dichlorobenzoate.

Caption: Workflow for the safe disposal of Methyl 2,5-dichlorobenzoate.

By adhering to these procedures, you can ensure the safe and environmentally responsible disposal of Methyl 2,5-dichlorobenzoate, fostering a culture of safety and compliance within your laboratory. Always consult your institution's specific guidelines and the relevant Safety Data Sheet before handling any chemical.

References

• 1. METHYL 2,5-DICHLOROBENZOATE - Safety Data Sheet [chemicalbook.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. fishersci.com [fishersci.com]
• 4. chemos.de [chemos.de]

Personal protective equipment for handling Methyl 2,5-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Methyl 2,5-dichlorobenzoate (CAS No. 2905-69-3). Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)

The proper selection and use of Personal Protective Equipment are the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Methyl 2,5-dichlorobenzoate.

Protection Type	Specification	Standard	Notes
Eye/Face Protection	Safety glasses with side-shields or tightly fitting safety goggles.[1][2]	EN 166 (EU) or NIOSH (US) approved.[1][2]	A face shield may be necessary where there is a potential for splashing.[3][4]
Skin Protection	Chemical-resistant gloves.	EU Directive 89/686/EEC and EN 374.[2]	Gloves must be inspected prior to use. Wash and dry hands after handling.[2]
Complete protective suit against chemicals.[1]	AS/NZS 4501.2	The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[1]
Respiratory Protection	For nuisance exposures, use a type P95 (US) or type P1 (EU EN 143) particle respirator.[1]	NIOSH (US) or EN 143 (EU).	If exposure limits are exceeded or irritation is experienced, a full-face respirator should be used.[2] A supplied-air respirator (SAR) is required for emergencies or high exposure potentials.[3][4]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

• Ensure adequate ventilation, such as a chemical fume hood, is operational.[1][2]

• Inspect all PPE for integrity before use.[2]

• Have an emergency eyewash station and safety shower readily accessible.

• Keep a spill kit with appropriate absorbent materials nearby.

2. Handling:

• Handle in a well-ventilated place.[2]

• Avoid contact with skin and eyes.[1][2]

• Avoid the formation of dust and aerosols.[1][2]

• Use non-sparking tools to prevent fire from electrostatic discharge.[2]

• Do not eat, drink, or smoke in the handling area.[5][6]

3. Storage:

• Store in a cool, dry, and well-ventilated place.[1][7]

• Keep containers tightly closed.[1][7]

• Store away from incompatible materials such as strong oxidizing agents.[8]

4. Post-Handling:

• Wash hands thoroughly after handling.[2][5]

• Decontaminate the work area.

• Remove and properly store or dispose of contaminated PPE.[5]

Emergency First Aid Procedures

• General Advice: Consult a physician and show them the Safety Data Sheet (SDS).[1]

• If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1]

• In Case of Skin Contact: Wash off with soap and plenty of water.[1]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[2]

• If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious person.[1]

Disposal Plan

• Product Disposal: Dispose of waste material in accordance with national and local regulations.[5][9] Do not mix with other waste. Leave chemicals in their original containers.[5]

• Contaminated Packaging: Handle uncleaned containers like the product itself.[5] Empty containers should be taken to an approved waste handling site for recycling or disposal.[8]

Workflow for Safe Handling of Methyl 2,5-dichlorobenzoate

Caption: Workflow for the safe handling of Methyl 2,5-dichlorobenzoate.

References

• 1. METHYL 2,5-DICHLOROBENZOATE - Safety Data Sheet [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. americanchemistry.com [americanchemistry.com]
• 4. solutions.covestro.com [solutions.covestro.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chemos.de [chemos.de]
• 7. fishersci.com [fishersci.com]
• 8. cdn.chemservice.com [cdn.chemservice.com]
• 9. tcichemicals.com [tcichemicals.com]